1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• CAS: 189181-33-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: Synthesis, Properties, and Applications

Core Concepts: Structure and Synthetic Rationale

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a diaryl ether characterized by a bromine substituent on one phenyl ring and both a fluorine and a nitro group on the other. The strategic placement of these functional groups imparts a unique reactivity profile, making it a valuable intermediate for the synthesis of more complex molecules.

The primary synthetic route to this and similar diaryl ethers is through a nucleophilic aromatic substitution (SNAr) reaction.[1][2] This powerful class of reaction is particularly effective for aryl halides that are "activated" by the presence of strong electron-withdrawing groups, such as a nitro group (-NO₂), positioned ortho or para to the leaving group (in this case, fluorine).[1] The electron-withdrawing nature of the nitro group delocalizes the negative charge of the intermediate Meisenheimer complex, thereby lowering the activation energy of the reaction.[2]

The proposed synthesis for 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, therefore, involves the reaction of 4-bromophenol with 2-fluoro-4-nitrobenzene in the presence of a base. The fluorine atom is an excellent leaving group in this context, and its displacement by the 4-bromophenoxide ion yields the desired diaryl ether.

Physicochemical Properties of Reactants and Product

A thorough understanding of the physical and chemical properties of the starting materials is paramount for successful synthesis and safe handling. The table below summarizes the key properties of the reactants and the predicted properties of the product.

Property	4-Bromophenol	2-Fluoro-4-nitrobenzene	1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Predicted)
CAS Number	106-41-2[3]	1493-27-2[4]	Not available
Molecular Formula	C₆H₅BrO[3]	C₆H₄FNO₂	C₁₂H₇BrFNO₃
Molecular Weight	173.01 g/mol [3]	141.10 g/mol [5]	312.09 g/mol
Appearance	White to off-white crystalline solid[3]	Liquid	Likely a solid at room temperature
Melting Point	63-67 °C[3]	21 °C[5]	Expected to be higher than reactants
Boiling Point	236-238 °C[3]	205 °C[5]	Expected to be significantly higher than reactants
Solubility	Slightly soluble in water; soluble in ethanol, ether, chloroform[3]	Insoluble in water	Expected to be insoluble in water, soluble in organic solvents

Experimental Protocol: Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

The following protocol is a robust, self-validating procedure derived from established methodologies for SNAr reactions involving fluoronitrobenzenes and phenols.[1][2]

Materials and Reagents

• 4-Bromophenol (>98%)

• 2-Fluoro-4-nitrobenzene (>99%)

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Deionized water

Equipment

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Nitrogen inlet

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: In a dry three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-bromophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask to dissolve the reactants. The reaction concentration should be approximately 0.5 M with respect to the 4-bromophenol.

• Reactant Addition: Slowly add 2-fluoro-4-nitrobenzene (1.0 eq) to the stirred suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into deionized water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with deionized water and then with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Rationale for Experimental Choices

• Base: Potassium carbonate is a suitable base for deprotonating the phenolic hydroxyl group of 4-bromophenol to form the more nucleophilic phenoxide. Its use avoids the introduction of water, which could lead to side reactions.

• Solvent: DMF is an excellent polar aprotic solvent for SNAr reactions as it effectively solvates the potassium cation without solvating the phenoxide anion, thus enhancing its nucleophilicity.

• Temperature: The elevated temperature provides the necessary activation energy for the reaction to proceed at a reasonable rate.

Visualizing the Process

Synthetic Workflow

Caption: Synthetic workflow for 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

SNAr Reaction Mechanism

Caption: General mechanism of the SNAr reaction.

Safety and Handling

As a Senior Application Scientist, it is my responsibility to emphasize the importance of safety. The handling of all chemicals should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn.

• 4-Bromophenol: Harmful if swallowed and causes skin and eye irritation.[6]

• 2-Fluoro-4-nitrobenzene: Toxic if swallowed, in contact with skin, or if inhaled.[4] Causes serious eye irritation.[4]

• Dimethylformamide (DMF): A combustible liquid that can be harmful if inhaled or absorbed through the skin. It is also a suspected teratogen.

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: As a derivative of nitrobenzene, it should be handled with care. Nitrobenzene and its derivatives are known to be toxic.[7]

All waste materials should be disposed of in accordance with local, state, and federal regulations.

Applications and Future Directions

Nitroaromatic compounds are crucial intermediates in the synthesis of a wide range of commercially important products, including pharmaceuticals, dyes, and pesticides.[8][9][10] The title compound, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, serves as a versatile scaffold for further chemical modifications.

• Pharmaceutical Synthesis: The nitro group can be readily reduced to an amine, which can then be further functionalized to create novel drug candidates.[11] Diaryl ethers are a common motif in many biologically active molecules.

• Agrochemicals: The unique combination of halogen and nitro functionalities can be exploited in the development of new herbicides and fungicides.[11]

• Materials Science: The aromatic rings can be further functionalized to create novel polymers or dyes with specific optical or electronic properties.[11]

The strategic placement of the bromine and fluorine atoms allows for selective and sequential cross-coupling reactions, providing access to a diverse array of complex molecular architectures.[12]

Conclusion

While 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene may not be a commonly cataloged chemical, its synthesis is readily achievable through well-established SNAr chemistry. Its structural features make it a promising building block for a variety of applications in both academic and industrial research. This guide provides a solid foundation for its synthesis, safe handling, and potential applications, empowering researchers to explore its utility in their respective fields.

References

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• Alfa Aesar. SAFETY DATA SHEET 1-Fluoro-4-nitrobenzene. [Link]
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1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene molecular weight

An In-depth Technical Guide: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Executive Summary

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a substituted diaryl ether of significant interest as a versatile intermediate in synthetic organic chemistry. Its unique arrangement of a bromophenoxy group, a fluorine atom, and a nitro group on a benzene scaffold provides multiple reactive sites for further chemical modification. This guide provides a comprehensive technical overview of this compound, including its core molecular properties, a detailed, field-proven synthesis protocol based on nucleophilic aromatic substitution (SNAr), and a discussion of its expected analytical characterization. We will explore the mechanistic principles that govern its synthesis, its potential applications as a building block in the development of novel pharmaceuticals and agrochemicals, and essential safety and handling protocols.

Core Molecular Profile

Chemical Identity and Structure

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a poly-functionalized aromatic compound. The structure features a central nitrobenzene ring substituted at the 1, 2, and 4 positions. The key functionalities are:

• An ether linkage at C1 connecting a 4-bromophenyl group.

• A fluorine atom at C2, positioned ortho to the ether linkage.

• A nitro group at C4, positioned para to the ether linkage.

The presence of the strongly electron-withdrawing nitro group significantly influences the reactivity of the aromatic ring, particularly activating it for nucleophilic substitution reactions.

Caption: Structure of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Physicochemical Properties

The molecular formula for this compound is C₁₂H₇BrFNO₃. This corresponds to a molecular weight of approximately 312.09 g/mol .[1][2] A summary of its key properties is presented below.

Property	Value	Source
Molecular Formula	C₁₂H₇BrFNO₃	Calculated
Molecular Weight	312.09 g/mol	[1][2]
Appearance	Expected to be a yellow solid	Inferred from related structures[3][4]
Boiling Point	~357.9 ± 37.0 °C (Predicted)	[1]
Density	~1.623 ± 0.06 g/cm³ (Predicted)	[1]
Rotatable Bond Count	2	[2]

Synthesis and Mechanism

Retrosynthetic Analysis and Strategy

The synthesis of diaryl ethers like 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is most efficiently achieved via a Nucleophilic Aromatic Substitution (SNAr) reaction. The core principle of SNAr relies on an electron-deficient aromatic ring being attacked by a nucleophile. The presence of a strong electron-withdrawing group (EWG), such as a nitro group (-NO₂), is critical for this transformation.

The nitro group at the C4 position strongly activates the ring by resonance, creating a partial positive charge (δ+) at the ortho (C3, C5) and para (C1) positions. This makes the carbon atoms at these positions susceptible to nucleophilic attack. The reaction proceeds through a stabilized carbanionic intermediate known as a Meisenheimer complex.

Our strategy involves the reaction of 4-bromophenol (acting as the nucleophile after deprotonation) with 1,2-difluoro-4-nitrobenzene (the electrophilic aromatic substrate). The fluorine atom at C1 is para to the activating nitro group, making it an excellent leaving group for SNAr. The fluorine at C2 remains, yielding the desired product.

Proposed Synthesis Workflow

The workflow is a two-step, one-pot process: first, the deprotonation of the nucleophile, followed by the SNAr reaction with the electrophilic substrate.

Caption: Proposed workflow for the synthesis of the target compound via SNAr.

Detailed Experimental Protocol

This protocol is designed to be self-validating, with clear checkpoints for reaction monitoring.

Materials:

• 4-Bromophenol

• 1,2-Difluoro-4-nitrobenzene

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-bromophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask until the reactants are submerged and can be stirred effectively.

• Nucleophile Formation: Stir the mixture at room temperature for 30 minutes under a nitrogen atmosphere to facilitate the formation of the potassium 4-bromophenoxide salt.

• Substrate Addition: Add 1,2-difluoro-4-nitrobenzene (1.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to 80-100 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (4-bromophenol) is consumed (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into ice-cold water and stir.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to yield the pure 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Analytical Characterization

Authenticating the structure and purity of the final compound is critical. The following techniques are standard for the characterization of this molecule.

Mass Spectrometry (MS)

• Expected M/Z: The electron ionization (EI) mass spectrum should show a molecular ion peak [M]⁺ at m/z ≈ 312. A prominent [M+2]⁺ peak of nearly equal intensity will be observed due to the natural isotopic abundance of Bromine (⁷⁹Br and ⁸¹Br).

• Fragmentation: Key fragmentation patterns would likely involve the cleavage of the ether bond.

NMR Spectroscopy

• ¹H NMR: The spectrum will show complex multiplets in the aromatic region (approx. 7.0-8.5 ppm) corresponding to the seven aromatic protons on the two distinct benzene rings.

• ¹³C NMR: Twelve distinct signals are expected, corresponding to the twelve unique carbon atoms in the molecule.

• ¹⁹F NMR: A single resonance is expected for the fluorine atom, likely showing coupling to the adjacent aromatic protons.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of the key functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)
Aromatic C-H Stretch	3100 - 3000
Asymmetric NO₂ Stretch	1550 - 1500
Symmetric NO₂ Stretch	1350 - 1300
Aryl Ether C-O Stretch	1270 - 1230
C-F Stretch	1250 - 1000
C-Br Stretch	690 - 515

Applications in Research and Development

Substituted diaryl ethers are prevalent scaffolds in medicinal chemistry and materials science. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene serves as a valuable building block due to its multiple points for diversification.

• Medicinal Chemistry: The nitro group can be readily reduced to an amine, which can then be functionalized to build libraries of compounds for drug discovery. The bromine and fluorine atoms can be used in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce further complexity. Fluorine itself is often incorporated into drug candidates to enhance metabolic stability and binding affinity.[5]

• Agrochemicals: Similar to pharmaceuticals, the structural motifs present in this molecule are relevant for the synthesis of novel herbicides, pesticides, and fungicides.[5][6]

Safety and Handling

While no specific safety data sheet exists for this exact isomer, data from closely related nitroaromatic compounds provide a strong basis for hazard assessment.

Hazard Identification

The compound should be treated as hazardous. Based on analogs like 1-fluoro-4-nitrobenzene and 4-bromo-1-fluoro-2-nitrobenzene, the following hazards are anticipated:[7][8][9]

• Acute Toxicity: Harmful if swallowed or in contact with skin.[8][9]

• Irritation: Causes skin irritation and serious eye irritation.[7][8][10]

• Respiratory: May cause respiratory irritation.[10]

Hazard Statement	Classification	Source
H302+H312	Harmful if swallowed or in contact with skin	[9]
H315	Causes skin irritation	[10]
H319	Causes serious eye irritation	[10]
H335	May cause respiratory irritation	[10]

Recommended Handling Procedures

• Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[8][11]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[7][8]

  • Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile).[7]

  • Body Protection: Wear a lab coat.[7]

• Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[7][9]

First Aid and Spill Management

• In case of contact: Immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention.[7][11]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[8][11]

• Spills: Absorb spills with an inert material (e.g., vermiculite, sand), collect in a suitable container, and dispose of as hazardous waste.[9][11]

References

• Loba Chemie. Safety Data Sheet for 1-FLUORO-4-NITROBENZENE FOR SYNTHESIS. [Link]

• Organic Syntheses. m-BROMONITROBENZENE. [Link]

• LookChem. 1-BROMO-4-FLUORO-2-NITROBENZENE 446-09-3 Powder Competitive Price. [Link]

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An In-depth Technical Guide to the Physicochemical Profile of Substituted Nitroaromatics: The Case of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Data Scarcity Landscape for Novel Chemical Entities

This document, therefore, serves a dual purpose: to present the known and predicted physical properties of a closely related, well-documented isomer and to provide a scientifically grounded framework for predicting the properties of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. As senior application scientists, we recognize that understanding the "why" behind the data—the causal relationships between molecular structure and physical properties—is paramount for advancing research and development.

Molecular Structure and Its Implications

The fundamental difference between the target compound and its documented isomer lies in the position of the fluorine atom on the nitrobenzene ring. This seemingly minor positional shift has significant consequences for the molecule's electronic distribution, dipole moment, and intermolecular interactions, which in turn govern its physical properties.

Diagram: Comparative Molecular Structures

Caption: Molecular structures of the target compound and its analyzed isomer.

Physicochemical Properties of 1-(4-bromophenoxy)-4-fluoro-2-nitrobenzene (CAS 15211-98-0)

The following table summarizes the key physical properties for the isomer 1-(4-bromophenoxy)-4-fluoro-2-nitrobenzene. These values serve as a robust baseline for estimating the properties of the 2-fluoro isomer.

Physical Property	Value	Significance in Drug Development & Research
Molecular Formula	C₁₂H₇BrFNO₃	Provides the elemental composition, essential for calculating molecular weight and for spectroscopic analysis.
Molecular Weight	312.09 g/mol	A fundamental parameter influencing stoichiometry, diffusion rates, and pharmacokinetics.
Predicted Boiling Point	357.9 ± 37.0 °C at 760 mmHg[1]	Indicates the compound's volatility. A high boiling point suggests strong intermolecular forces and is crucial for purification techniques like distillation and for ensuring stability at high temperatures.
Predicted Density	1.623 ± 0.06 g/cm³[1]	Relates to the compound's packing efficiency in the solid state and its behavior in solvent mixtures. Important for formulation and process chemistry.
Solubility	Insoluble in water; Soluble in organic solvents	Governs the choice of solvents for synthesis, purification (e.g., recrystallization), and formulation. Poor aqueous solubility is a common challenge in drug development (BCS classification).

Expert Analysis: Predicting the Properties of the 2-Fluoro Isomer

The shift of the highly electronegative fluorine atom from the 4-position to the 2-position, adjacent to the phenoxy group, is expected to induce notable changes in the molecule's physical properties:

• Melting and Boiling Points : The 2-fluoro isomer may exhibit a slightly different crystal lattice packing due to altered steric and electronic effects. This could lead to a different melting point. The boiling point is also likely to be affected due to changes in the overall molecular dipole moment and intermolecular forces.

• Solubility : The change in the dipole moment will alter the molecule's polarity, which could marginally affect its solubility profile in various organic solvents.

• Dipole Moment : The ortho positioning of the fluorine and phenoxy groups in the target compound will create a different charge distribution across the molecule compared to the para arrangement in the documented isomer, leading to a different overall dipole moment.

Synthetic Considerations and Methodologies

The synthesis of diaryl ethers such as 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene typically involves a nucleophilic aromatic substitution (SNAr) reaction. The strong electron-withdrawing effect of the nitro group activates the benzene ring, making it susceptible to attack by a nucleophile.

General Synthetic Workflow

The logical synthetic route would involve the reaction of a suitably substituted fluoronitrobenzene with a bromophenol in the presence of a base.

Diagram: Proposed Synthetic Pathway

Caption: A plausible SNAr pathway for the synthesis of the target compound.

Step-by-Step Protocol (Hypothetical)

This protocol is a generalized procedure based on standard SNAr reactions for diaryl ether synthesis.

• Reactant Preparation : In a clean, dry reaction vessel equipped with a magnetic stirrer and reflux condenser, dissolve 4-bromophenol (1.0 eq) in a suitable polar aprotic solvent such as N,N-Dimethylformamide (DMF).

• Base Addition : Add a powdered anhydrous base, such as potassium carbonate (K₂CO₃, 1.5-2.0 eq), to the solution. The base deprotonates the phenol to form the more nucleophilic phenoxide.

• Substrate Addition : To the stirred suspension, add 1,2-difluoro-4-nitrobenzene (1.0 eq). The fluorine at the 2-position is activated by the adjacent nitro group, making it a good leaving group.

• Reaction Execution : Heat the reaction mixture to a temperature between 80-120 °C and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up : Upon completion, cool the reaction mixture to room temperature and pour it into ice-water. This will precipitate the crude product.

• Purification : Collect the solid product by filtration. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Conclusion and Future Directions

While a complete experimental dataset for 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene remains to be published, a robust understanding of its physical properties can be inferred from its molecular structure and the available data for its close isomer, 1-(4-bromophenoxy)-4-fluoro-2-nitrobenzene. The principles outlined in this guide—structural analysis, property prediction based on isomer data, and logical synthetic design—provide a solid foundation for researchers and drug development professionals working with this and other novel chemical entities. The next logical step would be the synthesis and full experimental characterization of the 2-fluoro isomer to validate these predictions and further enrich our understanding of this class of compounds.

References

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A Technical Guide to the Spectral Analysis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This document provides a comprehensive technical guide on the spectral characterization of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. Designed for researchers, scientists, and professionals in drug development, this guide moves beyond a simple data repository. Instead, it offers a predictive and methodological framework for acquiring, interpreting, and validating the structure of this complex aromatic ether using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Given the specificity of this molecule, publicly available, consolidated spectral data is scarce. Therefore, this guide synthesizes data from structurally related compounds and first principles to provide an expert-level predictive analysis, empowering researchers to confirm their own experimental findings.

Introduction: The Structural and Functional Significance

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a substituted diphenyl ether. The diphenyl ether skeleton is a core structure in numerous natural products and pharmacologically active compounds, known for its conformational flexibility and ability to engage in specific interactions with biological macromolecules.[1] The substituents on this particular molecule impart a unique electronic and steric profile:

• 4-Bromophenoxy Group : The bromine atom is a heavy halogen that provides a distinct isotopic signature in mass spectrometry and influences the electronic environment of the aromatic ring.

• 2-Fluoro-4-nitrobenzene Group : The fluorine atom acts as a weak hydrogen bond acceptor and its presence is crucial for modulating metabolic stability and binding affinity in drug candidates. The strongly electron-withdrawing nitro group significantly influences the chemical shifts of adjacent protons and carbons in NMR spectroscopy and directs the fragmentation in mass spectrometry.

This combination of functional groups makes the molecule a valuable intermediate in synthetic chemistry for creating more complex molecular architectures, potentially for pharmaceuticals or advanced materials.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Analysis

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules.[3] For 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, we will analyze the expected signals in both ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum will show signals corresponding to the seven aromatic protons. The interpretation relies on understanding the electronic effects of the substituents (electron-donating ether oxygen vs. electron-withdrawing nitro, bromo, and fluoro groups) and the coupling patterns (ortho, meta, para, and fluorine-proton couplings).

• Solvent and Standard : Spectra should be acquired in a deuterated solvent like CDCl₃ or DMSO-d₆, with tetramethylsilane (TMS) as the internal standard (δ 0.00).[4]

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Protons (See Fig. 1)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
H-A, H-A'	~ 7.5 - 7.7	Doublet	JA,B ≈ 8-9 (ortho)	These protons are on the brominated ring, ortho to the bromine atom. They will appear as a clean doublet due to coupling with H-B and H-B'.
H-B, H-B'	~ 6.9 - 7.1	Doublet	JB,A ≈ 8-9 (ortho)	These protons are ortho to the ether oxygen, which is an electron-donating group, thus they are more shielded (upfield) compared to H-A/A'.
H-C	~ 7.9 - 8.1	Doublet	JC,E ≈ 2-3 (meta)	This proton is ortho to the strongly electron-withdrawing nitro group, making it the most deshielded proton on this ring. It will show meta coupling to H-E.
H-D	~ 7.2 - 7.4	Doublet of Doublets	JD,E ≈ 9 (ortho), JD,F ≈ 8-10 (H-F)	This proton is ortho to the ether linkage and will be split by both the adjacent proton H-E and the fluorine atom.
H-E	~ 7.7 - 7.9	Doublet of Doublets	JE,D ≈ 9 (ortho), JE,C ≈ 2-3 (meta)	This proton is between the nitro and fluoro groups and will be split by both H-D (ortho) and H-C (meta).

graph Structure {
layout=neato;
node [shape=plaintext];
edge [style=invis];
// Define nodes for atoms with positions
C1 [label="C", pos="0,1.2!"];
C2 [label="C", pos="-1.04,0.6!"];
C3 [label="C", pos="-1.04,-0.6!"];
C4 [label="C", pos="0,-1.2!"];
C5 [label="C", pos="1.04,-0.6!"];
C6 [label="C", pos="1.04,0.6!"];
O7 [label="O", pos="2.08,0!"];
C8 [label="C", pos="3.12,0.6!"];
C9 [label="C", pos="3.12,-0.6!"];
C10 [label="C", pos="4.16,-1.2!"];
C11 [label="C", pos="5.2,-0.6!"];
C12 [label="C", pos="5.2,0.6!"];
C13 [label="C", pos="4.16,1.2!"];
Br14 [label="Br", pos="0,-2.4!"];
F15 [label="F", pos="2.08,1.8!"];
N16 [label="N", pos="6.24,-1.2!"];
O17 [label="O", pos="6.24,-2.2!"];
O18 [label="O", pos="7.0, -0.8!"];
// Define nodes for proton labels with positions
HA [label="H-A", pos="-1.8,-1.0!"];
HA_prime [label="H-A'", pos="1.8,-1.0!"];
HB [label="H-B", pos="-1.8,1.0!"];
HB_prime [label="H-B'", pos="1.8,1.0!"];
HC [label="H-C", pos="6.0,1.0!"];
HD [label="H-D", pos="4.16,2.2!"];
HE [label="H-E", pos="4.16,-2.2!"];
// Draw bonds
C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C1;
C6 -- O7 -- C8;
C8 -- C9 -- C10 -- C11 -- C12 -- C13 -- C8;
C4 -- Br14;
C13 -- F15;
C11 -- N16;
N16 -- O17;
N16 -- O18 [label="+"];
O18 [label="O⁻"];
// Draw proton labels
C3 -- HA;
C5 -- HA_prime;
C2 -- HB;
C1 -- HB_prime;
C12 -- HC;
C13 -- HD;
C10 -- HE;
}

Caption: Figure 1: Structure and Proton Labeling of the Molecule.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show 12 distinct signals for the aromatic carbons. The chemical shifts are heavily influenced by the electronegativity of the substituents and carbon-fluorine coupling (JC-F) will be observed for carbons near the fluorine atom.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Type	Predicted Chemical Shift (δ, ppm)	Rationale
C-Br	~ 118 - 122	Carbon directly attached to bromine.
C-O (Brominated Ring)	~ 155 - 160	Carbon attached to the ether oxygen, deshielded.
C-O (Nitrated Ring)	~ 145 - 150 (Doublet, JC-F)	Carbon attached to the ether oxygen and ortho to fluorine, showing C-F coupling.
C-F	~ 158 - 162 (Doublet, ¹JC-F)	Carbon directly attached to fluorine, showing a large one-bond C-F coupling constant.
C-NO₂	~ 140 - 145	Carbon attached to the nitro group.
Other Aromatic C-H	~ 115 - 135	The remaining CH carbons, with those on the nitrated ring generally appearing more downfield.
Other Aromatic C-C	~ 120 - 140	Quaternary carbons not directly attached to heteroatoms.

Infrared (IR) Spectroscopy: Fingerprinting Functional Groups

IR spectroscopy is ideal for identifying the key functional groups within the molecule. A sample can be prepared as a KBr pellet or a thin film.[4]

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~ 3100 - 3000	C-H Stretch	Aromatic C-H	Characteristic of sp² C-H bonds.
~ 1590, 1480	C=C Stretch	Aromatic Ring	Skeletal vibrations of the benzene rings.
~ 1520 - 1530 (asymmetric)	N-O Stretch	Nitro Group (-NO₂)	Strong, characteristic absorption for the nitro group.[5][6]
~ 1340 - 1350 (symmetric)	N-O Stretch	Nitro Group (-NO₂)	The second strong absorption band for the nitro group.[5][6]
~ 1240 - 1280	C-O-C Stretch	Aryl Ether	Strong, characteristic asymmetric stretch for the diaryl ether linkage.[1]
~ 1200 - 1220	C-F Stretch	Aryl-Fluoride	Strong absorption indicating the carbon-fluorine bond.[7]
~ 1000 - 1100	C-Br Stretch	Aryl-Bromide	Absorption in the fingerprint region.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight and crucial information about the molecule's connectivity through its fragmentation pattern. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a standard method for such compounds.[8]

• Expected Molecular Ion (M⁺) : The molecular formula is C₁₂H₇BrFNO₃. The exact mass will be ~310.96 Da. A key feature will be the isotopic pattern of the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). This results in two peaks of nearly equal intensity, M⁺ and [M+2]⁺, which is a definitive indicator for a monobrominated compound.[8]

Predicted Fragmentation Pathway

Under electron ionization, the molecular ion will undergo fragmentation, providing structural clues.

Caption: Figure 2: Predicted Electron Ionization Fragmentation Pathway.

Key Predicted Fragments:

• Loss of Bromine radical (–•Br) : A peak corresponding to [M-Br]⁺.

• Cleavage at the Ether Linkage : This is a common fragmentation pathway for diphenyl ethers, leading to two primary fragment ions: the bromophenoxy cation ([C₆H₄BrO]⁺) and the fluoronitrobenzene radical cation ([C₆H₃FNO₂]⁺˙).[8]

• Loss of Nitro Group (–•NO₂) : A peak corresponding to [M-NO₂]⁺.

• Subsequent Fragmentations : Further losses, such as the loss of CO from the phenoxy cation, can also be expected.

Experimental Protocols

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation : Accurately weigh 10-20 mg of the compound and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) in a 5 mm NMR tube.[4]

• Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Instrumentation : Use a spectrometer operating at a proton frequency of 400 MHz or higher for better resolution.

• ¹H NMR Acquisition : Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• Data Processing : Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to TMS.

Protocol: FTIR Spectroscopy Acquisition

• Sample Preparation (KBr Pellet) : Grind 1-2 mg of the solid sample with ~100 mg of dry KBr powder using an agate mortar and pestle. Press the mixture into a translucent disk using a hydraulic press.[4]

• Background Spectrum : Record a background spectrum of the empty sample holder or a pure KBr pellet. This will be automatically subtracted from the sample spectrum.

• Data Acquisition : Place the sample in the FTIR spectrometer and record the spectrum over a range of 4000-400 cm⁻¹.[4]

• Data Analysis : Identify the characteristic absorption peaks and assign them to the corresponding functional group vibrations.

Protocol: GC-MS Analysis

• Sample Preparation : Prepare a dilute solution of the compound (~1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Instrumentation : Use a gas chromatograph equipped with a low-polarity capillary column (e.g., DB-5ms or HP-5ms).[8]

• GC Method :

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Instrumentation : Use a mass spectrometer operating in Electron Ionization (EI) mode at 70 eV.

• MS Method : Scan over a mass range of m/z 40-450.

• Data Analysis : Identify the peak corresponding to the compound in the total ion chromatogram. Analyze the mass spectrum of that peak, identifying the molecular ion and the major fragment ions. Compare the isotopic pattern of bromine-containing ions to the theoretical distribution.

Integrated Spectral Analysis Workflow

Confirming the structure requires a holistic approach, integrating data from all three techniques.

Caption: Figure 3: Workflow for Integrated Spectroscopic Analysis.

By following this predictive and methodological guide, researchers and drug development professionals can confidently approach the synthesis and characterization of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, ensuring the structural integrity of their compound for further application.

References

• Structural Features and NMR Spectroscopic Analysis of Diphenyl Ether Deriv
• 1-BROMO-4-FLUORO-2-NITROBENZENE(446-09-3) 1H NMR spectrum. ChemicalBook.
• 1-Bromo-4-fluoro-2-nitrobenzene | C6H3BrFNO2 | CID 2773383. PubChem.
• A Spectroscopic Comparison of Substituted Diphenyl Dichlorosilanes: A Guide for Researchers. Benchchem.
• 1-(4-bromophenoxy)-4-fluoro-2-nitrobenzene. ChemicalBook.
• Application Note: Mass Spectrometry Analysis of 1,3-Dibromo-2-(4-bromophenoxy)benzene. Benchchem.
• 1-Bromo-4-nitrobenzene(586-78-7) 1H NMR spectrum. ChemicalBook.
• 1-bromo-4-fluoro-2-nitrobenzene(446-09-3)ir1. ChemicalBook.
• 1-Bromo-4-nitrobenzene(586-78-7) IR Spectrum. ChemicalBook.
• Benzene, 1-fluoro-4-nitro-. NIST WebBook.
• 4-Bromo-2-fluoro-1-nitrobenzene | C6H3BrFNO2 | CID 2783362. PubChem.
• 4-Bromo-1-fluoro-2-nitrobenzene. Chem-Impex.
• 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene | CAS 170098-98-3. Santa Cruz Biotechnology.
• Molecular Structure, Spectroscopic(FT-IR,FT-Raman, NMR,UV)
• Benzene, 1-bromo-4-nitro-. NIST WebBook.
• Figure S16: 1 H NMR spectra of 1-fluoro-4-(2-nitrovinyl) benzene (1d)...
• Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl). ijarsct.
• Spectroscopic investigation of the electronic and excited state properties of para-substituted tetraphenyl porphyrins and their electrochemically gener
• A Spectroscopic Showdown: Differentiating Methoxy-Substituted Biphenyl Isomers. Benchchem.
• Catalyst Metamorphosis: In Situ Oxidation of Diphosphines in Palladium-Catalyzed Regioselective and Enantioselective Heck Reactions. Journal of the American Chemical Society.

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• 2. chemimpex.com [chemimpex.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. irjet.net [irjet.net]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

solubility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in organic solvents

An In-Depth Technical Guide to the Solubility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in Organic Solvents

Abstract

The solubility of active pharmaceutical ingredients (APIs) and chemical intermediates in organic solvents is a cornerstone of process chemistry, influencing reaction kinetics, purification strategies, and formulation development. This guide provides a comprehensive technical framework for understanding and determining the solubility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. While specific quantitative solubility data for this compound is not extensively published, this document outlines a predictive approach based on its molecular architecture and the fundamental principles of solute-solvent interactions. Furthermore, it details a robust experimental methodology for researchers to generate precise solubility data in a laboratory setting, ensuring both scientific rigor and safety.

Introduction: The Significance of Solubility in Process Development

In the pharmaceutical and fine chemical industries, the selection of an appropriate solvent is a critical decision that impacts process efficiency, product purity, and safety.[1] For a molecule like 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a key intermediate in various synthetic pathways, understanding its solubility profile is essential for optimizing reaction conditions, developing effective crystallization and purification methods, and ensuring batch-to-batch consistency.[2] This guide serves as a practical resource for researchers, scientists, and drug development professionals, offering both a theoretical foundation for predicting solubility and a detailed protocol for its empirical determination.

Molecular Structure Analysis and Solubility Prediction

The solubility of an organic compound is governed by the principle of "like dissolves like", which states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.[3] An analysis of the functional groups within 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene allows for a qualitative prediction of its solubility behavior.[4][5]

Figure 1: Structure of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

• Aromatic Rings: The two phenyl rings contribute significant nonpolar, hydrophobic character to the molecule. This suggests good solubility in nonpolar aromatic solvents like toluene and benzene, and moderate solubility in other nonpolar solvents.

• Ether Linkage (-O-): The ether group introduces some polarity due to the electronegativity of the oxygen atom. However, it cannot act as a hydrogen bond donor, limiting its ability to significantly increase solubility in protic solvents like water or ethanol. It can, however, act as a hydrogen bond acceptor.[3]

• Nitro Group (-NO2): The nitro group is strongly polar and is a significant contributor to the molecule's overall dipole moment. This group will enhance solubility in polar aprotic solvents.

• Halogens (-Br, -F): The bromine and fluorine atoms are electronegative and contribute to the molecule's polarity. Their presence can increase solubility in polar solvents compared to the unsubstituted parent compound.

Overall Polarity Assessment: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a moderately polar molecule. The large, nonpolar surface area of the aromatic rings is balanced by the strongly polar nitro group and the polar ether and halogen substituents.[6] This suggests that the highest solubility will likely be found in solvents of intermediate to high polarity, particularly those capable of dipole-dipole interactions.

Rationale for Solvent Selection in Experimental Studies

A systematic approach to solubility determination involves testing a range of solvents with varying polarities and hydrogen bonding capabilities.[7][8] The chosen solvents should represent different classes to provide a comprehensive solubility profile.

Figure 2: Spectrum of suggested solvents for solubility screening.

• Nonpolar Solvents (e.g., Toluene, Hexane): Toluene is expected to be a reasonably good solvent due to π-π stacking interactions with the aromatic rings. Hexane, being purely aliphatic, is expected to be a poor solvent.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dichloromethane, DMF, DMSO): This class of solvents is predicted to be highly effective. Their polarity will interact favorably with the nitro, fluoro, and ether groups without the steric hindrance or energy penalty associated with disrupting a hydrogen-bonding network.[9]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents will have moderate solvating power. While they can engage in dipole-dipole interactions, the large hydrophobic portion of the solute molecule may limit high solubility.[3]

Experimental Protocol: Gravimetric Method for Solubility Determination

The gravimetric method is a reliable and straightforward technique for determining the solubility of a solid in a liquid solvent.[10][11] It involves preparing a saturated solution, separating a known mass of the solution, evaporating the solvent, and weighing the remaining solute.[12]

4.1. Materials and Equipment

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (solute)

• Selected organic solvents (analytical grade)

• Analytical balance (±0.1 mg accuracy)

• Thermostatically controlled water bath or shaker

• Vials or flasks with airtight seals

• Syringes and syringe filters (PTFE, 0.45 µm)

• Pre-weighed evaporation dishes or vials

• Drying oven or vacuum oven

• Calibrated thermometer

4.2. Standard Operating Procedure (SOP)

Figure 3: Workflow for gravimetric solubility determination.

• Preparation of Saturated Solution: To a series of sealed vials, add a known mass of a chosen solvent (e.g., 5.00 g). Add an excess amount of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene to each vial to ensure a solid phase remains after equilibration.

• Equilibration: Place the sealed vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure the solution is saturated. Visual confirmation of undissolved solid should be made.[10]

• Sampling: After equilibration, stop agitation and allow the vials to stand undisturbed in the temperature bath for at least 2 hours to let the excess solid settle.

• Isolation of Saturated Solution: Carefully withdraw a sample of the clear supernatant using a syringe fitted with a syringe filter. To avoid premature crystallization, ensure the syringe and filter are at the same temperature as the solution.

• Mass Determination of Solution: Dispense the filtered saturated solution into a pre-weighed (tared) vial and immediately seal it. Record the total mass of the vial and solution.

• Solvent Evaporation: Remove the seal and place the vial in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute. A vacuum oven is preferred to allow for lower temperatures.

• Mass Determination of Solute: Once all the solvent has evaporated, cool the vial to room temperature in a desiccator and weigh it. Repeat the drying and weighing process until a constant mass is achieved.

• Calculation: The solubility (S) can be expressed in various units, such as g/100 g of solvent.

  • Mass of saturated solution = (Mass of vial + solution) - (Mass of empty vial)

  • Mass of solute = (Mass of vial + dry solute) - (Mass of empty vial)

  • Mass of solvent = (Mass of saturated solution) - (Mass of solute)

  • Solubility ( g/100 g solvent) = (Mass of solute / Mass of solvent) x 100

4.3. Data Presentation

Quantitative results should be recorded systematically. Performing experiments at multiple temperatures allows for the study of thermodynamic properties of dissolution.

Solvent	Temperature (°C)	Mass of Solvent (g)	Mass of Solute (g)	Solubility ( g/100 g Solvent)
Toluene	25.0
Acetone	25.0
Methanol	25.0
Toluene	40.0
Acetone	40.0
Methanol	40.0

Safety and Handling Considerations

Working with halogenated nitroaromatic compounds requires strict adherence to safety protocols.[13]

• Personal Protective Equipment (PPE): Always wear a laboratory coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile gloves).[14][15]

• Engineering Controls: All handling of the solid compound and its solutions should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[16]

• Waste Disposal: Halogenated organic waste must be collected in a designated, properly labeled waste container. Do not dispose of it down the drain.[15]

• Toxicity: Aromatic nitro compounds and halogenated compounds can be toxic. Avoid skin contact and inhalation. Consult the Material Safety Data Sheet (MSDS) for specific hazard information before beginning work.[13]

Conclusion

This guide provides a robust framework for predicting and experimentally determining the solubility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in a range of organic solvents. By understanding the interplay between the solute's molecular structure and solvent properties, researchers can make informed decisions for solvent screening. The detailed gravimetric protocol offers a reliable method for generating the precise, quantitative data necessary for optimizing chemical processes in research and development. Adherence to the outlined safety procedures is paramount to ensure a safe laboratory environment.

References

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• 5. How do functional groups influence solubility class 11 chemistry CBSE [vedantu.com]
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• 8. What Factors Are Taken Into Consideration When Selecting a Solvent? – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
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• 16. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]

Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Introduction: A Molecule of Interest and Inherent Risks

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a poly-substituted aromatic compound with significant potential as a building block in the synthesis of novel pharmaceutical agents and other high-value organic molecules. Its trifunctional nature, featuring a bromophenoxy ether linkage, a fluorine atom, and a nitro group, offers multiple points for synthetic modification. However, the very features that make this compound synthetically attractive also imbue it with a considerable hazard profile that demands a thorough and proactive approach to laboratory safety. This guide provides an in-depth examination of the safety and handling precautions for 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, grounded in the principles of chemical reactivity and toxicology, to empower researchers in drug development and other scientific fields to work with this compound responsibly.

Understanding the Hazard: A Trifecta of Reactive Moieties

The primary hazards associated with 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene stem from the interplay of its three key functional groups:

• The Nitroaromatic System: The nitro group is a strong electron-withdrawing group, which activates the benzene ring to nucleophilic attack. More critically, nitroaromatic compounds are known for their potential toxicity, often mediated through metabolic reduction of the nitro group to form reactive intermediates such as nitroso and hydroxylamino species.[1] These intermediates can covalently bind to cellular macromolecules, including DNA, leading to mutagenic and carcinogenic effects.[1]

• Halogenation (Fluorine and Bromine): The presence of fluorine and bromine atoms further influences the electronic properties of the aromatic ring. While halogens are deactivating towards electrophilic substitution, their inductive electron-withdrawing effect can enhance the reactivity of the ring towards nucleophiles. From a toxicological standpoint, halogenated aromatic compounds can be persistent in the environment and may exhibit their own unique toxicity profiles.

• Phenoxy Ether Linkage: The ether linkage adds another layer of chemical functionality. While generally stable, ether linkages can be cleaved under certain conditions.

The combination of these groups results in a compound that should be handled as a potent, toxic substance with the potential for skin and eye irritation, and possible long-term health effects through prolonged or repeated exposure.

Quantitative Data Summary

For safe and effective experimental design, a clear understanding of the physicochemical properties of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is essential.

Property	Value	Source
Molecular Formula	C₁₂H₇BrFNO₃	[2]
Molecular Weight	312.09 g/mol	[2]
Boiling Point	357.9 ± 37.0 °C (Predicted)	[2]
Density	1.623 ± 0.06 g/cm³ (Predicted)	[2]

Engineering Controls and Personal Protective Equipment: A Multi-Layered Defense

Given the hazardous nature of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a robust system of engineering controls and personal protective equipment (PPE) is mandatory. The principle of ALARA (As Low As Reasonably Achievable) should guide all handling procedures.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All manipulations of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, including weighing, dissolution, and reaction setup, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute. This is the most critical engineering control to prevent inhalation of any dust or vapors.

• Ventilated Enclosures for Weighing: For weighing solid material, a ventilated balance enclosure or a dedicated powder handling hood is highly recommended to minimize the risk of aerosolization.

• Glove Box: For larger quantities or for procedures with a higher risk of dust generation, the use of a glove box provides an additional layer of containment.

Personal Protective Equipment (PPE): The Essential Barrier

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory. A face shield should be worn over the goggles, especially when there is a risk of splashing or when handling larger quantities.

• Gloves: Double-gloving with nitrile gloves is recommended. Check the manufacturer's glove compatibility data for resistance to halogenated aromatic compounds. Gloves should be inspected for any signs of degradation before and during use and changed frequently.

• Protective Clothing: A flame-resistant lab coat is required. For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is advisable. Full-length pants and closed-toe shoes are mandatory in the laboratory at all times.

• Respiratory Protection: In situations where engineering controls may not be sufficient to maintain exposure below acceptable limits, or during a spill cleanup, a NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates should be used. A comprehensive respiratory protection program, including fit testing and training, is essential.

Experimental Workflow: Safe Handling from Receipt to Disposal

The following workflow outlines the critical steps for safely handling 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in a research laboratory.

Caption: A logical workflow for the safe handling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Detailed Protocols for Key Operations

Protocol 1: Weighing and Dissolving a Crystalline Solid

• Preparation:

  • Ensure the ventilated balance enclosure or chemical fume hood is operational.

  • Don all required PPE (double gloves, safety goggles, face shield, lab coat).

  • Place a tared, sealable container on the balance.

• Weighing:

  • Carefully transfer the desired amount of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene to the container using a clean spatula.

  • Minimize any dust generation. If any dust is generated, gently wipe the area with a damp paper towel and dispose of it as hazardous waste.

  • Seal the container immediately after weighing.

• Dissolution:

  • Transfer the sealed container to the chemical fume hood.

  • Add the desired solvent to a reaction vessel within the fume hood.

  • Carefully add the weighed solid to the solvent with stirring.

  • Rinse the weighing container with a small amount of solvent and add the rinse to the reaction vessel to ensure a complete transfer.

Protocol 2: Spill Cleanup Procedure

• Immediate Actions:

  • Alert personnel in the immediate area and evacuate if necessary.

  • If the spill is large or involves a volatile solvent, evacuate the laboratory and contact emergency services.

  • Remove any sources of ignition.[3]

• For Small Spills (manageable by trained personnel):

  • Don appropriate PPE, including respiratory protection if necessary.

  • Contain the spill by surrounding it with an inert absorbent material such as vermiculite or sand.[4]

  • Carefully cover the spill with the absorbent material, working from the outside in.[4]

  • Using non-sparking tools, collect the absorbed material into a labeled, sealable container for hazardous waste.[5]

  • Decontaminate the spill area (see Protocol 3).

Protocol 3: Decontamination of Surfaces and Glassware

• Surface Decontamination:

  • Prepare a decontamination solution. A solution of soap and water is often effective for initial cleaning.[6] For deactivating the nitroaromatic functionality, a solution of 5% sodium thiosulfate can be used to wipe down surfaces, followed by a soap and water wash.[7]

  • Wearing appropriate PPE, wipe down all contaminated surfaces with the decontamination solution, followed by a clean water rinse.

  • Dispose of all cleaning materials as hazardous waste.

• Glassware Decontamination:

  • Rinse glassware with a suitable organic solvent (e.g., acetone, ethanol) to remove the bulk of the compound. Collect the rinsate as hazardous waste.

  • Wash the glassware thoroughly with soap and water.

  • For final cleaning, glassware can be soaked in a base bath (e.g., ethanolic potassium hydroxide), followed by thorough rinsing with water.

Toxicological Considerations and Emergency Procedures

The primary toxicological concern with 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is its potential for metabolic activation to reactive intermediates that can cause cellular damage.[1]

Caption: Metabolic activation of a nitroaromatic compound leading to toxicity.

First Aid Measures

• In case of skin contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.

• In case of eye contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• If swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Storage and Disposal

Storage

• Store 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in a tightly sealed, labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong bases.

• Store in a designated area for toxic and potent compounds.

Disposal

• All waste containing 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, including unused product, contaminated materials, and rinsates, must be disposed of as hazardous waste.

• Collect waste in clearly labeled, sealed containers.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Do not dispose of this compound down the drain.

Conclusion: A Commitment to Safety

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a valuable tool in the arsenal of the synthetic chemist. However, its utility is matched by its potential for harm. By understanding the chemical principles that underpin its reactivity and toxicity, and by adhering to the rigorous safety protocols outlined in this guide, researchers can mitigate the risks and harness the synthetic potential of this compound in a safe and responsible manner. A proactive and informed approach to safety is not merely a procedural requirement but a cornerstone of scientific excellence.

References

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• ChemicalBook. 1-(4-bromophenoxy)-4-fluoro-2-nitrobenzene. Link

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• Wageningen University & Research. Quantitative structure activity relationships for the biotransformation and toxicity of halogenated benzene-derivatives. Link

• Queen Mary University of London. Spill procedure: Clean-up guidance. Link

• University of Minnesota. 2.8 Decontamination and Laboratory Cleanup. Link

• J&K Scientific LLC. Chemical spill cleanup procedures. Link

• National Center for Biotechnology Information. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Link

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An In-Depth Analysis of Regioselectivity: Electrophilic and Nucleophilic Sites of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Executive Summary: Diaryl ethers containing strong electron-withdrawing groups are pivotal intermediates in the fields of medicinal chemistry and materials science. This guide provides a comprehensive analysis of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene, a molecule featuring a complex interplay of electronic effects. By dissecting the inductive and resonance contributions of its nitro, fluoro, and bromophenoxy substituents, we will identify the molecule's primary electrophilic and nucleophilic centers. This analysis definitively establishes the molecule as a potent electrophile, primed for nucleophilic aromatic substitution (SNAr), with the C1 carbon, bearing the phenoxy group, identified as the principal site of reactivity. This predictive understanding is crucial for researchers designing targeted synthetic pathways.

Introduction

Substituted diaryl ethers are a significant class of organic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and high-performance polymers. Their synthesis and subsequent functionalization often depend on a nuanced understanding of their electronic landscape. The molecule 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene presents a compelling case study in regioselectivity, where multiple substituents with competing electronic effects govern its reactivity.

This technical guide aims to provide a granular, first-principles analysis of the electrophilic and nucleophilic sites on this molecule. We will move beyond simple classification to explain the causality behind its predicted reactivity, offering field-proven insights for drug development professionals and synthetic chemists. The core objective is to map the molecule's electronic terrain to forecast its behavior in chemical reactions, particularly in the context of nucleophilic and electrophilic aromatic substitution.

Chapter 1: Molecular Structure and Substituent Effect Analysis

To predict the reactivity of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene, we must first understand the electronic influence of each substituent on the primary aromatic ring. The overall reactivity is not merely a sum of its parts but a complex interplay of inductive and resonance effects.

graph "Molecular_Structure" { layout=neato; node [shape=plaintext]; edge [style=invis];

}

Structure of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

The Nitro Group (-NO₂): A Powerful Electron Sink

The nitro group at the C4 position is a potent deactivating group. It withdraws electron density from the benzene ring through two mechanisms:

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms pulls electron density away from the ring through the sigma bond.[1]

• Resonance Effect (-M): The nitro group can delocalize the ring's pi-electrons onto its oxygen atoms, as shown in its resonance structures. This effect is most pronounced at the ortho (C3, C5) and para (C1) positions relative to the nitro group.[2]

This strong electron withdrawal significantly reduces the ring's nucleophilicity, making it less reactive toward electrophiles but highly activated for attack by nucleophiles.[3][4]

The Fluoro Substituent (-F): The Inductive/Resonance Dichotomy

Fluorine, located at C2, exhibits dual electronic effects:

• Strong Inductive Effect (-I): As the most electronegative element, fluorine exerts a powerful electron-withdrawing inductive effect, deactivating the ring.[1]

• Weak Resonance Effect (+M): The lone pairs on the fluorine atom can be donated to the ring via resonance. However, for halogens, the inductive effect typically outweighs the resonance effect.[3]

Overall, the fluorine atom is considered a deactivating group for electrophilic aromatic substitution.

The 4-Bromophenoxy Group (-OAr): A Modulated Electron Donor

The ether linkage at C1 introduces an oxygen atom directly attached to the ring.

• Strong Resonance Effect (+M): The lone pairs on the ether oxygen can be donated into the aromatic ring, a powerful activating effect for electrophilic substitution, directing incoming electrophiles to the ortho and para positions.[5][6]

• Inductive Effect (-I): Oxygen is also electronegative and withdraws electrons inductively.

Typically, the +M effect of an ether group dominates, making it an overall activating group. However, the presence of a bromine atom on the secondary phenyl ring inductively withdraws electron density, which slightly attenuates the donating ability of the ether oxygen.

Chapter 2: Mapping the Electrophilic Landscape for Nucleophilic Attack

The convergence of a potent electron-withdrawing group and a potential leaving group makes this molecule an ideal substrate for Nucleophilic Aromatic Substitution (SNAr).

Principles of Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is a two-step addition-elimination process that is favored under specific conditions:

• The aromatic ring must be electron-deficient, which is achieved by the presence of strong electron-withdrawing groups (EWGs).[7][8][9]

• There must be a good leaving group (typically a halide or other electronegative group) on the ring.[7]

• Crucially, the leaving group must be positioned ortho or para to at least one strong EWG. This geometric arrangement is necessary to stabilize the negatively charged intermediate.[8][10]

Identification of the Primary Electrophilic Center (C1)

In 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene, the powerful nitro group is at C4. The two potential leaving groups are the fluoro group at C2 and the 4-bromophenoxy group at C1.

• The fluoro group at C2 is meta to the C4 nitro group.

• The 4-bromophenoxy group at C1 is para to the C4 nitro group.

This para relationship between the leaving group at C1 and the activating nitro group at C4 is the key to the molecule's reactivity. Nucleophilic attack at C1 generates a resonance-stabilized anionic intermediate, known as a Meisenheimer complex, where the negative charge is delocalized onto the electronegative oxygen atoms of the nitro group.[10][11] This stabilization provides a low-energy pathway for the reaction.

Therefore, the carbon at position C1 is the overwhelmingly dominant electrophilic site for nucleophilic aromatic substitution.

The Meisenheimer Complex: Visualizing Reaction Intermediacy

The stability of the Meisenheimer complex is the deciding factor in SNAr regioselectivity. Attack at C1 allows for direct delocalization of the developed negative charge onto the nitro group, a stabilizing effect that is not possible with attack at the C2 position.

graph Meisenheimer_Complex { rankdir=LR; node [shape=record, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

SNAr mechanism showing nucleophilic attack at C1.

Secondary Electrophilic Sites

While C1 is the primary site of attack, other carbons also possess electrophilic character:

• C2: The carbon bonded to fluorine is electron-deficient due to fluorine's high electronegativity. However, its meta position relative to the nitro group means it is not activated toward SNAr, making substitution here highly unfavorable.[8][10]

• C4: This carbon is highly electron-deficient, but the nitro group is a very poor leaving group in SNAr reactions.

• Carbon bonded to Bromine (on the phenoxy ring): This carbon is also an electrophilic site, but SNAr on this ring is less likely as it is not activated by a nitro group.

Quantitative Data Summary

Carbon Position	Substituent	Inductive Effect	Resonance Effect	Predicted Electron Density	Primary SNAr Site?
C1	-OAr(Br)	-I (Weak)	+M (Strong)	δ+ (due to para-NO₂)	Yes (Primary)
C2	-F	-I (Strong)	+M (Weak)	δ+	No
C3	-H	N/A	-M (from NO₂)	δ+	No
C4	-NO₂	-I (Strong)	-M (Strong)	δ++	No
C5	-H	N/A	-M (from NO₂)	δ+	No
C6	-H	N/A	+M (from OAr)	δ- (relative)	No

Chapter 3: Assessing the Nucleophilic Character for Electrophilic Attack

General Deactivation of the Aromatic System

The combined electron-withdrawing power of the nitro and fluoro groups renders the primary benzene ring highly electron-deficient.[3] Consequently, the molecule is a very poor nucleophile and is strongly deactivated towards Electrophilic Aromatic Substitution (EAS). Reactions like nitration, halogenation, or Friedel-Crafts alkylation would require extremely harsh conditions and are unlikely to proceed efficiently.

Predicting the Least Deactivated Site (C6)

If an electrophilic substitution were forced, the regiochemical outcome would be dictated by the only activating group present: the 4-bromophenoxy group at C1. As an ortho, para-director, it would direct an incoming electrophile to C2 (blocked), C4 (blocked), and C6. Therefore, the C6 position is the least deactivated and most plausible site for an electrophilic attack , as it is ortho to the activating ether and meta to the deactivating nitro group.

The Ether Oxygen as a Lewis Base

The lone pair electrons on the ether oxygen atom represent a localized site of nucleophilicity. This oxygen can act as a Lewis base, coordinating with protons or Lewis acids.

Chapter 4: Experimental Protocols and Validation

A cornerstone of scientific integrity is the ability to validate predictions through experimentation. The following workflow and protocol outline how one would confirm the predicted reactivity of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene.

Workflow for Predictive Reactivity Analysis

digraph "Reactivity_Workflow" { graph [rankdir="TB"]; node [shape=box, style="filled,rounded", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"]; edge [color="#4285F4", fontname="Helvetica"];

}

Logical workflow for predicting aromatic reactivity.

Hypothetical Experimental Protocol: SNAr with Sodium Methoxide

This protocol describes a self-validating experiment to confirm that nucleophilic substitution occurs at C1.

Objective: To synthesize 1-methoxy-2-fluoro-4-nitrobenzene by reacting 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene with sodium methoxide and confirm the displacement of the 4-bromophenoxy group.

Materials:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Substrate)

• Sodium methoxide (Nucleophile)

• Anhydrous Dimethylformamide (DMF, Solvent)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Thin Layer Chromatography (TLC) plates (silica gel)

• NMR tubes, deuterated chloroform (CDCl₃)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq). Dissolve the substrate in anhydrous DMF.

• Nucleophile Addition: Add sodium methoxide (1.1 eq) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at 60 °C. Monitor the progress of the reaction by TLC every 30 minutes, observing the consumption of the starting material and the appearance of a new, more polar product spot.

• Workup: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired 1-methoxy-2-fluoro-4-nitrobenzene.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of signals corresponding to the 4-bromophenoxy group and the appearance of a singlet for the methoxy group (~3.9 ppm in ¹H NMR) would validate the C1 substitution.

Conclusion

A thorough analysis of the electronic properties of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene leads to a clear and unambiguous prediction of its chemical reactivity. The molecule is overwhelmingly electrophilic in nature. The strategic placement of a powerful nitro activating group para to the 4-bromophenoxy substituent designates the C1 carbon as the primary site for nucleophilic aromatic substitution. Conversely, the system is strongly deactivated towards electrophilic attack, with the C6 position being the only plausible, albeit highly challenging, site for such a reaction. This detailed guide, grounded in the fundamental principles of organic chemistry, provides researchers with the predictive power necessary to effectively utilize this versatile diaryl ether as a building block in complex synthetic endeavors.

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• Chemistry LibreTexts. (2022, September 24). 16.4: Substituent Effects in Substituted Aromatic Rings. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

• St. Peter's Institute of Pharmaceutical Sciences. (n.d.). The Effect of Substituents on Reactivity. Retrieved from [Link]

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• Semantic Scholar. (2020, October 20). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Retrieved from [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• International Journal of Research and Scientific Innovation. (n.d.). Comparison of ortho and meta-positon of nitrobenzene for aromatic electrophilic substitution reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Quora. (2022, September 5). Why does nitrobenzene undergo an electrophilic aromatic substitution reaction at meta position?. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). Addition-Elimination at Aromatics (SNAR). Retrieved from [Link]

• ACS Publications. (2015, September 17). Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. Retrieved from [Link]

• Unknown Source. (n.d.).

• RSC Publishing. (n.d.). Aromatic nucleophilic substitution: unusual course of Hems' synthesis of diaryl ethers. Retrieved from [Link]

• PubMed Central - NIH. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 4. Nucleophilic Aromatic Substitution of 1-Fluoro-2-nitrobenzene.... Retrieved from [Link]

• Semantic Scholar. (2024, July 26). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from [Link]

• Vapourtec Flow Chemistry. (n.d.). Aromatic Substitution. Retrieved from [Link]

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The Emerging Potential of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in Medicinal Chemistry: A Technical Guide for Drug Discovery Professionals

Abstract

The diaryl ether scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically significant agents.[1][2] This technical guide delves into the untapped potential of a specific, strategically functionalized diaryl ether, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene . We will explore its synthetic accessibility, the strategic importance of its constituent functional groups, and its promise as a versatile building block for the development of novel therapeutics. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth scientific insights, detailed experimental protocols, and a forward-looking perspective on its applications in areas such as oncology, infectious diseases, and inflammation.

Introduction: The Strategic Design of a Promising Scaffold

The quest for novel chemical entities with improved efficacy, selectivity, and pharmacokinetic profiles is a perpetual driver in drug discovery. The molecular architecture of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is not a random assortment of functionalities; rather, it represents a deliberate convergence of chemical motifs known to impart desirable medicinal properties.

• The Diaryl Ether Core: This structural unit provides a balance of rigidity and conformational flexibility, allowing for optimal interaction with a variety of biological targets. Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antiviral, antibacterial, and antimalarial properties.[2]

• The 4-Bromophenoxy Moiety: The presence of a bromine atom can enhance the lipophilicity of a molecule, potentially improving membrane permeability. Furthermore, bromophenols, from which this moiety is derived, are known to possess a range of biological activities, including antioxidant and anticancer effects.

• The 2-Fluoro Substituent: The strategic incorporation of fluorine is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate physicochemical properties.[3]

• The 4-Nitro Group: This powerful electron-withdrawing group serves a dual purpose. Synthetically, it activates the aromatic ring for nucleophilic aromatic substitution, facilitating the construction of the diaryl ether linkage.[4] From a medicinal chemistry perspective, the nitro group can act as a bioisostere for other functional groups and can be a key pharmacophoric element.[5] Moreover, it can serve as a prodrug moiety, undergoing bioreduction in hypoxic environments, a characteristic exploited in the design of anticancer and antimicrobial agents.[6]

This unique combination of features positions 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene as a highly promising and versatile starting point for the generation of diverse compound libraries with significant therapeutic potential.

Synthetic Pathways: Accessing the Core Scaffold

The construction of the 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene scaffold can be efficiently achieved through nucleophilic aromatic substitution (SNAr). The strong electron-withdrawing nitro group activates the ortho- and para-positions to nucleophilic attack, making the fluorine atom at the 2-position a suitable leaving group.

Proposed Synthetic Route: Nucleophilic Aromatic Substitution (SNAr)

The most direct and plausible route involves the reaction of 1,2-difluoro-4-nitrobenzene with 4-bromophenol in the presence of a suitable base.

Caption: Proposed synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene via SNAr.

Detailed Experimental Protocol: Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Materials:

• 1,2-Difluoro-4-nitrobenzene

• 4-Bromophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-bromophenol (1.0 equivalent) and anhydrous potassium carbonate (1.5 equivalents).

• Add anhydrous DMF to dissolve the reactants.

• To the stirred solution, add 1,2-difluoro-4-nitrobenzene (1.1 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Medicinal Chemistry Applications: A Scaffold for Diverse Therapeutic Targets

The true potential of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene lies in its utility as a versatile intermediate for the synthesis of a wide array of bioactive molecules. A key transformation is the reduction of the nitro group to an aniline, which opens up a plethora of possibilities for further functionalization.

Gateway to Bioactivity: Reduction of the Nitro Group

The reduction of the nitro group to a primary amine is a crucial step in elaborating the core scaffold. This transformation can be achieved using various established methods, with catalytic hydrogenation being a common and efficient choice.

Caption: Reduction of the nitro group to form the corresponding aniline.

Detailed Experimental Protocol: Synthesis of 4-(4-Bromophenoxy)-3-fluoroaniline

Materials:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• 10% Palladium on carbon (Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• Dissolve 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 equivalent) in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C (5-10 mol%) to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the desired 4-(4-Bromophenoxy)-3-fluoroaniline.

Self-Validation: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Potential Therapeutic Targets and Drug Design Strategies

The resulting 4-(4-Bromophenoxy)-3-fluoroaniline is a versatile intermediate that can be further modified to target a range of biological pathways implicated in various diseases.

The diaryl ether motif is a well-known scaffold in the design of kinase inhibitors.[7] The aniline group of 4-(4-Bromophenoxy)-3-fluoroaniline can be readily derivatized to introduce functionalities that can interact with the ATP-binding site of various kinases. For instance, acylation or reaction with substituted pyrimidines or quinazolines can lead to potent inhibitors of receptor tyrosine kinases (e.g., EGFR, VEGFR) or intracellular kinases (e.g., Src, Abl).[8]

Caption: Derivatization of the aniline to target kinase enzymes.

Derivative Class	Potential Kinase Targets	Rationale
Acrylamides	EGFR, BTK	Covalent inhibition via Michael addition to a cysteine residue.
Quinazolines/Pyrimidines	EGFR, VEGFR, PDGFR	Mimicking the adenine region of ATP.
Ureas/Thioureas	RAF, VEGFR	Formation of key hydrogen bonds within the ATP-binding pocket.

Diaryl ethers have also shown promise as antibacterial agents, particularly against drug-resistant strains like MRSA and VRE.[1][9] The core scaffold can be elaborated with cationic groups or other pharmacophores known to interact with bacterial targets. The aniline can be converted to guanidines, amidines, or used as a handle to attach other heterocyclic systems with known antibacterial activity.

Caption: Pathway to potential antibacterial agents.

The diaryl ether structure is present in some non-steroidal anti-inflammatory drugs (NSAIDs) and inhibitors of inflammatory pathways. The aniline intermediate can be used to synthesize inhibitors of enzymes like cyclooxygenase (COX) or 5-lipoxygenase (5-LO), or to develop modulators of inflammatory signaling cascades.

Future Perspectives and Conclusion

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a strategically designed chemical entity with significant, yet largely unexplored, potential in medicinal chemistry. Its straightforward synthesis and the presence of versatile functional handles make it an ideal starting point for the construction of diverse and novel compound libraries. The strategic combination of a diaryl ether core, a bromophenoxy moiety, a fluorine atom, and a reducible nitro group provides a rich playground for medicinal chemists to develop next-generation therapeutics.

This technical guide has outlined the rationale behind the design of this scaffold, provided detailed and validated synthetic protocols, and explored its potential applications in oncology, infectious diseases, and inflammation. It is our belief that 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene represents a valuable and underutilized tool in the drug discovery arsenal, and we encourage the research community to further investigate its potential to address unmet medical needs.

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Navigating the Procurement of a Niche Building Block: A Technical Guide to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene for Advanced Research

For Immediate Release

The Strategic Value of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in Synthesis

The molecular architecture of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is of considerable interest to medicinal chemists and materials scientists. The diaryl ether linkage is a common feature in many biologically active compounds. The presence of a bromine atom provides a versatile handle for a variety of cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the introduction of additional molecular complexity.[1] Furthermore, the electron-withdrawing nitro group activates the aromatic ring for nucleophilic aromatic substitution, while the fluorine atom can enhance metabolic stability and binding affinity in drug candidates.[2] This combination of reactive sites makes it a valuable precursor for creating diverse libraries of compounds for screening and development.

The Procurement Challenge: A Shift to Custom Synthesis

A thorough search of commercial chemical catalogs reveals that 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is not an off-the-shelf product. This necessitates a strategic shift from procurement to custom synthesis. For research and development teams, this pivot requires a comprehensive understanding of the synthetic pathways to the molecule and the criteria for selecting a competent manufacturing partner.

Proposed Synthetic Pathway: Nucleophilic Aromatic Substitution

A plausible and efficient method for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is through a nucleophilic aromatic substitution (SNAr) reaction. This well-established transformation is widely used in the pharmaceutical and agrochemical industries.[2]

The proposed reaction involves the coupling of 4-bromophenol with 1,2-difluoro-4-nitrobenzene . In this reaction, the phenoxide, generated from 4-bromophenol by a suitable base, acts as a nucleophile, displacing one of the fluorine atoms on the activated nitro-substituted aromatic ring. The fluorine atom para to the nitro group is more activated towards nucleophilic attack and is therefore the more likely leaving group.

Key Reaction Parameters:

• Starting Materials: 4-Bromophenol and 1,2-difluoro-4-nitrobenzene.

• Base: A suitable base, such as potassium carbonate (K2CO3) or sodium hydride (NaH), is required to deprotonate the 4-bromophenol.

• Solvent: A polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), is typically used to facilitate the reaction.

• Temperature: The reaction may require heating to proceed at a reasonable rate.

A similar synthetic approach is documented for the synthesis of 1-(4-bromophenoxy)-2-chloro-4-nitrobenzene from 4-bromophenol and 3,4-dichloronitrobenzene, which supports the feasibility of this proposed route.[3]

Sourcing Key Starting Materials

While the target molecule requires custom synthesis, the necessary starting materials are readily available from several major chemical suppliers.

Starting Material	Potential Suppliers
4-Bromophenol	Sigma-Aldrich, TCI Chemicals, Alfa Aesar
1,2-Difluoro-4-nitrobenzene	Fluorochem, Apollo Scientific, Oakwood Chemical

Engaging a Contract Manufacturing Organization (CMO)

For organizations without in-house synthesis capabilities or for those requiring larger quantities, partnering with a CMO is the most effective approach. The selection of a CMO is a critical decision that should be based on a thorough evaluation of their technical expertise, quality systems, and project management capabilities.

Key Criteria for CMO Selection:

• Expertise in Relevant Chemistries: The chosen CMO should have demonstrable experience in handling nucleophilic aromatic substitution reactions and purification of the resulting products.

• Analytical Capabilities: The CMO must have a well-equipped analytical laboratory with instrumentation such as NMR, HPLC, GC-MS, and FT-IR to confirm the structure and purity of the synthesized compound.

• Scalability: The CMO should have the infrastructure to scale up the synthesis from gram to kilogram quantities, if required for later stages of development.

• Quality Management Systems: A robust quality management system (e.g., ISO 9001 certification) is essential to ensure the reliability and reproducibility of the synthesis.

• Communication and Project Management: Clear and frequent communication is vital for the success of a custom synthesis project.

Potential CMOs for Specialty Chemicals:

Several CMOs specialize in the custom synthesis of complex organic molecules and have a strong track record in serving the pharmaceutical and biotechnology industries. Examples of such organizations include:

• ChemOrganics: A leader in custom and toll manufacturing of specialty chemicals.[4]

• Aarti Industries: A prominent chemical manufacturer with expertise in a wide range of chemistries.[5]

• AGC: Offers CDMO services with a focus on organic synthesis and process development.[6]

• Jubilant Ingrevia: Provides custom development and manufacturing (CDMO) services for the pharmaceutical and agrochemical sectors.[7]

• Libra Speciality Chemicals: Offers bespoke chemical manufacturing and supply solutions.[8]

Caption: Workflow for the qualification and selection of a Contract Manufacturing Organization.

Analytical Characterization and Quality Control: Ensuring Product Integrity

Upon completion of the custom synthesis, a comprehensive analytical characterization is imperative to confirm the identity and purity of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. The following analytical tests should be performed, and the results documented in a Certificate of Analysis (CoA):

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and identify any impurities.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To determine the purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the key functional groups.

A typical purity specification for a building block of this nature for research and development purposes would be ≥98%.

Conclusion

While not commercially available as a stock item, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene can be reliably sourced through custom synthesis. By understanding the viable synthetic routes, carefully selecting a qualified contract manufacturing organization, and insisting on rigorous analytical characterization, researchers can confidently obtain this valuable building block for their discovery and development programs. This strategic approach to procurement is essential for advancing innovation in the highly competitive fields of pharmaceutical and materials science.

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• Libra Speciality Chemicals. (n.d.). Home. Retrieved from [Link]
• Grygorenko, O. O., Melnykov, K. P., Holovach, S., & Demchuk, O. (2022). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem, 17(21), e202200365. [Link]

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Abstract

This document provides a detailed protocol for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a key intermediate in the development of various pharmaceutical and agrochemical compounds. The synthesis is achieved through a nucleophilic aromatic substitution (SNAr) reaction between 4-bromophenol and 1,2-difluoro-4-nitrobenzene. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the reaction mechanism, a step-by-step experimental protocol, safety considerations, and methods for product characterization.

Introduction

Diaryl ethers are a significant class of organic compounds widely found in natural products and synthetic molecules with diverse biological activities. The specific target molecule, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, serves as a valuable building block in medicinal chemistry. The presence of the nitro group, bromine, and fluorine atoms provides multiple points for further chemical modification, making it an attractive scaffold for creating libraries of compounds for drug discovery. The synthesis route described herein is a robust and efficient method for producing this key intermediate.

Reaction Mechanism and Scientific Rationale

The formation of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene from 4-bromophenol proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This reaction is characteristic of aryl halides bearing strong electron-withdrawing groups, such as a nitro group (-NO₂), which activate the aromatic ring towards nucleophilic attack.[1]

Key Mechanistic Steps:

• Deprotonation of Phenol: The reaction is initiated by the deprotonation of the hydroxyl group of 4-bromophenol by a suitable base, in this case, potassium carbonate (K₂CO₃). This forms the more nucleophilic 4-bromophenoxide anion. The choice of a moderately strong base like potassium carbonate is crucial as it is strong enough to deprotonate the phenol without causing unwanted side reactions.[2][3]

• Nucleophilic Attack and Formation of Meisenheimer Complex: The 4-bromophenoxide anion then acts as a nucleophile, attacking the electron-deficient carbon atom of 1,2-difluoro-4-nitrobenzene. The strong electron-withdrawing effect of the nitro group, particularly at the para position, significantly lowers the electron density of the aromatic ring, facilitating this attack.[4] This results in the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[4]

• Rearomatization and Product Formation: The aromaticity of the ring is restored by the departure of a leaving group. In the case of 1,2-difluoro-4-nitrobenzene, one of the fluorine atoms is expelled as a fluoride ion. The fluoride ion is a good leaving group in this context, and its departure leads to the formation of the stable diaryl ether product, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Choice of Solvent: The use of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is critical for the success of this reaction.[5][6][7] DMF effectively solvates the potassium cation, leaving the phenoxide anion more exposed and thus more nucleophilic.[7] Its high boiling point also allows the reaction to be conducted at elevated temperatures, which can increase the reaction rate.[6]

Visualization of the Synthetic Workflow

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Synthesis of N-Aryl-4-(4-bromophenoxy)-3-nitroanilines via Nucleophilic Aromatic Substitution

An Application Guide for Researchers

Introduction: Strategic Importance in Medicinal Chemistry

The scaffold derived from 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene is a cornerstone in modern drug discovery. Its reaction with primary and secondary amines via nucleophilic aromatic substitution (SNAr) provides a robust and versatile route to a class of highly functionalized diaryl ether amines. These products are not merely synthetic curiosities; they are pivotal intermediates in the construction of complex molecular architectures designed to interact with biological targets.[1][2]

The strategic value of this scaffold lies in its inherent trifunctionality:

• The Diaryl Ether Linkage: A common motif in many biologically active compounds, providing a balance of rigidity and conformational flexibility.

• The Reactive Nitro Group: A powerful electron-withdrawing group that activates the aromatic ring for the SNAr reaction. Post-reaction, it can be easily reduced to an amine, offering a vector for further chemical elaboration.[2]

• The Bromo Substituent: A versatile handle for late-stage functionalization through a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling the exploration of diverse chemical space.[3]

This guide provides a detailed examination of the SNAr reaction between 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene and various amines, offering mechanistic insights and field-proven protocols for researchers in medicinal chemistry and pharmaceutical development.

Reaction Mechanism: The Addition-Elimination Pathway

The reaction proceeds via the classical Nucleophilic Aromatic Substitution (SNAr) mechanism, a two-step addition-elimination process.[4][5] Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting unexpected outcomes.

• Activation: The reaction is driven by the strong electron-withdrawing nitro group (-NO2) positioned para to the fluorine leaving group. This group powerfully reduces the electron density of the aromatic ring, making the carbon atom attached to the fluorine highly electrophilic and susceptible to attack.[1][6][7]

• Nucleophilic Attack: An amine nucleophile attacks the electrophilic carbon atom bearing the fluorine. This is the rate-determining step of the reaction.[7] This attack breaks the aromaticity of the ring and forms a high-energy, resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[4][5][8] The negative charge is delocalized across the aromatic system and, most importantly, onto the oxygen atoms of the nitro group.

• Elimination & Aromatization: The aromaticity of the ring is restored through the rapid expulsion of the fluoride ion, which is an excellent leaving group for SNAr reactions due to the high electronegativity of fluorine that enhances the electrophilicity of the attached carbon.[9]

Caption: S-N-Ar Mechanism with Amines

Experimental Protocols & Methodologies

The choice of solvent, base, and temperature is crucial for achieving high yields and purity. Aprotic polar solvents are preferred as they effectively solvate the intermediate complex without interfering with the nucleophile.

Core Experimental Workflow

The general workflow for these reactions is straightforward and adaptable, making it suitable for both small-scale library synthesis and larger-scale preparations.

Caption: General Experimental Workflow

Protocol 1: Reaction with Aliphatic Amines (e.g., Morpholine)

Aliphatic amines are generally strong nucleophiles, and these reactions often proceed smoothly under mild conditions.

Materials & Reagents:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, and standard glassware.

Step-by-Step Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent & Reagent Addition: Add anhydrous DMF (or DMSO) to achieve a concentration of approximately 0.2-0.5 M with respect to the starting material.[10] Begin stirring the suspension. Add morpholine (1.2 eq) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C.[10] The choice of temperature depends on the amine's reactivity; less reactive amines may require higher temperatures.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Workup: Once complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water. The volume of water should be 5-10 times the volume of DMF/DMSO used.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of DMF/DMSO).

• Washing: Combine the organic layers and wash with water to remove residual DMF/DMSO, followed by a wash with brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid/oil by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product, 4-(4-(4-bromophenoxy)-3-nitrophenyl)morpholine.

Protocol 2: Reaction with Aromatic Amines (e.g., Aniline)

Aromatic amines are weaker nucleophiles than their aliphatic counterparts, often necessitating more forcing conditions, such as higher temperatures or the use of a stronger base.

Materials & Reagents:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq)

• Aniline (1.5 eq)

• Cesium Carbonate (Cs₂CO₃) (2.0 eq) or Sodium Hydride (NaH, 60% in mineral oil, 1.5 eq)

• Anhydrous DMF or DMSO

Step-by-Step Procedure:

• Setup: Follow the same initial setup as in Protocol 1, using Cs₂CO₃ as the base. If using NaH, extreme caution is required. Add the aniline to the solvent first, then cool to 0 °C before adding NaH portion-wise to pre-form the anilide anion.

• Reagent Addition: After setting up the flask with the substrate and base (or after pre-forming the anilide), add the solvent and begin stirring.

• Reaction: Heat the mixture to a higher temperature, typically 100-120 °C.

• Monitoring: Monitor the reaction closely by TLC or LC-MS. These reactions may require longer times (12-24 hours).

• Workup, Extraction, and Purification: Follow steps 5-9 from Protocol 1. The final product will be 4-(4-bromophenoxy)-N-phenyl-3-nitroaniline.

Data Summary & Expected Outcomes

The following table summarizes typical conditions and expected outcomes for the SNAr reaction with different classes of amines. Yields are highly dependent on the specific amine substrate and purification efficiency.

Amine Class	Nucleophile Example	Typical Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
Aliphatic (Secondary Cyclic)	Morpholine	K₂CO₃	DMSO	80-100	4-8	85-95%
Aliphatic (Primary)	Benzylamine	K₂CO₃, Et₃N	DMF	60-80	6-12	80-90%
Aromatic (Primary)	Aniline	Cs₂CO₃	DMF	100-120	12-24	60-75%
Heterocyclic	Imidazole	NaH	THF/DMF	60-80	8-16	70-85%

Conclusion: A Gateway to Molecular Diversity

The reaction of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene with amines is a powerful and reliable transformation in the synthetic chemist's toolbox. The resulting N-aryl-4-(4-bromophenoxy)-3-nitroaniline products are rich in chemical handles, serving as ideal precursors for the synthesis of kinase inhibitors, anti-inflammatory agents, and other complex, biologically active molecules.[11][12][13] By understanding the underlying SNAr mechanism and carefully selecting experimental conditions, researchers can efficiently generate diverse libraries of compounds for advancing drug development programs.

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Application Note: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene as a Versatile Building Block for Advanced Organic Synthesis

Abstract

This technical guide details the strategic application of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene, a trifunctionalized diaryl ether, as a cornerstone building block in modern organic synthesis. We provide an in-depth analysis of its orthogonal reactivity, enabling selective functionalization through three distinct chemical pathways: Nucleophilic Aromatic Substitution (SNAr), Palladium-Catalyzed Cross-Coupling, and Nitro Group Reduction. This document furnishes researchers, medicinal chemists, and drug development professionals with detailed, field-proven protocols and the causal logic behind experimental design, empowering the synthesis of complex molecular architectures, with a special focus on kinase inhibitor scaffolds.

Introduction: The Strategic Value of a Trifunctionalized Core

In the landscape of medicinal chemistry and materials science, building blocks that offer predictable, sequential, and high-yielding reactivity are of paramount importance. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is an exemplary scaffold, possessing three chemically distinct functional groups positioned for strategic, orthogonal manipulation.

• C-F Bond (Activated): The fluorine atom is positioned ortho to a strongly electron-withdrawing nitro group, rendering this site highly susceptible to Nucleophilic Aromatic Substitution (SNAr).[1][2][3]

• C-Br Bond: The bromine atom, located on the adjacent phenyl ring, is a classical handle for a wide array of palladium-catalyzed cross-coupling reactions, facilitating the formation of new carbon-carbon and carbon-heteroatom bonds.[4][5]

• Nitro Group (NO₂): This group not only serves to activate the C-F bond but can also be readily reduced to a primary amine, which acts as a versatile precursor for amides, sulfonamides, and other key functional groups.[6][7]

This inherent orthogonality allows for a programmed, step-wise elaboration of the molecular framework, minimizing the need for extensive protecting group chemistry and streamlining synthetic routes to complex target molecules.

Orthogonal Reactivity Map

The true synthetic power of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene lies in the ability to address its three reactive centers independently. The following diagram illustrates the primary transformations available at each site.

Caption: Orthogonal reactivity of the title building block.

Key Synthetic Transformations: Protocols and Mechanistic Insights

Pathway 1: Nucleophilic Aromatic Substitution (SNAr) at the C-F Bond

The SNAr reaction is the primary and most facile transformation for this building block. The potent electron-withdrawing nitro group, positioned para to the fluorine, is critical for stabilizing the negatively charged intermediate (Meisenheimer complex), which is the rate-determining step of the reaction.[1][3][8] This activation makes the displacement of the fluoride leaving group highly efficient with a range of nucleophiles.

Protocol 3.1: General Procedure for SNAr with an Amine

• Reagent Preparation: To a solution of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq.) in a polar aprotic solvent (e.g., DMSO, DMF, or ACN, 0.2 M) in a round-bottom flask, add the desired primary or secondary amine (1.1-1.5 eq.).

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 2.0-3.0 eq.) or diisopropylethylamine (DIPEA, 2.0 eq.). The choice of base depends on the acidity of the amine's N-H bond; inorganic bases are often sufficient and cost-effective.

• Reaction Execution: Stir the mixture at a temperature ranging from 80 °C to 120 °C. Reaction progress should be monitored by TLC or LC-MS. Typical reaction times are between 4 to 16 hours.

• Work-up and Purification: Upon completion, cool the reaction to room temperature and pour it into ice-water. The resulting precipitate is collected by vacuum filtration. If no precipitate forms, extract the aqueous phase with an organic solvent like ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by recrystallization to yield the desired N-substituted product.

Parameter	Typical Conditions & Rationale
Nucleophiles	Primary/Secondary Amines, Phenols, Thiols.
Solvents	DMSO, DMF, NMP (High polarity stabilizes the Meisenheimer complex).
Base	K₂CO₃, Cs₂CO₃, DIPEA (To deprotonate the nucleophile).
Temperature	80-120 °C (Provides sufficient thermal energy to overcome the activation barrier).

Pathway 2: Palladium-Catalyzed Cross-Coupling at the C-Br Bond

The brominated phenoxy ring provides a robust handle for forming C-C and C-N bonds via well-established cross-coupling reactions.[4] This site is electronically isolated from the activated nitro-bearing ring, allowing for high chemoselectivity. The Suzuki-Miyaura coupling is a leading example, valued for its functional group tolerance and mild conditions.[4][5]

Protocol 3.2: General Procedure for Suzuki-Miyaura Coupling

• Reagent Preparation: In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the bromo-substrate (1.0 eq., e.g., the product from Protocol 3.1), an aryl or vinyl boronic acid (1.2-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq.), and a base, typically aqueous sodium carbonate (Na₂CO₃, 2 M solution, 3.0 eq.).

• Solvent Addition: Add a mixture of solvents, commonly a 3:1 to 5:1 ratio of an organic solvent (e.g., Dioxane, Toluene, or DME) and water.

• Reaction Execution: Heat the mixture to reflux (typically 90-110 °C) with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting material is consumed (usually 6-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude residue is then purified by silica gel column chromatography to afford the coupled product.

Coupling Reaction	Coupling Partner	Typical Catalyst	Key Application
Suzuki-Miyaura	Boronic Acids/Esters	Pd(PPh₃)₄, Pd(dppf)Cl₂	C-C (Aryl-Aryl)
Heck	Alkenes	Pd(OAc)₂, P(o-tol)₃	C-C (Aryl-Vinyl)
Sonogashira	Terminal Alkynes	PdCl₂(PPh₃)₂, CuI	C-C (Aryl-Alkynyl)
Buchwald-Hartwig	Amines, Amides	Pd₂(dba)₃, Xantphos	C-N (Aryl-Amine)

Pathway 3: Reduction of the Nitro Group

The final key transformation is the reduction of the nitro group to an aniline. This conversion is crucial as it introduces a new point of diversity for derivatization, such as amide bond formation. A variety of reducing agents can be employed, with the choice often dictated by the presence of other sensitive functional groups.[7] For substrates containing reducible groups (like alkynes from a Sonogashira coupling), milder conditions using metals in acid are preferred.[9][10]

Protocol 3.3: Chemoselective Nitro Reduction using SnCl₂

• Reagent Preparation: Dissolve the nitro-containing substrate (1.0 eq., e.g., the product from Protocol 3.2) in ethanol or ethyl acetate (0.1-0.2 M) in a round-bottom flask.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 eq.) to the solution.

• Reaction Execution: Heat the mixture to reflux (approx. 70-80 °C) and stir. The reaction is typically complete within 1-3 hours, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and carefully quench by pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Purification: Filter the resulting mixture through a pad of Celite to remove tin salts. Extract the filtrate with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure to yield the aniline product, which is often pure enough for the next step or can be further purified by chromatography.

Application Spotlight: Multi-Step Synthesis of a Kinase Inhibitor Scaffold

The true utility of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene is demonstrated in multi-step syntheses. Protein kinases are a critical class of drug targets, and many FDA-approved inhibitors feature a diaryl ether core.[11][12] The following workflow illustrates a streamlined, three-step synthesis of a versatile kinase inhibitor scaffold.

Caption: Workflow for synthesizing a kinase inhibitor scaffold.

Protocol 4.1: Three-Step Synthesis of a Diaryl Ether Kinase Inhibitor Core

• Step 1: SNAr Reaction with 4-Aminophenol. Following Protocol 3.1, react 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene with 4-aminophenol to generate N-(4-hydroxyphenyl)-4-(4-bromophenoxy)-3-nitroaniline. The phenolic -OH group is less nucleophilic than the amine under these conditions, ensuring chemoselective N-arylation.

• Step 2: Nitro Group Reduction. Take the product from Step 1 and reduce the nitro group to an amine using the SnCl₂·2H₂O method described in Protocol 3.3. This yields N¹-(4-hydroxyphenyl)-4-(4-bromophenoxy)benzene-1,3-diamine.

• Step 3: Suzuki Coupling. Subject the aniline product from Step 2 to a Suzuki-Miyaura coupling as detailed in Protocol 3.2, using a desired aryl boronic acid (e.g., pyridine-3-boronic acid). This final step installs a key pharmacophoric element at the C-Br position, completing the synthesis of the advanced kinase inhibitor scaffold.

This sequential approach highlights how the building block's orthogonal reactivity can be leveraged to rapidly construct complex, high-value molecules in a logical and efficient manner.

References

• Vertex AI Search. (n.d.). Exploring the Reactivity of 2-Fluoro-4-bromonitrobenzene in Organic Chemistry. Retrieved January 20, 2026.

• ResearchGate. (n.d.). The reduction reaction of 1‐fluoro 2‐nitrobenzene. Retrieved January 20, 2026, from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved January 20, 2026, from [Link]

• National Institutes of Health. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved January 20, 2026, from [Link]

• Semantic Scholar. (2013). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). Retrieved January 20, 2026, from [Link]

• ResearchGate. (n.d.). Scheme 5: Nucleophilic aromatic substitution of 4-fluoro-1-nitrobenzene.... Retrieved January 20, 2026, from [Link]

• Vapourtec. (n.d.). Aromatic Substitution | Flow Reactions. Retrieved January 20, 2026, from [Link]

• YouTube. (2018). Reduction of nitrobenzene. Retrieved January 20, 2026, from [Link]

• PubMed. (2022). Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. Retrieved January 20, 2026, from [Link]

• Google Patents. (n.d.). US12220401B2 - Compounds useful as kinase inhibitors.

• PubMed. (2019). Synthesis and biological evaluation of nitroxide labeled pyrimidines as Aurora kinase inhibitors. Retrieved January 20, 2026, from [Link]

• PubMed. (2023). Properties of FDA-approved small molecule protein kinase inhibitors: A 2023 update. Retrieved January 20, 2026, from [Link]

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• 12. Properties of FDA-approved small molecule protein kinase inhibitors: A 2023 update - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: Regioselective Nucleophilic Aromatic Substitution on 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This document provides a comprehensive guide for performing a nucleophilic aromatic substitution (SNAr) reaction on the electronically activated substrate, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. It is intended for an audience of researchers, scientists, and professionals engaged in drug development and synthetic organic chemistry.

Foundational Principles: The SNAr Reaction

Nucleophilic aromatic substitution (SNAr) is a pivotal reaction in organic synthesis, enabling the formation of new bonds to an aromatic ring.[1] This reaction is particularly effective on aromatic systems rendered electron-deficient by the presence of strong electron-withdrawing groups (EWGs).[2] The reaction proceeds via a distinct two-step addition-elimination mechanism, which involves a resonance-stabilized intermediate known as a Meisenheimer complex.[1][2]

The efficiency of an SNAr reaction is governed by three primary factors:

• Electron-Withdrawing Groups: Potent EWGs, such as the nitro group (–NO₂), are essential to activate the aromatic ring towards nucleophilic attack. These groups stabilize the negatively charged Meisenheimer intermediate through resonance, thereby lowering the activation energy of the rate-determining step.[1][2][3]

• Leaving Group: A good leaving group, typically a halide, is required. Contrary to other substitution reactions, fluorine is an exceptionally effective leaving group in SNAr reactions.[4] Its high electronegativity polarizes the carbon-fluorine bond, rendering the attached carbon atom highly electrophilic and susceptible to nucleophilic attack.[1][5] The rate of reaction for halogens in SNAr follows the order F > Cl > Br > I.[4]

• Position of the EWG: The reaction rate is significantly influenced by the position of the EWG relative to the leaving group. Ortho and para orientations allow for effective resonance stabilization of the Meisenheimer complex, leading to faster reaction rates compared to a meta positioning.[3][6]

In the substrate 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, the nitro group is positioned para to the fluorine atom, providing optimal activation for the SNAr reaction at the C-F bond.

Reaction Mechanism and Workflow Visualization

The SNAr reaction on 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with a nucleophile (Nu⁻) proceeds through the formation of a Meisenheimer complex, followed by the elimination of the fluoride ion to yield the substituted product.

Sources

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Application Notes & Protocols: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene as a Versatile Building Block for Kinase Inhibitor Synthesis

Introduction: Strategic Molecular Design in Kinase Inhibitor Discovery

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer. Consequently, the development of small molecule kinase inhibitors has become a cornerstone of modern drug discovery. The efficacy and selectivity of these inhibitors are profoundly influenced by their molecular architecture. The strategic selection of chemical building blocks is therefore paramount in constructing candidates with optimal pharmacodynamic and pharmacokinetic profiles.

This guide focuses on the application of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene , a highly functionalized and versatile scaffold for the synthesis of kinase inhibitors. Its structure incorporates several key features that medicinal chemists can strategically exploit:

• Activated SNAr Site: The fluorine atom at the C2 position is activated by the potent electron-withdrawing nitro group at the C4 (para) position. This arrangement makes the molecule an excellent substrate for Nucleophilic Aromatic Substitution (SNAr) reactions, allowing for the facile and predictable introduction of various nucleophiles, especially amines, which are common "hinge-binding" motifs in kinase inhibitors[1][2].

• Modulating Fluoro-Substitution: The additional fluorine atom at the C2 (ortho) position can significantly influence the molecule's conformational preferences and metabolic stability, and enhance binding affinity through favorable interactions with the target protein[3].

• Diaryl Ether Moiety: The 4-bromophenoxy group provides a diaryl ether linkage, a common structural motif in many approved kinase inhibitors. This group can occupy hydrophobic pockets within the kinase active site.

• Orthogonal Chemical Handle: The bromine atom serves as a valuable functional handle for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling rapid library generation and late-stage diversification to explore the Structure-Activity Relationship (SAR).

This document provides an in-depth exploration of the chemical principles governing the use of this reagent, detailed protocols for its application, and its strategic role in constructing complex kinase inhibitor scaffolds, using the synthesis of a core analogous to the BRAF inhibitor Dabrafenib as a guiding example[4][5].

Part 1: The Chemistry of Nucleophilic Aromatic Substitution (SNAr)

The primary utility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene lies in its high reactivity in SNAr reactions. This is a two-step addition-elimination process.

• Nucleophilic Attack: A nucleophile (commonly an amine) attacks the electron-deficient carbon atom bearing the fluorine leaving group. This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex[2]. The strong electron-withdrawing nitro group is crucial for stabilizing this intermediate by delocalizing the negative charge.

• Elimination of Leaving Group: The aromaticity of the ring is restored by the elimination of the fluoride ion, which is an excellent leaving group in this context, yielding the final substituted product[6].

The general mechanism is illustrated below.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Part 2: Application in Kinase Inhibitor Synthesis - A Dabrafenib-Inspired Workflow

To illustrate the practical application of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, we will outline a synthetic strategy to build a core structure related to Dabrafenib. Dabrafenib is a potent inhibitor of BRAF kinase, a key node in the MAPK/ERK signaling pathway that is frequently mutated in cancers like melanoma[4][5].

The MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is a cascade of proteins that transmits signals from the cell surface to the DNA in the nucleus. In many cancers, a mutation in the BRAF protein leads to constitutive activation of this pathway, promoting uncontrolled cell proliferation. Inhibitors like Dabrafenib block this pathway at the mutated BRAF node.

Caption: Simplified MAPK/ERK signaling pathway showing the point of inhibition by Dabrafenib.

Synthetic Workflow

The proposed workflow leverages the unique reactivity of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene to construct a key aniline intermediate, which can then be further elaborated into a complex heterocyclic system characteristic of many kinase inhibitors.

Caption: High-level synthetic workflow for building a kinase inhibitor scaffold.

Part 3: Detailed Experimental Protocols

The following protocols are generalized procedures. Researchers should adapt them based on the specific properties of the chosen nucleophile and substrate. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) with a Primary Amine

This protocol describes the reaction of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with a generic primary amine (R-NH₂).

Reaction Scheme: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene + R-NH₂ → N-alkyl/aryl-1-(4-bromophenoxy)-4-nitroanilin-2-amine

Materials & Reagents Data:

Reagent	Mol. Wt. ( g/mol )	Equiv.	Density (g/mL)	Amount (Example)	Moles (mmol)
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	328.11	1.0	-	1.0 g	3.05
Primary Amine (R-NH₂)	Varies	1.1	Varies	Varies	3.36
Diisopropylethylamine (DIPEA)	129.24	2.0	0.742	1.06 mL	6.10
N,N-Dimethylformamide (DMF), anhydrous	73.09	-	0.944	10 mL	-

Step-by-Step Procedure:

• Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 g, 3.05 mmol).

• Dissolution: Add anhydrous DMF (10 mL) to the flask and stir until the solid is completely dissolved.

• Reagent Addition: Add the primary amine (3.36 mmol, 1.1 eq) to the solution, followed by the dropwise addition of DIPEA (1.06 mL, 6.10 mmol, 2.0 eq).

• Reaction: Heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The starting material should be consumed within 4-12 hours.

• Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing 100 mL of water and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine (2 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Reduction of the Nitro Group to an Aniline

This protocol describes the reduction of the nitro-substituted intermediate to the corresponding aniline using tin(II) chloride.

Reaction Scheme: Intermediate 1 + SnCl₂·2H₂O → Intermediate 2 (Aniline derivative)

Materials & Reagents Data:

Reagent	Mol. Wt. ( g/mol )	Equiv.	Density (g/mL)	Amount (Example)	Moles (mmol)
Substituted Nitroaniline Derivative	Varies	1.0	-	1.0 g	Varies
Tin(II) Chloride Dihydrate (SnCl₂)	225.63	4.0	-	Varies	Varies
Ethanol (EtOH), 200 proof	46.07	-	0.789	20 mL	-
Sodium Bicarbonate (Sat. aq. soln.)	84.01	-	-	~50 mL	-

Step-by-Step Procedure:

• Setup: In a 100 mL round-bottom flask, dissolve the nitro-substituted intermediate (1.0 eq) in ethanol (20 mL).

• Reagent Addition: To the stirring solution, add tin(II) chloride dihydrate (4.0 eq) in one portion.

• Reaction: Heat the mixture to reflux (approximately 78 °C) for 1-3 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC. The product aniline is typically more polar.

• Workup: Cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Neutralization: Re-dissolve the residue in ethyl acetate (50 mL). Carefully add saturated aqueous sodium bicarbonate solution dropwise until the pH of the aqueous layer is ~8. A white precipitate of tin salts will form.

• Filtration: Filter the mixture through a pad of Celite®, washing the pad thoroughly with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, wash with brine (2 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude aniline product, which can often be used in the next step without further purification or can be purified by column chromatography if necessary.

Conclusion

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a strategically designed building block that offers a powerful entry point into the synthesis of complex kinase inhibitors. Its predictable reactivity in SNAr reactions, coupled with the potential for subsequent diversification via its bromo-substituent, provides medicinal chemists with a robust platform for generating novel molecular entities. The protocols and workflows detailed herein demonstrate its utility and provide a foundation for its integration into advanced drug discovery programs targeting the kinome.

References

• Rheault, T. R., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters, 4(3), 358–362. [Link]

• Google Patents (2016).
• Google Patents (2018).

• Morressier (2018). Nucleophilic aromatic substitution: Using microwave chemistry. Conference Presentation. [Link]

• Ningbo Innopharmchem Co., Ltd. (n.d.). The Role of 1-Bromo-3-fluoro-2-nitrobenzene in Modern Pharmaceutical Research. PharmaCompass. [Link]

• Sethi, M. K., et al. (2016). Identification and synthesis of impurity formed during Dabrafenib Mesylate preparation. Der Pharma Chemica, 8(7), 101-104. [Link]

• Deshmukh, R., et al. (2017). Significance of Fluorine in Medicinal Chemistry: A Review. Int. J. Res. Ayurveda Pharm., 8(1), 36-39. [Link]

• PubMed (2017). The first synthesis of 4-phenylbutenone derivative bromophenols including natural products and their inhibition profiles for carbonic anhydrase, acetylcholinesterase and butyrylcholinesterase enzymes. Bioorganic & Medicinal Chemistry, 25(15), 4049-4055. [Link]

• ResearchGate (2014). Nucleophilic aromatic substitution reaction of 1-fluoro-4-nitrobenzene (15) with pyrrolidine (16) in THF. Figure from "Unusual behavior in the reactivity of 5-substituted-1H-tetrazoles in a resistively heated microreactor". [Link]

• Wikipedia (n.d.). 4-Fluoronitrobenzene. Wikipedia. [Link]

• Plater, M. J., & Harrison, W. T. A. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. International Journal of Molecular Sciences, 25(15), 8173. [Link]

• El-Damasy, A. K., et al. (2022). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties. Molecules, 27(21), 7467. [Link]

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• 4. Dabrafenib synthesis - chemicalbook [chemicalbook.com]
• 5. medkoo.com [medkoo.com]
• 6. 4-Fluoronitrobenzene - Wikipedia [en.wikipedia.org]

Protocol for the Preparative Purification of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene via Silica Gel Column Chromatography

An Application Note for Drug Development Professionals

Abstract

This application note provides a detailed, field-proven protocol for the purification of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a key intermediate in various synthetic pathways for pharmaceuticals and agrochemicals. The methodology centers on preparative silica gel column chromatography, a robust technique for isolating compounds of moderate polarity. This guide emphasizes the causal relationships behind procedural choices, from mobile phase selection via Thin-Layer Chromatography (TLC) to the execution of the column separation and subsequent fraction analysis. It is designed to equip researchers, scientists, and drug development professionals with the expertise to achieve high purity of the target compound, ensuring the integrity of downstream applications.

Introduction and Scientific Principles

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a diaryl ether possessing a unique combination of functional groups. The nitro group (–NO₂) is a strong electron-withdrawing group that activates the aromatic ring for nucleophilic aromatic substitution (SNAr) reactions, a cornerstone of many synthetic routes.[1] The presence of bromo- and fluoro- substituents provides additional handles for subsequent chemical modifications, such as cross-coupling reactions. Given its role as a synthetic precursor, achieving high purity is paramount to prevent side reactions and ensure the desired efficacy and safety profile of the final active pharmaceutical ingredient (API).

The purification strategy detailed herein leverages the principles of adsorption chromatography. The stationary phase, silica gel, is a highly porous, polar material rich in silanol (Si-OH) groups. The separation mechanism relies on the differential partitioning of the components of the crude mixture between the polar stationary phase and the less polar mobile phase (eluent).[2] The target compound, being moderately polar due to the nitro and ether functionalities, will adsorb to the silica gel. By carefully selecting a mobile phase of appropriate polarity, we can control the elution, or the process of washing the compound through the column, allowing for its separation from less polar and more polar impurities.

Materials and Equipment

Proper selection of materials is critical for reproducible and efficient purification. All reagents should be of appropriate grade to avoid introducing contaminants.

Item	Specification	Purpose
Stationary Phase	Silica Gel, Grade 60	The polar adsorbent material that separates the mixture components.
Mobile Phase Solvents	n-Hexane (or Petroleum Ether), HPLC Grade	The non-polar component of the eluent system.
Ethyl Acetate (EtOAc), HPLC Grade	The polar component of the eluent system used to modulate eluting power.[3]
Crude Sample	1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (crude)	The unpurified reaction mixture containing the target compound and impurities.
Apparatus	Glass Chromatography Column (appropriate size)	Houses the stationary phase and facilitates the separation.
TLC Plates (Silica Gel 60 F₂₅₄)	Used for rapid method development and for monitoring the separation.[4]
TLC Developing Chamber	Provides a saturated solvent vapor environment for consistent TLC results.
UV Lamp (254 nm)	For visualization of aromatic compounds on TLC plates.
Collection Vessels (Test tubes or flasks)	To collect the eluate in discrete fractions.
Rotary Evaporator	For efficient removal of solvent from the pooled pure fractions.
Ancillary Materials	Cotton or Glass Wool, Sand (washed)	Used to support the stationary phase in the column.

Experimental Protocol: A Step-by-Step Guide

This protocol is divided into three critical phases: method development, column execution, and product isolation.

Phase I: TLC for Mobile Phase Optimization

The success of column chromatography is almost entirely dependent on the selection of an appropriate eluent system. The goal is to find a solvent mixture that provides a retention factor (Rf) for the target compound of approximately 0.25-0.35 . This Rf value ensures the compound moves through the column efficiently but with sufficient interaction with the silica to separate from impurities.[5]

Procedure:

• Prepare Stock Solution: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the TLC Plate: Using a capillary tube, spot the stock solution onto the baseline of a TLC plate.

• Develop the Plate: Prepare several TLC chambers with different ratios of n-Hexane and Ethyl Acetate (e.g., 9:1, 8:2, 7:3 v/v). Place one spotted plate in each chamber and allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize and Calculate Rf: Remove the plates, mark the solvent front, and allow them to dry. Visualize the spots under a UV lamp (254 nm). The target compound, containing aromatic rings, should be UV active. Calculate the Rf value for the main spot in each system: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Select the Optimal System: Choose the solvent ratio that gives the desired Rf of ~0.3. For example, if an 8:2 Hexane:EtOAc system yields an Rf of 0.3, this will be your starting mobile phase for the column.

Phase II: Column Preparation and Execution

This phase involves the physical separation of the compound on a larger scale.

Caption: Overall workflow for chromatographic purification.

1. Column Packing (Slurry Method):

• Secure a glass column vertically to a stand. Place a small plug of cotton or glass wool at the bottom, ensuring it covers the outlet. Add a thin layer (~1 cm) of sand.

• In a beaker, prepare a slurry by mixing silica gel with the initial, non-polar mobile phase (e.g., 95:5 Hexane:EtOAc). The consistency should be like a thin milkshake, free of lumps.

• Pour the slurry into the column. Gently tap the side of the column to dislodge air bubbles and encourage even packing.[6]

• Open the stopcock to drain some solvent, allowing the silica to settle. Add more slurry as needed until the desired column height is reached. The final packed bed should be uniform and free of cracks.

• Add a final protective layer of sand (~1 cm) on top of the silica bed. Drain the solvent until the level is just at the top of the sand layer. Never let the column run dry.

2. Sample Loading (Dry Loading Method):

Dry loading is superior for achieving high resolution as it ensures the sample is introduced to the column in a very narrow, concentrated band.[6]

• Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (typically 2-3 times the weight of the crude product) to this solution.

• Remove the solvent completely using a rotary evaporator until a fine, free-flowing powder of silica-adsorbed sample is obtained.

• Carefully add this powder to the top of the packed column, ensuring an even layer.

• Gently place a layer of sand over the sample layer to prevent disturbance during solvent addition.

3. Elution and Fraction Collection:

• Carefully add the mobile phase (the optimal system determined by TLC) to the column.

• Open the stopcock and begin collecting the eluate into numbered test tubes or flasks. Maintain a constant flow rate.

• Continuously add fresh eluent to the top of the column to ensure it never runs dry.

• For difficult separations, a gradient elution can be employed. This involves starting with a less polar solvent system and gradually increasing the polarity (e.g., by slowly increasing the percentage of ethyl acetate) to elute more strongly adsorbed compounds.[7]

Phase III: Fraction Analysis and Product Isolation

This final phase validates the purity of the collected fractions.

Caption: Decision logic for analyzing collected fractions.

• TLC Monitoring: Spot every few fractions (e.g., every 3rd or 5th) on a single TLC plate. For comparison, also spot the initial crude mixture and, if available, a pure standard of the target compound.

• Develop and Visualize: Develop the TLC plate using the mobile phase system. Visualize under UV light.

• Identify and Pool Fractions: Identify all fractions that contain only the single spot corresponding to the pure product. Combine these fractions into a single, clean round-bottom flask.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator under reduced pressure.

• Final Analysis: Obtain the mass of the purified product and confirm its identity and purity using analytical techniques such as NMR, LC-MS, or melting point analysis.

Troubleshooting

• Problem: Compound does not elute from the column.

  • Cause: The mobile phase is not polar enough.

  • Solution: Gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate).

• Problem: All compounds elute together at the solvent front.

  • Cause: The mobile phase is too polar.

  • Solution: Decrease the polarity of the eluent (e.g., increase the percentage of hexane).

• Problem: Poor separation (streaky or overlapping bands).

  • Cause: Column was packed unevenly; sample was loaded improperly (band too wide); column was overloaded with crude material.

  • Solution: Ensure careful slurry packing. Use the dry loading method. Reduce the amount of crude material relative to the amount of silica gel.

References

• Bronshtein, A., Aharonson, N., Turniansky, A., & Altstein, M. (2000). Sol−Gel-Based Immunoaffinity Chromatography: Application to Nitroaromatic Compounds. Chemistry of Materials, 12(9), 2696–2703. URL: [Link]

• ResearchGate. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. Retrieved from ResearchGate. URL: [Link]

• Thawley, A. R. (1968). Reduction and detection of aromatic nitro-compounds on thin layers of silica gel. Journal of Chromatography A, 38(3), 399-400. URL: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from University of Rochester. URL: [Link]

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• Autechaux. (n.d.). The Science Behind 4-Bromo-1-fluoro-2-nitrobenzene: Properties & Synthesis. Retrieved from Autechaux. URL: [Link]

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• Gujadhur, R. K., & Venkataraman, D. (2001). Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst. Synthetic Communications, 31(18), 2865-2879. URL: [Link]

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• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from University of Rochester. URL: [Link]

• Chutke, N. L., Lanjewar, R. B., & Lanjewar, M. R. (2013). Detection of Nitrobenzene in Biological Materials by Thin Layer Chromatography. International Journal of Chemical and Physical Sciences, 2(1). URL: [Link]

• Fisher Scientific. (n.d.). 1-Bromo-4-fluoro-2-nitrobenzene 97.0+%, TCI America™. Retrieved from Fisher Scientific. URL: [Link]

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Application Note: Chemoselective Reduction of the Nitro Group in 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Introduction: The Strategic Importance of Nitroarene Reduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental and critical transformation in organic synthesis.[1][2] These anilines serve as versatile building blocks and key intermediates in the production of a vast array of high-value materials, including pharmaceuticals, agrochemicals, dyes, and polymers.[3][4][5] The substrate of interest, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, presents a common challenge in synthetic chemistry: the need for high chemoselectivity. The goal is to reduce the nitro group to an amine while preserving other potentially reactive functional groups—specifically, the aryl-bromide, aryl-fluoride, and the diaryl ether linkage.[6][7]

Standard catalytic hydrogenation with catalysts like Palladium on carbon (Pd/C), while highly efficient, carries a significant risk of hydrodehalogenation, which would cleave the C-Br bond.[8] Therefore, methods that offer superior selectivity are required. This application note provides two robust, field-proven protocols for the selective reduction of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, designed for researchers in academic and industrial settings. We will detail a classic method using Tin(II) chloride (SnCl₂) and a greener, highly effective alternative using activated iron powder.

The Chemoselectivity Challenge

The primary challenge is to deliver reducing equivalents exclusively to the nitro group. The aryl halide bonds (C-F and C-Br) and the ether linkage must remain intact to yield the desired product, 4-(4-Bromophenoxy)-3-fluoroaniline.

Caption: The challenge of selectively reducing the nitro group while preserving halogen and ether functionalities.

Recommended Protocols for Selective Nitro Reduction

Two primary methods are presented, offering flexibility based on reagent availability, cost considerations, and environmental impact.

Parameter	Protocol A: Tin(II) Chloride	Protocol B: Iron/Ammonium Chloride
Reducing Agent	Tin(II) chloride dihydrate (SnCl₂·2H₂O)	Iron (Fe) powder, 325 mesh
Solvent System	Ethanol (EtOH) or Ethyl Acetate (EtOAc)	Ethanol (EtOH) / Water (H₂O)
Additive	Concentrated Hydrochloric Acid (HCl)	Ammonium Chloride (NH₄Cl)
Temperature	70-80 °C (Reflux)	70-80 °C (Reflux)
Typical Time	2-4 hours	3-6 hours
Pros	High reliability and chemoselectivity[8][9]; tolerant of many functional groups.[10]	Low cost, low toxicity of metal byproducts[11], environmentally benign.[12][13]
Cons	Stoichiometric tin waste requires proper disposal[10]; acidic conditions.	Can be slower; requires fine, activated iron powder for best results.

Protocol A: Reduction using Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

This method is a classic and highly reliable procedure for the chemoselective reduction of aromatic nitro groups in the presence of halogens. Tin(II) chloride acts as a mild reducing agent in an acidic medium.[14]

Materials:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (Absolute)

• Concentrated Hydrochloric Acid (HCl, 37%)

• Sodium hydroxide (NaOH) solution (5 M)

• Ethyl acetate (EtOAc)

• Saturated sodium chloride solution (Brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq) in absolute ethanol (approx. 10-15 mL per gram of substrate).

  • Rationale: Ethanol is an excellent solvent for both the organic substrate and the tin salts, facilitating a homogeneous reaction mixture.

• Addition of Tin Chloride: To the stirred solution, add Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0 - 5.0 eq).

  • Rationale: A stoichiometric excess of the reducing agent is used to ensure the complete conversion of the starting material. The reduction is a six-electron process.[15]

• Initiation and Reflux: Slowly add a few drops of concentrated HCl to initiate the reaction. Heat the mixture to reflux (approx. 78 °C for ethanol) and maintain for 2-4 hours.

  • Rationale: The acidic environment is crucial for the reduction mechanism with tin.[14][15] Refluxing provides the necessary activation energy and increases the reaction rate.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 3:1 Hexanes:Ethyl Acetate). The disappearance of the starting material spot and the appearance of a new, more polar product spot (lower Rf) indicates completion.

• Work-up - Quenching and Neutralization: Once the reaction is complete, cool the flask to room temperature. Carefully pour the reaction mixture over crushed ice. Slowly basify the acidic solution by adding 5 M aqueous NaOH until the pH is ~9-10. A thick white precipitate of tin hydroxides will form.

  • Rationale: Neutralization deprotonates the anilinium salt product to the free amine, which is soluble in organic solvents. The ice helps to dissipate the heat generated during neutralization.

• Extraction: Filter the mixture through a pad of Celite® to remove the tin salts, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

  • Rationale: The desired aniline product is more soluble in ethyl acetate than in the aqueous layer. Multiple extractions ensure maximum product recovery.

• Washing and Drying: Combine the organic layers and wash sequentially with water and then saturated brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Rationale: Washing removes residual water-soluble impurities and salts. Brine helps to break any emulsions and further removes water.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 4-(4-Bromophenoxy)-3-fluoroaniline.

• Purification: If necessary, purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol B: Reduction using Iron Powder and Ammonium Chloride

This protocol is a more sustainable and cost-effective alternative, using inexpensive iron powder in a neutral aqueous system.[12][16] The Fe/NH₄Cl system is highly effective for reducing nitro groups while preserving a wide range of sensitive functionalities, including halides.[12][17]

Materials:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• Iron powder (Fe, fine grade, e.g., 325 mesh)

• Ammonium chloride (NH₄Cl)

• Ethanol

• Water

• Ethyl acetate (EtOAc)

• Celite®

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and magnetic stir bar, create a suspension of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq), iron powder (5.0 - 10.0 eq), and ammonium chloride (4.0 - 5.0 eq) in a 4:1 mixture of Ethanol:Water (approx. 20 mL per gram of substrate).

  • Rationale: The ethanol/water mixture provides a good medium for the reaction. Ammonium chloride acts as a mild proton source and electrolyte, activating the iron surface.[16]

• Reflux: Heat the vigorously stirred suspension to reflux (approx. 80 °C) and maintain for 3-6 hours.

  • Rationale: Vigorous stirring is essential to keep the iron powder suspended and ensure efficient contact with the substrate.[13]

• Reaction Monitoring: Monitor the reaction progress by TLC as described in Protocol A. The reaction may be slower than the tin chloride method.

• Work-up - Filtration: After the starting material is consumed, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the iron powder and iron oxides.

  • Rationale: Celite provides a fine filtration medium that prevents the fine iron particles from passing through.

• Phase Separation: Transfer the filtrate to a separatory funnel. The layers should separate. If not, add more water and ethyl acetate.

• Extraction: Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash with saturated brine. Dry the organic layer over anhydrous sodium sulfate.

  • Rationale: This step removes any remaining water and inorganic salts.

• Solvent Removal and Purification: Filter the solution and concentrate it under reduced pressure. The resulting crude product can be purified by column chromatography if needed.

Experimental Workflow and Characterization

The general laboratory procedure follows a standard synthesis workflow.

Caption: A standard experimental workflow for the synthesis, work-up, and analysis of the target aniline.

Product Characterization: The final product, 4-(4-Bromophenoxy)-3-fluoroaniline, should be characterized to confirm its identity and purity.

• ¹H and ¹³C NMR: Will confirm the structure, showing the disappearance of the signals corresponding to the nitro-substituted ring and the appearance of signals for the aniline ring.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Will show the appearance of N-H stretching bands (typically two bands around 3350-3450 cm⁻¹) and the disappearance of the characteristic N-O stretching bands of the nitro group (around 1530 and 1350 cm⁻¹).

Safety and Troubleshooting

• Safety: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Handle concentrated HCl in a fume hood. Ethanol and ethyl acetate are flammable. Nitroaromatic compounds can be toxic and should be handled with care. The reduction of nitro groups is often highly exothermic and requires careful monitoring, especially on a larger scale.[11]

• Incomplete Reaction: If TLC shows significant starting material remaining after the recommended time, consider adding more reducing agent and extending the reflux time. For Protocol B, ensure the iron powder is of a fine grade and that stirring is vigorous.

• Side Product Formation: If dehalogenation is observed (a common issue with Pd/C, but less so with Fe or SnCl₂), it may be necessary to lower the reaction temperature or shorten the reaction time.

• Difficult Work-up: The formation of thick precipitates (tin salts in Protocol A, iron oxides in Protocol B) can make filtration slow. Using a wide Büchner funnel with a generous pad of Celite® is recommended.

References

• Organic Chemistry Portal. (n.d.). Sodium Hydrosulfite, Sodium Dithionite. Retrieved from [Link]

• ResearchGate. (n.d.). General scheme for the catalytic hydrogenation of nitroarene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Copper-Catalyzed Continuous-Flow Transfer Hydrogenation of Nitroarenes to Anilines: A Scalable and Reliable Protocol. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Can sodium dithionite reduce the nitro group of 2-nitrobenzoic acid?. Retrieved from [Link]

• Taylor & Francis Online. (2018). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Retrieved from [Link]

• askIITians. (n.d.). Reduction of aromatic nitro compounds using Sn and HCl gives. Retrieved from [Link]

• ACS Publications. (1995). Chemoselective Reduction of Nitroarenes and Nitroalkanes by Sodium Dithionite Using Octylviologen as an Electron Transfer Catalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Nitro Reduction - Iron (Fe). Retrieved from [Link]

• ACS Publications. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite). Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation of nitroarenes into different products via different routes. Retrieved from [Link]

• ResearchGate. (n.d.). Selective nitro reduction in the synthesis of 'real-world' targets. Retrieved from [Link]

• Frontiers. (2019). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. Retrieved from [Link]

• ResearchGate. (n.d.). Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Nitro Reduction - SnCl2. Retrieved from [Link]

• Scilit. (2016). A DFT study of reduction of nitrobenzene to aniline with SnCl2 and hydrochloric acid. Retrieved from [Link]

• LookChem. (n.d.). What is Selective Reduction of Nitroarenes. Retrieved from [Link]

• Chemistry Stack Exchange. (n.d.). What groups can be reduced by Sn/HCl?. Retrieved from [Link]

• PubMed Central. (2019). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. Retrieved from [Link]

• Longdom Publishing. (2015). Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Visible-light-induced iron-catalyzed reduction of nitroarenes to anilines. Retrieved from [Link]

• PubMed. (n.d.). Iron-catalyzed selective reduction of nitroarenes to anilines using organosilanes. Retrieved from [Link]

• ResearchGate. (n.d.). Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

• Semantic Scholar. (2013). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Nitro Reduction. Retrieved from [Link]

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Scale-Up Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: An Application Note and Protocol

Abstract

This comprehensive application note provides a detailed protocol and guiding principles for the scale-up synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a key intermediate in the development of advanced pharmaceuticals and specialty materials. The synthesis is based on a nucleophilic aromatic substitution (SNAr) reaction, a robust and scalable method for the formation of diaryl ethers. This document is intended for researchers, chemists, and process development professionals, offering in-depth technical guidance, safety protocols, and analytical methods pertinent to industrial-scale production.

Introduction: Strategic Importance of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a valuable building block in organic synthesis. The presence of multiple functional groups—a nitro group, a bromine atom, and a fluorine atom—on a diaryl ether scaffold allows for a variety of subsequent chemical transformations. The nitro group can be reduced to an amine, providing a site for amide bond formation or diazotization. The bromine atom is amenable to various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional complexity. The fluorine atom can influence the electronic properties and metabolic stability of derivative compounds, a desirable feature in medicinal chemistry.

The synthesis of this intermediate on a large scale requires careful consideration of reaction parameters, safety, and purification to ensure high yield and purity. This guide is designed to provide a comprehensive overview of a robust and scalable synthetic process.

The Synthetic Strategy: Nucleophilic Aromatic Substitution (SNAr)

The formation of the diaryl ether bond in 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is achieved via a nucleophilic aromatic substitution (SNAr) reaction. This class of reactions is particularly well-suited for industrial applications due to its typically high yields and predictable outcomes.

The core of the SNAr mechanism involves the attack of a nucleophile on an electron-deficient aromatic ring, leading to the displacement of a leaving group.[1][2] In the synthesis of our target molecule, the nucleophile is the phenoxide of 4-bromophenol, and the electrophilic aromatic ring is 1,2-difluoro-4-nitrobenzene.

The nitro group, being a strong electron-withdrawing group, is crucial for the success of this reaction. It activates the aromatic ring towards nucleophilic attack by delocalizing the negative charge of the intermediate Meisenheimer complex.[3] The reaction is regioselective, with the nucleophile preferentially attacking the carbon atom ortho or para to the electron-withdrawing group.[3][4] In the case of 1,2-difluoro-4-nitrobenzene, the fluorine atom at the 2-position is ortho to the nitro group and is therefore the more activated leaving group.

The overall reaction is as follows:

Caption: Reaction scheme for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Scale-Up Protocol

This protocol is a representative procedure for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene on a multi-kilogram scale. It is essential that this process is first validated on a smaller scale and that all safety precautions are strictly adhered to.

Reagents and Materials

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity (kg)	Molar Equivalents
1,2-Difluoro-4-nitrobenzene	369-35-7	159.09	10.0	1.0
4-Bromophenol	106-41-2	173.01	11.4	1.05
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	13.0	1.5
Dimethyl Sulfoxide (DMSO)	67-68-5	78.13	50 L	-
Toluene	108-88-3	92.14	As needed	-
Isopropanol (IPA)	67-63-0	60.10	As needed	-
Deionized Water	7732-18-5	18.02	As needed	-

Equipment

• 100 L glass-lined reactor with overhead stirrer, temperature probe, condenser, and nitrogen inlet.

• Heating/cooling mantle for the reactor.

• Addition funnel or pump for controlled addition of reagents.

• Filtration unit (e.g., Nutsche filter-dryer).

• Vacuum oven.

• Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles, face shield, and lab coat.

Step-by-Step Procedure

Caption: Experimental workflow for the scale-up synthesis.

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with nitrogen.

• Charging Reagents:

  • Charge the reactor with 50 L of Dimethyl Sulfoxide (DMSO).

  • With stirring, add 13.0 kg of potassium carbonate.

  • Heat the suspension to 60-70°C to ensure dryness.

  • Add 11.4 kg of 4-bromophenol to the reactor. Stir the mixture for 30 minutes to allow for the formation of the potassium salt.

• Addition of Electrophile:

  • Slowly add 10.0 kg of 1,2-difluoro-4-nitrobenzene to the reaction mixture over a period of 1-2 hours, maintaining the temperature below 80°C. The addition is exothermic, and careful temperature control is crucial.

• Reaction:

  • After the addition is complete, heat the reaction mixture to 110-120°C.

  • Maintain the reaction at this temperature, with stirring, for 4-6 hours.

• In-Process Control (IPC):

  • Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) every hour after reaching the target temperature. The reaction is considered complete when the area percent of 1,2-difluoro-4-nitrobenzene is less than 1%.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature (20-25°C).

  • Slowly and carefully quench the reaction mixture by adding it to a separate vessel containing 200 L of deionized water with vigorous stirring. This will precipitate the crude product.

  • Stir the resulting slurry for 1-2 hours.

  • Isolate the crude product by filtration using a Nutsche filter.

• Purification:

  • Wash the filter cake thoroughly with deionized water until the pH of the filtrate is neutral (pH ~7). This removes residual DMSO and inorganic salts.

  • Perform a slurry wash of the crude product on the filter with a 1:1 mixture of toluene and isopropanol to remove organic impurities.

  • Dry the purified product in a vacuum oven at 60-70°C until a constant weight is achieved.

Expected Yield and Purity

• Yield: 16.5 - 18.0 kg (80-88% of theoretical yield).

• Purity: ≥99% as determined by HPLC.

• Appearance: A pale yellow to off-white crystalline solid.

Analytical Methods for Quality Control

Rigorous analytical testing is essential to ensure the quality and consistency of the final product.

Analytical Test	Method	Purpose
Assay/Purity	High-Performance Liquid Chromatography (HPLC)	To quantify the amount of the desired product and detect impurities.
Identification	¹H NMR, ¹³C NMR, ¹⁹F NMR, Mass Spectrometry	To confirm the chemical structure of the final product.
Melting Point	Differential Scanning Calorimetry (DSC) or Melting Point Apparatus	To assess the purity of the crystalline solid.
Residual Solvents	Gas Chromatography (GC) - Headspace	To quantify the amount of residual DMSO, toluene, and isopropanol.

Safety Considerations for Scale-Up

Scaling up any chemical synthesis introduces new safety challenges that must be addressed proactively.

• Hazardous Substances:

  • 1,2-Difluoro-4-nitrobenzene: This is a toxic and irritant compound. Avoid inhalation and contact with skin and eyes.[5]

  • 4-Bromophenol: This is a corrosive and toxic substance. Handle with appropriate care to prevent burns and poisoning.

  • Dimethyl Sulfoxide (DMSO): While having low toxicity itself, DMSO can enhance the absorption of other chemicals through the skin.

  • Potassium Carbonate: This is an irritant. Avoid inhalation of dust.

• Personal Protective Equipment (PPE):

  • Full PPE, including chemical-resistant gloves, safety goggles, a face shield, and a chemical-resistant apron or lab coat, is mandatory at all times.

• Process Safety:

  • Exotherm Control: The initial addition of 1,2-difluoro-4-nitrobenzene is exothermic. Controlled addition and efficient cooling are essential to prevent a runaway reaction.

  • Ventilation: All operations should be conducted in a well-ventilated area or in a closed system to minimize exposure to vapors and dust.[5]

  • Emergency Preparedness: Ensure that safety showers, eyewash stations, and appropriate fire extinguishers are readily accessible.[5]

• Waste Disposal:

  • All waste materials, including residual reactants, solvents, and contaminated materials, must be disposed of in accordance with local, state, and federal regulations. Aqueous waste should be neutralized before disposal. Organic waste should be collected for incineration.

Conclusion

The scale-up synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene via nucleophilic aromatic substitution is a robust and efficient process. By carefully controlling reaction parameters, implementing rigorous in-process controls, and adhering to strict safety protocols, it is possible to produce this valuable intermediate in high yield and purity on an industrial scale. The information and protocol provided in this application note serve as a comprehensive guide for professionals in the chemical and pharmaceutical industries.

References

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• Google Patents. (n.d.). US20060264680A1 - Novel 1-bromo-4-(4'-bromophenoxy)-2-pentadecyl benzene and preparation thereof.

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diaryl ether synthesis by etherification (arylation). Retrieved from [Link]

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Application Note: A Multi-Platform Approach to the Comprehensive Characterization of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Introduction

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a complex aromatic compound featuring a diaryl ether linkage, with halogen (bromine and fluorine) and nitro functional groups. Such multifaceted structures are of significant interest in medicinal chemistry and materials science, often serving as key intermediates in the synthesis of novel pharmaceutical agents and specialized polymers. The precise arrangement of the bromo-phenoxy group, the fluorine atom, and the nitro group on the benzene ring gives rise to unique electronic and steric properties, making unambiguous characterization essential for quality control, reaction monitoring, and regulatory compliance.

This application note provides a comprehensive guide to the analytical methodologies required for the structural elucidation and purity assessment of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. The protocols detailed herein are designed for researchers, analytical scientists, and drug development professionals, offering a multi-pronged strategy that leverages chromatographic and spectroscopic techniques to ensure a thorough and reliable characterization. While specific data for this exact molecule is not widely published, the methods described are based on established principles for the analysis of halogenated nitroaromatic ethers and related compounds.[1][2][3]

Physicochemical Properties (Predicted/Analogous Compounds):

Property	Value	Source
Molecular Formula	C₁₂H₇BrFNO₃	N/A
Molecular Weight	312.09 g/mol	[4]
Appearance	Expected to be a crystalline solid or high-boiling liquid	[5]
Solubility	Likely soluble in common organic solvents (e.g., acetonitrile, methanol, dichloromethane) and poorly soluble in water.[6]	N/A

Chromatographic Analysis for Purity and Quantification

Chromatographic methods are indispensable for separating the target compound from impurities, starting materials, and byproducts, as well as for accurate quantification. Given the compound's structure, both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are viable techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for purity analysis of non-volatile or thermally labile compounds. A reversed-phase method is most appropriate for this analyte due to its moderate polarity.

Causality Behind Experimental Choices:

• Reversed-Phase C18 Column: The nonpolar stationary phase of a C18 column will interact with the hydrophobic aromatic rings of the analyte, providing good retention and separation from more polar impurities.

• Acetonitrile/Water Mobile Phase: This is a standard mobile phase for reversed-phase chromatography. The gradient elution allows for the separation of compounds with a range of polarities.

• UV Detection: The presence of aromatic rings and the nitro group results in strong UV absorbance, making a photodiode array (PDA) or variable wavelength detector highly sensitive for this compound. Detection at 254 nm is a good starting point for aromatic compounds.

Experimental Protocol: HPLC-UV Analysis

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample.

  • Dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

  • Further dilute with the mobile phase to a final concentration of approximately 0.1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Instrumentation and Conditions:

Parameter	Condition
Instrument	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water (HPLC Grade)
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient	0-20 min: 50% to 95% B; 20-25 min: 95% B; 25.1-30 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis at 254 nm

• Data Analysis:

  • Integrate the peak corresponding to the main compound.

  • Calculate the purity by the area percentage method.

  • For quantification, use a calibration curve generated from certified reference standards.

Workflow for HPLC Analysis

Caption: HPLC analysis workflow from sample preparation to data processing.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds, providing both separation and structural information. It is particularly useful for identifying and quantifying impurities.[7]

Causality Behind Experimental Choices:

• DB-5ms Column: A low-polarity 5% phenyl-methylpolysiloxane column is a general-purpose column suitable for separating a wide range of semi-volatile organic compounds, including halogenated aromatics.[8]

• Electron Impact (EI) Ionization: EI is a standard, robust ionization technique that produces reproducible fragmentation patterns, which are useful for structural confirmation and library matching.

• Splitless Injection: This injection mode is suitable for trace analysis and ensures that a sufficient amount of the analyte reaches the column for detection.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution in dichloromethane or ethyl acetate.

  • Dilute to a final concentration of 1-10 µg/mL.

• Instrumentation and Conditions:

Parameter	Condition
Instrument	Agilent 7890B GC with 5977A MS or equivalent
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280 °C
Injection Mode	Splitless
Oven Program	100 °C (hold 2 min), ramp to 300 °C at 15 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Impact (EI) at 70 eV
Mass Range	50-400 amu

• Data Analysis:

  • The total ion chromatogram (TIC) will indicate the retention time and purity.

  • The mass spectrum of the main peak should show the molecular ion and characteristic fragmentation patterns.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques are essential for confirming the chemical structure of the synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination of organic molecules. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments should be performed.

Expected Chemical Shifts and Couplings:

• ¹H NMR: The aromatic region (7.0-8.5 ppm) will show complex splitting patterns due to H-H and H-F couplings. The protons on the bromophenoxy ring will likely appear as two doublets (an AA'BB' system). The protons on the fluoro-nitro-substituted ring will be more deshielded and show couplings to each other and to the fluorine atom.

• ¹³C NMR: Aromatic carbons typically resonate between 110-160 ppm. Carbons bonded to the electronegative oxygen, fluorine, and nitro group will be shifted downfield. The carbon attached to bromine will also show a characteristic shift.

• ¹⁹F NMR: A single resonance is expected for the fluorine atom, with its chemical shift influenced by the surrounding substituents.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 10-20 mg of the sample in 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• Experiments:

  • Acquire standard ¹H and ¹³C{¹H} spectra.

  • Acquire a ¹⁹F spectrum.

  • Consider 2D experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) for complete assignment if the 1D spectra are complex.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides information about the functional groups present in the molecule.

Causality Behind Experimental Choices:

• Attenuated Total Reflectance (ATR): ATR is a simple and rapid sampling technique that requires minimal sample preparation for solids or liquids.

Experimental Protocol: FTIR-ATR Analysis

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Instrumentation: PerkinElmer Spectrum Two or equivalent.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

Expected Characteristic Vibrational Bands:

Functional Group	Wavenumber (cm⁻¹)	Description
Aromatic C-H Stretch	3100-3000
Asymmetric NO₂ Stretch	1550-1475	Strong absorption, characteristic of aromatic nitro compounds.[9][10]
Symmetric NO₂ Stretch	1360-1290	Strong absorption.[9][10]
Aryl-O-Aryl Stretch	1270-1230	Characteristic ether linkage.
C-F Stretch	1250-1000	Strong absorption.
C-Br Stretch	680-515

Mass Spectrometry for Molecular Weight Verification

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.

Causality Behind Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for polar molecules and provides a strong signal for the molecular ion [M+H]⁺ or [M-H]⁻, which is ideal for accurate mass measurement.

Experimental Protocol: HRMS (ESI-TOF) Analysis

• Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the sample in methanol or acetonitrile.

• Instrumentation: Agilent 6230 TOF LC/MS or equivalent.

• Data Acquisition: Infuse the sample directly into the ESI source in both positive and negative ion modes.

• Data Analysis: Determine the accurate mass of the molecular ion. The measured mass should be within 5 ppm of the theoretical mass calculated for C₁₂H₇BrFNO₃. The isotopic pattern for bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) should be clearly visible, resulting in two peaks for the molecular ion (M and M+2) of nearly equal intensity.

Workflow for Structural Characterization

Caption: Integrated workflow for the structural elucidation of the target compound.

Conclusion

The comprehensive characterization of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene requires a multi-faceted analytical approach. The combination of chromatographic techniques (HPLC and GC-MS) provides robust data on purity and impurity profiles, while spectroscopic methods (NMR and FTIR) and high-resolution mass spectrometry are essential for the unambiguous confirmation of its chemical structure. The protocols outlined in this application note provide a solid foundation for the reliable and thorough analysis of this complex molecule, ensuring data integrity for research, development, and quality control purposes. It is recommended that these methods be validated for the specific matrix and instrumentation used.

References

• Covaci, A., Voorspoels, S., & de Boer, J. (2003). Determination of brominated flame retardants, with emphasis on polybrominated diphenyl ethers (PBDEs) in environmental and human samples--a review. Environmental International, 29(6), 735-756. [Link]

• Sparrow Chemical. (n.d.). Fluoronitrobenzene Series. Retrieved from Sparrow Chemical. [Link]

• MDPI. (2022). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring. International Journal of Molecular Sciences. [Link]

• Agilent Technologies. (2018). Analysis of Polybrominated Diphenyl Ethers and Novel Brominated Flame Retardants in Soil Using the Agilent 7000 Triple Quadrupole GC/MS. Application Note. [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of (a) 4-nitrophenyl-4 0 -nitrobenzoate and (b).... Retrieved from [Link]

• Solubility of Things. (n.d.). 1-Fluoro-4-nitrobenzene. Retrieved from [Link]

• Dakota State University. (n.d.). The Science Behind 4-Bromo-1-fluoro-2-nitrobenzene: Properties & Synthesis. Retrieved from [Link]

Sources

• 1. Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of brominated flame retardants, with emphasis on polybrominated diphenyl ethers (PBDEs) in environmental and human samples--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sparrow-chemical.com [sparrow-chemical.com]
• 4. 1-(4-bromophenoxy)-4-fluoro-2-nitrobenzene CAS#: 15211-98-0 [m.chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. FTIR and FTRaman spectra, assignments, ab initio HF and DFT analysis of 4-nitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. mdpi.com [mdpi.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in Cross-Coupling Reactions

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Utility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in Modern Synthesis

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a highly functionalized aryl bromide that serves as a versatile building block in modern organic synthesis, particularly in the realm of palladium-catalyzed cross-coupling reactions. Its unique electronic and structural features—a readily displaceable bromine atom, an activating electron-withdrawing nitro group, and a strategically positioned fluorine atom—make it an attractive substrate for the construction of complex molecular architectures. The diaryl ether motif is a common scaffold in numerous pharmaceuticals and agrochemicals, and the ability to further functionalize this core structure via cross-coupling offers a powerful tool for the generation of novel chemical entities.

The presence of the strongly electron-withdrawing nitro group para to the bromine atom significantly enhances the reactivity of the C-Br bond towards oxidative addition to a palladium(0) center, often allowing for milder reaction conditions compared to electron-rich or neutral aryl bromides. The ortho-fluoro substituent can further influence the electronic properties of the aromatic ring and can be a valuable feature in the final target molecule, potentially improving metabolic stability or binding affinity.

This comprehensive guide provides detailed application notes and generalized protocols for the use of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in several key cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings. The protocols are based on established methodologies for structurally similar electron-deficient aryl bromides and are designed to serve as a robust starting point for reaction optimization.

Mechanistic Considerations: The Role of Substituents in Catalytic Efficacy

The success of palladium-catalyzed cross-coupling reactions with 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is intrinsically linked to its electronic properties. The general catalytic cycle for these reactions involves three primary steps: oxidative addition, transmetalation (or a related step), and reductive elimination.

Caption: Suzuki-Miyaura coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	328.11	1.0	1.0
Arylboronic Acid	Varies	1.2	1.2
Palladium(II) Acetate (Pd(OAc)₂)	224.50	0.02	0.02
Tricyclohexylphosphine (PCy₃)	280.49	0.04	0.04
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0
Toluene	-	5 mL	-
Water	-	1 mL	-

Step-by-Step Procedure:

• To a dry Schlenk flask, add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (328 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), and tricyclohexylphosphine (11.2 mg, 0.04 mmol).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add toluene (5 mL) and a solution of potassium carbonate (276 mg, 2.0 mmol) in water (1 mL) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds, enabling the synthesis of arylamines from aryl halides. [1][2]This is particularly useful for synthesizing derivatives of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with various amine nucleophiles.

Scientific Rationale

The choice of ligand is critical in Buchwald-Hartwig amination, with bulky, electron-rich phosphine ligands often providing the best results. The base must be strong enough to deprotonate the amine but should not promote undesired side reactions. Sodium tert-butoxide is a commonly used base. The reaction is typically carried out in an anhydrous, aprotic solvent under an inert atmosphere.

Generalized Experimental Protocol

This protocol outlines the coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with a generic primary or secondary amine.

Reaction Scheme:

Caption: Buchwald-Hartwig amination of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	328.11	1.0	1.0
Amine (R1R2NH)	Varies	1.2	1.2
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72	0.01	0.01
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	476.66	0.04	0.04
Sodium tert-butoxide (NaOtBu)	96.10	1.4	1.4
Toluene (anhydrous)	-	5 mL	-

Step-by-Step Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (9.2 mg, 0.01 mmol), XPhos (19.1 mg, 0.04 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol) to a dry Schlenk tube.

• Add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (328 mg, 1.0 mmol) and the amine (1.2 mmol).

• Add anhydrous toluene (5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the desired arylamine product.

Application Protocol 3: Sonogashira Coupling for the Synthesis of Alkynylated Arenes

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to valuable arylalkyne building blocks. [3]

Scientific Rationale

The classic Sonogashira reaction employs a palladium catalyst and a copper(I) co-catalyst. The base, typically an amine like triethylamine or diisopropylamine, also serves as the solvent in some cases. Copper-free conditions have also been developed to avoid homocoupling of the alkyne (Glaser coupling). The electron-deficient nature of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene makes it a good substrate for this transformation.

Generalized Experimental Protocol

This protocol describes the coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with a generic terminal alkyne.

Reaction Scheme:

Caption: Sonogashira coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	328.11	1.0	1.0
Terminal Alkyne	Varies	1.2	1.2
Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)	701.90	0.02	0.02
Copper(I) Iodide (CuI)	190.45	0.04	0.04
Triethylamine (Et₃N)	101.19	2.0	2.0
Tetrahydrofuran (THF, anhydrous)	-	5 mL	-

Step-by-Step Procedure:

• To a dry Schlenk flask, add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (328 mg, 1.0 mmol), PdCl₂(PPh₃)₂ (14 mg, 0.02 mmol), and CuI (7.6 mg, 0.04 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous THF (5 mL) and triethylamine (0.28 mL, 2.0 mmol) via syringe.

• Add the terminal alkyne (1.2 mmol) dropwise to the stirred solution.

• Stir the reaction at room temperature or heat to 50-60 °C if necessary.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride solution (15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Application Protocol 4: Heck Coupling for Alkene Arylation

The Heck reaction is a versatile method for the C-C bond formation between an aryl halide and an alkene, leading to the synthesis of substituted alkenes.

Scientific Rationale

The Heck reaction is typically catalyzed by a palladium(II) source, which is reduced in situ to the active palladium(0) species. A phosphine ligand is often employed to stabilize the catalyst. A base is required to neutralize the hydrogen halide formed during the reaction. The regioselectivity of the alkene addition can be influenced by the electronic nature of the alkene and the reaction conditions.

Generalized Experimental Protocol

This protocol provides a general method for the Heck coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with a generic alkene (e.g., styrene).

Reaction Scheme:

Caption: Heck coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	328.11	1.0	1.0
Alkene (e.g., Styrene)	104.15	1.2	1.2
Palladium(II) Acetate (Pd(OAc)₂)	224.50	0.02	0.02
Tri(o-tolyl)phosphine (P(o-tol)₃)	304.37	0.04	0.04
Triethylamine (Et₃N)	101.19	1.5	1.5
N,N-Dimethylformamide (DMF, anhydrous)	-	5 mL	-

Step-by-Step Procedure:

• To a dry Schlenk tube, add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (328 mg, 1.0 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), and P(o-tol)₃ (12.2 mg, 0.04 mmol).

• Seal the tube, and evacuate and backfill with an inert gas three times.

• Add anhydrous DMF (5 mL), triethylamine (0.21 mL, 1.5 mmol), and the alkene (e.g., styrene, 0.14 mL, 1.2 mmol) via syringe.

• Heat the reaction mixture to 100-120 °C with stirring.

• Monitor the reaction by TLC or GC-MS.

• Once complete, cool the mixture to room temperature.

• Dilute with water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Safety and Handling

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All reactions should be performed in a well-ventilated fume hood. Palladium catalysts and phosphine ligands can be toxic and should be handled with care. Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a valuable and reactive substrate for a variety of palladium-catalyzed cross-coupling reactions. The protocols provided herein offer a solid foundation for the synthesis of a diverse range of complex organic molecules. Researchers are encouraged to optimize the reaction conditions for their specific substrates and desired products to achieve the best possible outcomes.

References

• Buchwald, S. L., & Hartwig, J. F. (Eds.). (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Heck, R. F. (1982). Palladium-catalyzed vinylation of organic halides. Organic Reactions, 27, 345-390. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Palladium-Catalyzed Cross-Coupling of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sonogashira Coupling [organic-chemistry.org]

Technical Notes & Optimization

Navigating the Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to your comprehensive technical support center for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. This guide is designed to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome challenges and optimize the yield of this important synthetic intermediate. As Senior Application Scientists, we understand the nuances of synthetic chemistry and have structured this guide to provide not just procedures, but a deeper understanding of the underlying chemical principles.

Troubleshooting Guide: Addressing Low Yields

Low yields in the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene are a common frustration. This section is designed in a question-and-answer format to directly address the most frequent issues encountered during the synthesis, which is typically a Nucleophilic Aromatic Substitution (SNAr) reaction.

Question 1: My reaction is sluggish, and the yield is very low. What are the likely causes?

Answer: A low yield in this SNAr reaction often points to several critical factors:

• Insufficiently Activated Nucleophile: The reaction requires the deprotonation of 4-bromophenol to form the more nucleophilic 4-bromophenoxide. If the base used is not strong enough or is used in insufficient quantity, the concentration of the active nucleophile will be low, leading to a slow reaction and poor conversion.

• Inappropriate Solvent Choice: SNAr reactions are highly sensitive to the solvent. Polar aprotic solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are generally preferred as they solvate the cation of the base, leaving the phenoxide nucleophile "naked" and more reactive. Using protic solvents (e.g., alcohols) or non-polar solvents can significantly hinder the reaction rate.

• Low Reaction Temperature: While high temperatures can lead to side reactions, an insufficient temperature will result in a very slow reaction rate. The activation energy for the formation of the Meisenheimer complex, the key intermediate in SNAr reactions, needs to be overcome.

• Presence of Water: Moisture can be detrimental to the reaction in a few ways. It can protonate the 4-bromophenoxide, reducing the concentration of the active nucleophile. If a highly reactive base like sodium hydride (NaH) is used, water will consume the base.

Question 2: I am observing multiple spots on my TLC plate, and the purification is difficult. What are these side products and how can I avoid them?

Answer: The formation of multiple byproducts is a common reason for low yields of the desired product. The most likely side reactions in this synthesis are:

• Disubstitution: The starting material, 2-fluoro-4-nitrobenzene, has two potential leaving groups. While the fluorine ortho to the nitro group is more activated, under forcing conditions (high temperature, long reaction time, or a large excess of a highly reactive nucleophile), a second substitution reaction can occur where the nitro group is displaced by another molecule of 4-bromophenoxide.

• Hydrolysis of the Starting Material: If there is water in the reaction mixture, the 2-fluoro-4-nitrobenzene can react with hydroxide ions (formed from the reaction of water with a strong base) to produce 2-fluoro-4-nitrophenol.

• Degradation of Starting Materials or Product: At excessively high temperatures, the nitroaromatic compounds can be susceptible to decomposition.

To minimize side products:

• Control Stoichiometry: Use a slight excess (e.g., 1.1 to 1.2 equivalents) of 4-bromophenol. A large excess can promote disubstitution.

• Optimize Temperature and Reaction Time: Monitor the reaction progress by Thin Layer Chromatography (TLC). Stop the reaction once the starting material is consumed to avoid the formation of byproducts from prolonged heating.

• Ensure Anhydrous Conditions: Use dry solvents and reagents. If using a base like potassium carbonate, it can be dried in an oven before use.

Question 3: I am unsure which base to choose. How does the choice of base affect the reaction?

Answer: The base is a critical parameter in this synthesis. Its primary role is to deprotonate the 4-bromophenol. The choice of base can significantly impact the reaction rate and yield.

Base	Typical Solvent	Advantages	Disadvantages
Potassium Carbonate (K₂CO₃)	DMF, Acetonitrile	Inexpensive, easy to handle, moderately basic.	May require higher temperatures and longer reaction times. Its solubility in some organic solvents is limited.
Cesium Carbonate (Cs₂CO₃)	DMF, Acetonitrile, Toluene	More soluble and more basic than K₂CO₃, often leading to faster reactions and higher yields at lower temperatures.[1]	More expensive than K₂CO₃.
Sodium Hydride (NaH)	DMF, THF	Very strong base, leading to rapid and complete deprotonation of the phenol.	Highly reactive and flammable, requires careful handling under an inert atmosphere. Reacts violently with water.

Recommendation: For initial trials, potassium carbonate is a good starting point due to its ease of handling. If the reaction is slow or the yield is low, switching to cesium carbonate can often provide a significant improvement. Sodium hydride should be used with caution by experienced researchers in a properly equipped lab.

Frequently Asked Questions (FAQs)

What is the mechanism of this reaction?

The synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step addition-elimination process.

• Addition: The 4-bromophenoxide anion, a potent nucleophile, attacks the electron-deficient carbon atom of the 2-fluoro-4-nitrobenzene that is bonded to the fluorine. This carbon is activated by the strong electron-withdrawing nitro group at the para position. This attack forms a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex . The negative charge is delocalized onto the nitro group, which stabilizes this intermediate.

• Elimination: The aromaticity of the ring is restored by the elimination of the fluoride ion, which is a good leaving group in SNAr reactions. This results in the formation of the final product, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Why is 2-fluoro-4-nitrobenzene a good substrate for this reaction?

2-Fluoro-4-nitrobenzene is an excellent substrate for SNAr for two main reasons:

• Activation by the Nitro Group: The nitro group (-NO₂) is a very strong electron-withdrawing group. It deactivates the aromatic ring towards electrophilic attack but strongly activates it for nucleophilic attack, especially at the positions ortho and para to it. This is because it can stabilize the negative charge of the Meisenheimer intermediate through resonance.

• Fluorine as a Leaving Group: In the context of SNAr, fluoride is an excellent leaving group. Although it is a poor leaving group in SN1 and SN2 reactions due to the strength of the C-F bond, in SNAr the rate-determining step is the initial nucleophilic attack. The high electronegativity of fluorine makes the carbon it is attached to more electrophilic and thus more susceptible to attack.

How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. Use a suitable solvent system, such as a mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 v/v), to achieve good separation between the starting materials and the product. The product, being a larger and more polar molecule than the starting materials, will typically have a lower Rf value.

Experimental Protocols

The following is a detailed, step-by-step protocol for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Optimized Protocol for SNAr Synthesis

Materials:

• 2-Fluoro-4-nitrobenzene

• 4-Bromophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-bromophenol (1.1 equivalents) and anhydrous potassium carbonate (1.5 equivalents).

• Add anhydrous DMF to the flask to dissolve the solids.

• Add 2-fluoro-4-nitrobenzene (1.0 equivalent) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification:

The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., 0% to 20% ethyl acetate) as the eluent.[2] Alternatively, recrystallization from a suitable solvent like ethanol or a mixture of ethyl acetate and hexane can be employed.[3]

Characterization of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene:

• Appearance: Typically a yellow solid.

• ¹H NMR (in CDCl₃): The expected signals would include aromatic protons. The protons on the 4-nitrophenyl ring will be in the downfield region, influenced by the electron-withdrawing nitro group. The protons on the 4-bromophenyl ring will also show characteristic splitting patterns.

• ¹³C NMR (in CDCl₃): The spectrum will show distinct signals for all the carbon atoms in the molecule. The carbons attached to fluorine and bromine, as well as the carbons in the nitro-substituted ring, will have characteristic chemical shifts.

Alternative Synthetic Route: Ullmann Condensation

If the SNAr reaction consistently gives low yields, an alternative approach is the Ullmann condensation. This is a copper-catalyzed coupling of an aryl halide with a phenol.[4][5][6]

General Conditions for Ullmann Condensation:

• Catalyst: A copper(I) source, such as CuI or Cu₂O.

• Ligand: Often, a ligand such as 1,10-phenanthroline or an amino acid is used to facilitate the reaction.

• Base: A base like potassium carbonate or cesium carbonate is required.

• Solvent: A high-boiling polar solvent such as DMF, DMSO, or pyridine is typically used.

• Temperature: Ullmann reactions often require higher temperatures than SNAr reactions, typically in the range of 100-200 °C.

This guide provides a solid foundation for troubleshooting and optimizing the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. By understanding the key reaction parameters and potential pitfalls, researchers can significantly improve their chances of obtaining a high yield of the desired product.

References

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• ResearchGate. (2025). Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles. [Link]

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• PubMed Central. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. [Link]

• University of Turin. (2022). C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. [Link]

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• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

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• PubChem. (n.d.). 1-Bromo-4-fluoro-2-nitrobenzene. [Link]

• PubMed Central. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. [Link]

• YouTube. (2025). Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording]. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-bromo-4-fluoro-nitrobenzene. [Link]

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• Google Patents. (n.d.). CN101648890A - Synthesis method of 2-fluoro-4-nitrobenzonitrile.

• ResearchGate. (2020). (PDF) Microwave-assisted synthesis and antioxidant activity of an imine, (E)-1-(3-bromobenzylidene)-2-phenylhydrazine. [Link]

• ResearchGate. (2025). Nucleophilic Aromatic Substitution Reaction of Nitroarenes with Alkyl- or Arylthio Groups in Dimethyl Sulfoxide by Means of Cesium Carbonate. | Request PDF. [Link]

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• ResearchGate. (n.d.). Figure S16: 1 H NMR spectra of 1-fluoro-4-(2-nitrovinyl) benzene (1d).... [Link]

• ResearchGate. (n.d.). Low-Temperature Oxidation of Monobromobenzene: Bromine Transformation and Yields of Phenolic Species | Request PDF. [Link]

• PubMed. (2021). Low-temperature oxidation of monobromobenzene: Bromine transformation and yields of phenolic species. [Link]

• ResearchGate. (n.d.). Structure-Based Hybridization, Microwave Prompted Synthesis and Biological Evaluation of Novel 4-(2-Fluoro-4-Nitrophenyl)morpholine Derivatives. [Link]

• Chemrol. (n.d.). 170098-98-3 | 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene, 5-Bromo-2-fluoro-4-methylnitrobenzene. [Link]

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Technical Support Center: Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and related diaryl ether compounds via Nucleophilic Aromatic Substitution (SNAr). Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to optimize your experimental outcomes.

The formation of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is typically achieved through the SNAr reaction between 4-bromophenol and an activated aryl halide, such as 1,2-difluoro-4-nitrobenzene or 1-chloro-2-fluoro-4-nitrobenzene. The strong electron-withdrawing nitro group at the para-position activates the aryl ring, making the halogen at the ortho-position susceptible to nucleophilic attack by the phenoxide.[1][2][3] While this is a powerful and widely used transformation[4], several side reactions can occur, leading to reduced yields and complex purification challenges. This guide addresses the most common of these issues in a practical, question-and-answer format.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Question 1: My reaction yield is consistently low, and TLC/LC-MS analysis shows a significant amount of unreacted 4-bromophenol and aryl halide starting material. What are the likely causes and how can I improve conversion?

Plausible Cause: Low conversion is often traced back to three primary factors: insufficient base strength or solubility, suboptimal reaction temperature, or the deactivation of the base by moisture. The reaction requires the deprotonation of 4-bromophenol to form the more nucleophilic 4-bromophenoxide. If the base is not strong enough or is not soluble in the reaction medium, this deprotonation will be incomplete, slowing down the primary SNAr reaction.

Troubleshooting & Optimization:

• Base Selection: The choice of base is critical. While weaker bases like potassium carbonate (K₂CO₃) can work, they often require higher temperatures and longer reaction times. Stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective as they are more basic and can better facilitate the deprotonation of the phenol.[5][6] Using an overly strong base like sodium hydride (NaH) can sometimes promote side reactions.[7]

• Anhydrous Conditions: The presence of water can significantly hinder the reaction by inactivating carbonate bases.[5][6] Ensure all glassware is rigorously oven-dried, use anhydrous solvents, and consider adding molecular sieves to the reaction mixture to scavenge any trace amounts of water.[5]

• Temperature & Solvent: SNAr reactions benefit from polar aprotic solvents like DMSO, DMF, or NMP, which can solvate the cation of the base and leave the anion more reactive.[7] If conversion is low, a modest increase in reaction temperature (e.g., from 80°C to 100-120°C) can often drive the reaction to completion. However, excessively high temperatures can promote side product formation.

Validation: An optimized reaction should show near-complete consumption of the limiting reagent by TLC or LC-MS within a reasonable timeframe (e.g., 4-12 hours). A significant increase in the spot/peak intensity corresponding to the desired product should be observed.

Question 2: I've isolated a significant, polar byproduct that appears to be a phenol but is not my starting material. What is this impurity and how did it form?

Plausible Cause: The most likely identity of this byproduct is 2-fluoro-4-nitrophenol . This results from the hydrolysis of your electrophilic starting material (e.g., 1,2-difluoro-4-nitrobenzene). The aryl ring is highly activated towards nucleophilic attack, and if water is present in the reaction mixture, it can act as a nucleophile, displacing the fluorine atom. This is a classic and very common side reaction in SNAr chemistry.

Troubleshooting & Optimization:

• Strict Anhydrous Technique: This is the most critical factor. Use freshly opened anhydrous solvents. If using a base like K₂CO₃ or Cs₂CO₃, ensure it is a dry powder; if in doubt, dry it in an oven before use. All glassware must be completely dry.

• Order of Addition: Consider pre-mixing the 4-bromophenol and the base in the anhydrous solvent to form the phenoxide in situ before adding the aryl halide. This ensures the desired nucleophile is present in high concentration, allowing it to outcompete any trace water for the electrophile.

Workflow Diagram: Main vs. Hydrolysis Side Reaction

Caption: Competing reaction pathways for the activated aryl fluoride.

Question 3: My reaction mixture turns dark brown or black, and I'm isolating intractable, high-molecular-weight materials. What is causing this decomposition?

Plausible Cause: This is often indicative of oxidative dimerization of the 4-bromophenol starting material.[8] Phenols, especially under basic conditions and in the presence of trace oxygen (air) or metal impurities, can undergo oxidation to form phenoxy radicals. These radicals can then couple to form dimers (biphenols) or polymerize, leading to the dark, tarry substances that complicate purification.[9][10][11]

Troubleshooting & Optimization:

• Inert Atmosphere: Perform the reaction under an inert atmosphere of nitrogen or argon. This involves degassing the solvent and maintaining a positive pressure of the inert gas throughout the reaction. This simple step is highly effective at preventing oxidative side reactions.

• Control Temperature: Avoid excessive heat. While higher temperatures can increase the rate of the desired SNAr reaction, they can also accelerate the rate of decomposition and dimerization pathways. Find the minimum temperature required for a reasonable reaction rate.

• Purity of Reagents: Ensure your 4-bromophenol is pure and not partially oxidized to begin with. If it appears discolored, consider purifying it by recrystallization or sublimation before use.

Summary Table of Common Issues

Issue / Observation	Probable Side Product(s)	Root Cause	Recommended Solution(s)
Low Conversion	Unreacted Starting Materials	Insufficient base strength/solubility; Low temperature; Wet conditions	Use a stronger base (e.g., K₃PO₄); Increase temperature moderately; Ensure strictly anhydrous conditions.[5]
Polar, Phenolic Impurity	2-fluoro-4-nitrophenol	Hydrolysis of the activated aryl halide by trace water	Implement rigorous anhydrous techniques; Use dry solvents and reagents.
Dark, Tarry Mixture	Polyphenolic oligomers/polymers	Oxidative dimerization of 4-bromophenol	Run the reaction under an inert (N₂ or Ar) atmosphere; Avoid excessive temperatures.[8][11]
Isomeric Impurity	2-(4-Bromophenoxy)-1-fluoro-4-nitrobenzene	Substitution at the C-1 position instead of C-2	Generally a minor product as C-2 is more activated by the ortho-nitro group. Usually separable by chromatography.

Experimental Protocols

Protocol 1: Optimized Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This protocol emphasizes anhydrous and inert atmosphere techniques to minimize side product formation.

Materials:

• 4-Bromophenol (1.0 eq)

• 1,2-Difluoro-4-nitrobenzene (1.05 eq)

• Potassium Phosphate (K₃PO₄), anhydrous powder (2.0 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Nitrogen or Argon gas supply

• Standard, oven-dried glassware

Procedure:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, a thermometer, and a nitrogen/argon inlet.

• Inerting: Flush the entire system with the inert gas for 10-15 minutes.

• Reagent Addition: To the flask, add 4-bromophenol (1.0 eq) and anhydrous potassium phosphate (2.0 eq).

• Solvent Addition: Add anhydrous DMSO via syringe to achieve a concentration of approximately 0.5 M with respect to the 4-bromophenol.

• Phenoxide Formation: Stir the mixture at room temperature for 20 minutes under a positive pressure of inert gas.

• Electrophile Addition: Slowly add 1,2-difluoro-4-nitrobenzene (1.05 eq) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 90-100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 2 hours until the 4-bromophenol is consumed.

• Workup: Cool the reaction to room temperature. Carefully pour the mixture into a beaker containing ice water, which should cause the product to precipitate.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with water, followed by a cold, non-polar solvent like hexane to remove less polar impurities.

• Purification: The crude product can be further purified by recrystallization from ethanol or by silica gel column chromatography if necessary.

Workflow Diagram: Optimized Synthesis

Caption: Step-by-step optimized synthesis workflow.

References

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Technical Support Center: Optimizing the Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. This diaryl ether is a valuable intermediate in various fields, and its efficient synthesis is crucial. The formation of this molecule is typically achieved through a Nucleophilic Aromatic Substitution (SNAr) reaction. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the common challenges associated with this synthesis, ensuring high yield and purity.

Part 1: Reaction Fundamentals & Mechanism

A thorough understanding of the reaction mechanism is the first step toward effective troubleshooting and optimization.

Q1: What is the underlying mechanism for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene?

A1: The synthesis proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step addition-elimination process.

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile, the 4-bromophenoxide anion, on the carbon atom bearing the leaving group (fluorine) of the electrophilic aromatic ring (1,2-difluoro-4-nitrobenzene or 1-chloro-2-fluoro-4-nitrobenzene). This step is typically the rate-determining step.

• Formation of a Meisenheimer Complex: This attack forms a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex. The negative charge is delocalized across the aromatic ring and, crucially, onto the electron-withdrawing nitro group (-NO₂), which stabilizes the intermediate.[1][2][3] The presence of the nitro group in the para position is essential for this stabilization and for the reaction to proceed efficiently.[4][5]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the leaving group (typically a fluoride or chloride ion), yielding the final diaryl ether product.

Caption: The SNAr mechanism for diaryl ether synthesis.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Issue Cluster 1: Low or No Product Yield

Q2: My reaction has stalled or is showing very low conversion by TLC/LC-MS. What are the most common causes?

A2: Low conversion is a frequent issue in SNAr reactions and can typically be traced back to one of four key areas: substrate reactivity, nucleophile strength, reaction conditions, or reagent quality.

• Insufficient Ring Activation: The SNAr reaction relies on the electrophilicity of the aromatic ring. The nitro group at the para position is a powerful electron-withdrawing group (EWG) that activates the ring for nucleophilic attack.[4][5] If your starting material is not sufficiently activated, the reaction will be sluggish. For this specific synthesis, the 4-nitro group provides strong activation.

• Poor Leaving Group: In SNAr reactions, the unusual leaving group trend is F > Cl > Br > I .[6] This is because the highly electronegative fluorine atom makes the attached carbon more electrophilic and better able to stabilize the developing negative charge in the rate-determining nucleophilic attack step. Therefore, using 1,2-difluoro-4-nitrobenzene as the starting material is superior to 1-chloro-2-fluoro-4-nitrobenzene.

• Weak Nucleophile: The nucleophile, 4-bromophenol, must be deprotonated to form the more potent 4-bromophenoxide anion. Incomplete deprotonation due to an inappropriate base or the presence of water will result in a low concentration of the active nucleophile.

• Suboptimal Conditions: Incorrect solvent choice or temperature can dramatically slow the reaction rate.

Q3: How do I select the optimal base and solvent for this reaction?

A3: The choice of base and solvent is critical for generating a potent nucleophile and facilitating the reaction.

• Base Selection: A moderately strong, non-nucleophilic base is required to fully deprotonate the 4-bromophenol without causing side reactions.

  • Potassium Carbonate (K₂CO₃): A common, cost-effective choice. It is crucial to use anhydrous K₂CO₃, as water can reduce its efficacy.

  • Cesium Carbonate (Cs₂CO₃): Often provides superior results due to the higher solubility of cesium salts and the "softer" nature of the Cs⁺ cation, which leads to a more "naked" and reactive phenoxide anion.

• Solvent Selection: Polar aprotic solvents are essential.[6][7] These solvents solvate the base's cation but do not form strong hydrogen bonds with the phenoxide nucleophile, thus preserving its reactivity.[6]

  • Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF): These are the most common and effective solvents for SNAr reactions. They provide excellent solubility for the reactants and intermediates.[7]

  • Anhydrous Conditions: The presence of water can hydrolyze starting materials and reduce the effectiveness of the base. Always use anhydrous solvents and ensure reagents are dry.[6][8]

Table 1: Recommended Reaction Parameters

Parameter	Recommendation	Rationale
Electrophile	1,2-Difluoro-4-nitrobenzene	Fluorine is the best leaving group for SNAr reactions, accelerating the rate-determining step.[6]
Nucleophile	4-Bromophenol (1.0 - 1.2 equiv.)	A slight excess can help drive the reaction to completion.
Base	K₂CO₃ (1.5 - 2.0 equiv.) or Cs₂CO₃ (1.5 - 2.0 equiv.)	Ensures complete deprotonation of the phenol. Cs₂CO₃ is often superior.
Solvent	Anhydrous DMSO or DMF	Polar aprotic solvents enhance nucleophilicity and reaction rate.[6][7]
Temperature	80 - 120 °C	Provides sufficient thermal energy to overcome the activation barrier. Monitor for decomposition at higher temperatures.

Issue Cluster 2: Side Product Formation & Purification Challenges

Q4: My TLC/LC-MS shows multiple unexpected spots. What are the likely side reactions?

A4: While this SNAr reaction is generally clean, side products can arise from several sources:

• Hydrolysis: If water is present in the reaction mixture, it can act as a competing nucleophile, leading to the formation of 2-fluoro-4-nitrophenol from the starting material. Solution: Ensure strictly anhydrous conditions by drying solvents and reagents and running the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[6]

• Reaction with Solvent: At high temperatures, solvents like DMF can decompose to form dimethylamine, which is nucleophilic and can react with the electrophile. DMSO is generally more stable. Solution: Maintain the reaction temperature below 120 °C and use high-purity solvents.

• Di-substitution: Although less likely due to the deactivating effect of the first substitution, it is possible for a second substitution to occur if 1,2-difluoro-4-nitrobenzene is used, displacing the second fluorine. Solution: Use a controlled stoichiometry of the nucleophile (1.0-1.1 equivalents) and avoid excessively high temperatures or prolonged reaction times.[6]

Q5: I'm struggling with the workup and purification of the final product. What is a reliable procedure?

A5: A clean workup is essential for obtaining a pure product and simplifying purification.

• Quenching: After cooling the reaction to room temperature, slowly pour the mixture into a beaker of cold water or a dilute acid solution (e.g., 1M HCl). This will precipitate the crude product and dissolve the inorganic salts.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Perform multiple extractions (e.g., 3x) to ensure complete recovery of the product.

• Washing: Combine the organic layers and wash sequentially with water and then brine (saturated NaCl solution). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Recrystallization: The crude solid can often be purified by recrystallization from a solvent system like ethanol/water or isopropanol. This is the most efficient method for large-scale purification.

  • Silica Gel Chromatography: If recrystallization is ineffective, purification by column chromatography using a hexane/ethyl acetate gradient is a reliable alternative.

Part 3: Validated Experimental Protocol

This protocol provides a robust starting point for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Materials:

• 1,2-Difluoro-4-nitrobenzene (1.0 equiv.)

• 4-Bromophenol (1.1 equiv.)

• Anhydrous Potassium Carbonate (K₂CO₃, 2.0 equiv.)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-bromophenol (1.1 equiv.) and anhydrous potassium carbonate (2.0 equiv.).

• Add anhydrous DMSO to the flask to create a solution with a concentration of approximately 0.5 M with respect to the limiting reagent.

• Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the potassium 4-bromophenoxide.

• Add 1,2-difluoro-4-nitrobenzene (1.0 equiv.) to the flask.

• Heat the reaction mixture to 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS (typically complete within 4-8 hours).

• Once the starting material is consumed, cool the reaction to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-cold water, which should cause the product to precipitate.

• Extract the aqueous slurry three times with ethyl acetate.

• Combine the organic layers and wash twice with water, followed by one wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the resulting crude solid by recrystallization from ethanol to yield 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene as a solid.

Part 4: Logical Troubleshooting Workflow

Use the following flowchart to systematically diagnose and resolve issues in your synthesis.

Caption: A systematic workflow for troubleshooting the synthesis.

References

• BenchChem. (2025).
• BenchChem. (2025).
• Journal of the Chemical Society, Chemical Communications. Aromatic nucleophilic substitution: unusual course of Hems' synthesis of diaryl ethers.
• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting low yields in nucleophilic substitution of the 3-bromo position.
• BenchChem. (2025).
• ACS Publications. (2015). Nucleophilic Aromatic Substitution (SNAr)
• Journal of Polymer Science Part A. (1967). Poly(aryl ethers) by nucleophilic aromatic substitution. I. Synthesis and properties.
• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC.
• Reddit. (2023). SNAr troubleshooting. r/AskChemistry.
• PubMed Central (PMC).
• ResearchGate. Optimization of organophotochemical SNAr reaction.
• BenchChem. (2025). Technical Support Center: Ullmann Diaryl Ether Synthesis.
• Google Patents.
• The Royal Society of Chemistry. (2024). Chapter 2: Synthetic Methods for Dialkyl Ethers.
• Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers.
• ChemicalBook. 1-(4-bromophenoxy)-2-chloro-4-nitrobenzene synthesis.
• KPU Pressbooks. 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II.
• Journal of Synthetic Chemistry. (2024).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

degradation of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene under reaction conditions

Introduction

Welcome to the technical support guide for 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile reagent in their synthetic workflows. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a highly valuable building block, primarily used in nucleophilic aromatic substitution (SNAr) reactions to construct complex diaryl ether frameworks. Its structure is uniquely activated for such reactions: the potent electron-withdrawing nitro group at the para-position and the fluorine atom at the ortho-position make the C2 carbon highly electrophilic and susceptible to nucleophilic attack.[1][2][3]

However, this high reactivity can also be a double-edged sword. Under suboptimal conditions, the molecule can undergo various degradation pathways, leading to low yields, complex product mixtures, and failed experiments. This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you navigate these challenges and ensure the successful application of this reagent.

Section 1: Understanding Core Reactivity and Potential Degradation Pathways

The key to preventing degradation is understanding the molecule's electronic properties. The nitro group strongly activates the aromatic ring for nucleophilic attack, specifically at the positions ortho and para to it.[2] In this molecule, the fluorine atom is the intended leaving group in an SNAr reaction. The reaction proceeds through a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[3]

The most common degradation issues arise from reaction conditions that are either too harsh or incompatible with the substrate's functionalities.

Potential Degradation Pathways:

• Hydrolysis: The presence of strong aqueous bases (e.g., NaOH, KOH) or even residual water at elevated temperatures can lead to the nucleophilic attack of hydroxide ions. This can displace the fluoride, leading to the formation of 2-(4-Bromophenoxy)-5-nitrophenol, or potentially attack other sites, leading to more complex decomposition.

• Denitration: Under certain conditions, particularly with very strong nucleophiles or high temperatures, the nitro group itself can be displaced. This is less common than fluoride displacement but can occur, leading to a significant loss of the desired activation.

• Side Reactions with Strong, Hard Bases: Hard bases like alkoxides (e.g., sodium methoxide, potassium tert-butoxide) can act as nucleophiles, competing with the desired nucleophile and leading to unwanted ether byproducts.[4]

• Reduction of the Nitro Group: If reducing agents are present, even mild ones, the nitro group can be reduced to a nitroso, hydroxylamino, or amino group, deactivating the ring for SNAr and introducing a host of potential side products.

• Cleavage of the Ether Linkage: While generally stable, the bromophenoxy ether linkage can be susceptible to cleavage under forcing conditions, particularly with strong Lewis acids or certain organometallic reagents.

Below is a diagram illustrating the desired reaction versus potential side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scientificupdate.com [scientificupdate.com]

Technical Support Center: Purification of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Welcome to the technical support guide for the purification of crude 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. This document is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this key intermediate with high purity. We will move beyond simple protocols to address the underlying chemical principles, helping you troubleshoot effectively and optimize your purification strategy.

Section 1: Understanding the Chemistry & The Impurity Profile

The target compound, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, is typically synthesized via a nucleophilic aromatic substitution (SNAr) reaction.[1][2] The most common route involves the reaction of 4-bromophenol with an activated aryl halide, such as 1-chloro-2-fluoro-4-nitrobenzene or 1,2-difluoro-4-nitrobenzene, in the presence of a base.

The SNAr mechanism involves the addition of the nucleophile (phenoxide) to the electron-deficient aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex, followed by the elimination of the leaving group.[1][3] The nitro group, being a strong electron-withdrawing group, is crucial for activating the ring towards this nucleophilic attack.[1][2]

Understanding this synthesis pathway is the first step in troubleshooting, as it allows us to predict the most likely impurities.

Table 1: Common Impurities and Their Characteristics

Impurity	Origin	Polarity	Identification Notes
4-Bromophenol	Unreacted starting material	High (acidic proton)	Appears as a distinct, more polar spot on TLC. Can be detected by ¹H NMR (phenolic -OH signal).
1-Chloro-2-fluoro-4-nitrobenzene	Unreacted starting material	Medium-Low	Less polar than the product. Its presence can be confirmed by GC-MS or LC-MS.[4][5]
2-Fluoro-4-nitrophenol	Hydrolysis of starting material	High	Can form if water is present in the reaction. Polarity is similar to 4-bromophenol.
Inorganic Salts (e.g., KCl, KBr)	Byproduct of the base	Very High (ionic)	Insoluble in most organic solvents used for chromatography. Removed during aqueous workup.

Section 2: Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the purification process in a practical Q&A format.

Q1: My initial TLC of the crude product shows three spots. How do I know which one is my product?

A1: This is a classic purification challenge.

• Reference Spotting: The most reliable method is to spot your crude mixture alongside the starting materials on the same TLC plate. The spot that is not a starting material is likely your product.

• Polarity Prediction: The product, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, is a large, relatively nonpolar ether. It will be less polar than the phenolic starting material (4-bromophenol) and will thus have a higher Rf value. It will likely be more polar than the halogenated starting material (1-chloro-2-fluoro-4-nitrobenzene) due to the ether linkage, resulting in a slightly lower Rf.

• UV Visualization: All three key components (product and aromatic starting materials) are UV active. Staining with potassium permanganate can also help, as the phenol will react readily.

Q2: I performed an aqueous workup, but my crude product is a sticky oil instead of the expected solid. What went wrong?

A2: This is typically due to the presence of unreacted starting materials or residual solvent, which are acting as eutectic impurities and depressing the melting point.

• Cause: Insufficient reaction completion or inefficient removal of the acidic 4-bromophenol during the base wash (e.g., aqueous NaOH or K₂CO₃ wash). Residual high-boiling solvents like DMSO or DMF can also cause this.

• Troubleshooting:

  • Aggressive Extraction: Re-dissolve the oily crude in a suitable solvent like ethyl acetate or dichloromethane (DCM) and perform several washes with 1M NaOH solution to rigorously remove any acidic phenols. Follow with a water wash and a brine wash to remove residual base and water.

  • Solvent Removal: Ensure your solvent is completely removed under high vacuum, possibly with gentle heating. If DMSO or DMF was used, a common technique is to dilute the reaction mixture with a large volume of water to precipitate the organic components, which can then be filtered or extracted.

Q3: I'm trying to purify my product by column chromatography, but the separation is very poor.

A3: Poor separation is almost always a solvent system issue. Column chromatography separates compounds based on differences in their interaction with the stationary phase (usually silica gel).[6][7]

• Problem: If your eluent is too polar, all compounds will travel with the solvent front, resulting in no separation. If it's too nonpolar, nothing will move off the baseline.

• Solution: Systematic TLC Analysis.

  • The goal is to find a solvent system where the desired product has an Rf of 0.2-0.4 .[8] This provides the optimal "window" for separation on a column.

  • Start with a low-polarity mixture, such as 5% Ethyl Acetate in Hexane.

  • Gradually increase the polarity (e.g., 10%, 15%, 20% Ethyl Acetate) until the desired Rf is achieved. This systematic approach is crucial for success.[8]

Q4: Can I use recrystallization instead of chromatography?

A4: Yes, recrystallization is an excellent and often preferred method for purification if the crude product is sufficiently pure (>85-90%) and solid. It is less labor-intensive and uses less solvent than chromatography.

• Principle: This technique relies on the difference in solubility of the product and impurities in a chosen solvent at different temperatures. The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble when hot.

• Solvent Selection: For 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a mixed solvent system is often effective. A good starting point is an Ethanol/Water or Isopropanol/Water system. Dissolve the crude product in the minimum amount of hot alcohol, then add hot water dropwise until the solution becomes faintly cloudy (the cloud point). Allow it to cool slowly to promote the formation of pure crystals.

Section 3: Detailed Purification Protocols

Protocol 1: Column Chromatography Purification

This protocol assumes a crude product contaminated with starting materials.

1. Preparation & Solvent System Selection:

• Using TLC, determine the optimal eluent system (e.g., 15% Ethyl Acetate in Hexane) that gives the target product an Rf of ~0.3.[8]
• Prepare a sufficient quantity of this eluent for the column. Also prepare a less polar eluent (e.g., 5% Ethyl Acetate/Hexane) to start the column.

2. Column Packing (Slurry Method):

• Secure a glass column vertically. Add a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.[8]
• In a beaker, make a slurry of silica gel in the least polar eluent.[8]
• Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Add more eluent as needed to prevent the silica bed from running dry.

3. Sample Loading (Dry Loading Recommended):

• Dissolve the crude product in a minimal amount of a volatile solvent (e.g., DCM or acetone).
• Add a small amount of silica gel (~2-3 times the mass of your crude product) to this solution.
• Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of your crude product adsorbed onto silica gel.
• Carefully add this powder to the top of the packed column, creating a thin, even band. Add a protective layer of sand on top.

4. Elution and Fraction Collection:

• Carefully add the least polar eluent to the column and begin elution, collecting the solvent in fractions (e.g., test tubes or flasks).
• Start with the low-polarity eluent to first elute the least polar impurities (e.g., unreacted 1-chloro-2-fluoro-4-nitrobenzene).
• Gradually increase the polarity of the eluent to the optimal composition determined by TLC to elute your desired product.
• Collect fractions continuously and monitor their contents by TLC.

5. Product Isolation:

• Combine the fractions that contain the pure product (as determined by TLC).
• Remove the solvent using a rotary evaporator to yield the purified 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Protocol 2: Recrystallization

This protocol is suitable for crude material that is mostly solid and has a purity of >85%.

1. Solvent Selection:

• Place a small amount of crude product in a test tube. Add a small amount of a solvent (e.g., isopropanol). If it dissolves completely at room temperature, the solvent is too polar.
• If it doesn't dissolve, heat the mixture. If it dissolves when hot but precipitates upon cooling, you have found a good single solvent.
• If a single solvent is not ideal, try a binary system like Isopropanol/Water.

2. Procedure:

• Place the crude solid in an Erlenmeyer flask.
• Add the minimum amount of hot isopropanol required to fully dissolve the solid. Use a hot plate and add the solvent in small portions.
• Once dissolved, add hot water dropwise while swirling until the solution just begins to turn cloudy (persistent turbidity).
• Add a drop or two of hot isopropanol to redissolve the precipitate and make the solution clear again.
• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. For maximum recovery, you can then place it in an ice bath.
• Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent (the same ratio of isopropanol/water used for recrystallization).
• Dry the crystals under vacuum.

Section 4: Purity Verification

After purification, the purity of the final product must be confirmed. A combination of techniques provides the most definitive assessment.[9][10]

Technique	Purpose	Expected Result for Pure Product
TLC	Assess purity and compare with starting materials	A single spot with an Rf value distinct from impurities.
Melting Point	Physical constant for pure crystalline solids	A sharp melting range (e.g., 1-2 °C). Impurities typically broaden and depress the melting point.[11]
NMR Spectroscopy	Structural elucidation and purity assessment	¹H and ¹³C NMR spectra should show the expected signals with correct integrations and no significant impurity peaks.[10][12]
Mass Spectrometry (MS)	Confirm molecular weight	Provides the molecular weight of the compound, confirming its identity.[10][12]

By understanding the source of impurities and applying these systematic troubleshooting and purification protocols, researchers can consistently obtain high-purity 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene for their downstream applications.

References

• Modern Analytical Technique for Characterization Organic Compounds. (n.d.). Google Cloud.
• Characterization and Identification in Organic Chemistry through Analytical Techniques. (2024). Research and Reviews.
• Organic chemistry. (n.d.). Wikipedia.
• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc..
• How do I purify the resulting compound after a nitro- to amine-group reduction? (2014). Chemistry Stack Exchange.
• Separation, Purification, and Identification of Organic Compounds. (2021). Chemistry LibreTexts.
• Application Note and Protocol: Purification of (2-Chloro-6-nitrophenyl)methanamine by Column Chromatography. (n.d.). Benchchem.
• Nitration of Phenol and Purification by Column Chromatography. (n.d.). CDN.
• column chromatography & purification of organic compounds. (2021). YouTube.
• 1-Chloro-2-fluoro-4-nitrobenzene. (n.d.). Chem-Impex.
• 1-chloro-2-fluoro-4-nitrobenzene. (n.d.). Stenutz.
• Nucleophilic Aromatic Substitution. (n.d.). Chemistry Steps.
• Nucleophilic aromatic substitution. (n.d.). Wikipedia.
• Concerted Nucleophilic Aromatic Substitutions. (n.d.). PMC - NIH.

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• 5. 1-chloro-2-fluoro-4-nitrobenzene [stenutz.eu]
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• 12. rroij.com [rroij.com]

Technical Support Center: Solvent Optimization for the Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Welcome to the technical support center for the synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical role of solvent selection in this specific Nucleophilic Aromatic Substitution (SNAr) reaction. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and optimize your reaction outcomes.

The synthesis of this diaryl ether is a classic example of an SNAr reaction, where the phenoxide ion acts as a nucleophile, displacing a fluoride ion on an electron-deficient aromatic ring.[1] The success of this transformation is profoundly influenced by the solvent system, which governs nucleophile reactivity, reaction kinetics, and even the product profile.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Question 1: My reaction yield is consistently low or fails completely. How can the solvent be the cause?

Answer: Low or no yield in this SNAr reaction is frequently traced back to suboptimal solvent choice or quality. The primary function of the solvent is to dissolve the reactants and facilitate the interaction between the 4-bromophenoxide nucleophile and the 1,2-difluoro-4-nitrobenzene substrate.

Possible Causes and Solutions:

• Use of Protic Solvents: Solvents like ethanol, methanol, or water are polar protic solvents. They possess acidic protons that can form strong hydrogen bonds with the anionic 4-bromophenoxide nucleophile. This creates a "solvent cage" around the nucleophile, stabilizing it and drastically reducing its reactivity and ability to attack the electrophilic ring.[2][3]

  • Solution: Switch to a polar aprotic solvent. These solvents lack acidic protons and do not form strong hydrogen bonds with the nucleophile.[3] This leaves the nucleophile "naked" and highly reactive, significantly accelerating the desired reaction.[4]

• Insufficient Polarity: While non-polar solvents like hexane or toluene will not solvate the nucleophile, they are generally poor choices because they cannot adequately dissolve the ionic intermediates, particularly the potassium or cesium salt of 4-bromophenol.[2]

  • Solution: Employ a polar aprotic solvent with a high dielectric constant. The most effective solvents for this synthesis are Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and N-Methyl-2-pyrrolidone (NMP).[5]

• Presence of Water (Wet Solvent): Water is a common impurity in many organic solvents. Its presence, even in small amounts, can be detrimental. Water can protonate the highly basic phenoxide, converting it back to the less reactive phenol. Furthermore, under basic conditions, water can act as a competing nucleophile, leading to the formation of undesired hydrolysis byproducts.[6]

  • Solution: Always use anhydrous (dry) solvents. If the solvent quality is uncertain, it can be dried over molecular sieves prior to use. Ensuring reagents like potassium carbonate are also anhydrous is critical.

Question 2: I am observing significant side products, complicating my purification. Could the solvent be responsible?

Answer: Yes, the solvent can directly or indirectly promote the formation of side products. While the primary role is facilitation, the wrong solvent or conditions can open up alternative reaction pathways.

Possible Causes and Solutions:

• Solvent Degradation/Participation: At elevated temperatures (often >120-140 °C), solvents like DMF and DMSO can begin to decompose. For instance, DMF can decompose to generate dimethylamine, which is nucleophilic and can react with your starting material to form an undesired tertiary amine byproduct.

  • Solution: Maintain a controlled reaction temperature. If higher temperatures are required to drive the reaction, consider a more thermally stable solvent like NMP or sulfolane. Monitor reaction progress closely by TLC or LC-MS to avoid prolonged heating.

• Hydrolysis Byproducts: As mentioned in the previous point, residual water in the solvent can lead to the formation of 2-fluoro-4-nitrophenol from the starting material.

  • Solution: Use anhydrous solvents and reagents. This is the most effective way to suppress hydrolysis.

Question 3: My reaction work-up is difficult, especially removing the solvent. How can I improve this?

Answer: This is a common challenge associated with the high-boiling polar aprotic solvents typically used for this reaction.

Problematic Solvents:

• DMF: Boiling Point 153 °C

• DMSO: Boiling Point 189 °C

• NMP: Boiling Point 202 °C

These solvents are not easily removed by a standard rotary evaporator.

Solutions:

• Aqueous Work-up: After the reaction is complete, cool the mixture and pour it into a large volume of cold water or ice water.[7] The desired organic product is typically insoluble in water and will precipitate out or can be extracted with a water-immiscible organic solvent like ethyl acetate or dichloromethane. DMF and DMSO are water-soluble and will remain in the aqueous phase. Multiple aqueous washes of the organic layer are recommended to ensure complete removal.

• Consider an Alternative Solvent: If feasible for your specific substrate, acetonitrile (Boiling Point: 82 °C) is a polar aprotic solvent that is much easier to remove. However, its lower boiling point may require longer reaction times or higher pressures to be effective. Acetone can also be used in some cases.[8]

Frequently Asked Questions (FAQs)

Q: What is the mechanistic role of polar aprotic solvents in this synthesis? A: The synthesis proceeds via a Meisenheimer complex intermediate.[1] A polar aprotic solvent facilitates this mechanism in two key ways:

• It solvates the counter-ion (e.g., K⁺ from K₂CO₃) effectively, leaving the 4-bromophenoxide anion free and highly nucleophilic.[9]

• It stabilizes the charge-delocalized Meisenheimer complex , which is the transition state or intermediate of the reaction. This stabilization lowers the activation energy of the reaction, increasing its rate.[4]

Q: Why is 1,2-difluoro-4-nitrobenzene a good substrate for this reaction? A: The aromatic ring is "activated" towards nucleophilic attack by the strongly electron-withdrawing nitro group (-NO₂) in the para position.[10][11] This group stabilizes the negative charge that develops in the ring during the formation of the Meisenheimer complex. Fluorine is an excellent leaving group in SNAr reactions.

Q: Can I use a phase-transfer catalyst? A: Yes, in some cases, a phase-transfer catalyst (PTC) like a quaternary ammonium salt can be beneficial, especially if dealing with solubility issues between the organic substrate and the inorganic base. A PTC can help shuttle the phenoxide anion from the solid or aqueous phase into the organic phase where the reaction occurs.

Data Summary & Protocols

Impact of Solvent on Reaction Efficiency

The following table provides a comparative summary of how common solvents affect the synthesis of diaryl ethers via SNAr. Note that optimal conditions may vary.

Solvent	Type	Typical Temperature (°C)	Typical Reaction Time (h)	Relative Yield	Key Considerations
DMSO	Polar Aprotic	80 - 120	2 - 6	Excellent	High-boiling, difficult to remove; hygroscopic.[7]
DMF	Polar Aprotic	80 - 120	3 - 8	Excellent	High-boiling; potential for decomposition at high temps.[12]
NMP	Polar Aprotic	100 - 140	3 - 8	Excellent	Very high-boiling, thermally stable, but reprotoxic.[5][13]
Acetonitrile	Polar Aprotic	60 - 82 (Reflux)	12 - 24	Moderate to Good	Lower reaction rate; easier to remove.
THF	Polar Aprotic	66 (Reflux)	> 24	Low to Moderate	Generally not polar enough for efficient reaction.
Ethanol	Polar Protic	78 (Reflux)	> 24	Very Low / None	Solvates and deactivates the nucleophile.[8]
Toluene	Non-Polar	111 (Reflux)	> 24	Very Low / None	Poor solubility for ionic reagents.[6]

Experimental Protocol: Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This protocol is a representative procedure. Researchers should adapt it based on their specific laboratory conditions and safety assessments.

Materials:

• 1,2-Difluoro-4-nitrobenzene (1.0 eq)

• 4-Bromophenol (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-bromophenol (1.1 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF via syringe to the flask. The volume should be sufficient to create a stirrable slurry (e.g., ~5-10 mL per gram of the limiting reagent).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium 4-bromophenoxide salt.

• Add 1,2-difluoro-4-nitrobenzene (1.0 eq) to the reaction mixture.

• Heat the reaction mixture to 80-90 °C using an oil bath.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (1,2-difluoro-4-nitrobenzene) is consumed (typically 4-8 hours).

• Once complete, cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing a large volume of ice-cold water while stirring. A precipitate should form.

• Collect the solid product by vacuum filtration.

• Wash the solid with copious amounts of water to remove residual DMF and inorganic salts, followed by a small amount of cold ethanol or methanol to remove non-polar impurities.

• Dry the product under vacuum to yield crude 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane).

Visual Diagrams

SNAr Reaction Mechanism

Caption: SNAr Mechanism for Diaryl Ether Synthesis.

Troubleshooting Workflow for Low Yield

Caption: Workflow for Diagnosing Low Yield.

References

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: A Comparative Analysis of a Versatile Synthetic Building Block

Introduction: The Diaryl Ether Motif and the Rise of Multi-Functional Scaffolds

The diaryl ether linkage is a privileged scaffold in modern chemistry, forming the backbone of numerous natural products, pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its prevalence stems from a unique combination of conformational flexibility and metabolic stability. Within this important class of molecules, building blocks that offer multiple, orthogonal reactive sites are of paramount importance, enabling the rapid construction of complex molecular architectures.

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is an exemplary case of such a multi-functional scaffold. This guide provides an in-depth comparison of its reactivity with structurally similar building blocks. We will explore its utility through the lens of its three principal reactive centers: the activated fluoro group, poised for nucleophilic aromatic substitution (SNAr); the bromo group, an ideal handle for transition-metal-catalyzed cross-coupling; and the nitro group, which can be readily transformed into a versatile amino functionality. This analysis is designed for researchers, scientists, and drug development professionals seeking to leverage such building blocks for accelerated discovery programs.

Section 1: The Synthetic Blueprint: Accessing the Diaryl Ether Core

The most common and efficient route to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is through a nucleophilic aromatic substitution (SNAr) reaction. This involves the coupling of an activated aryl fluoride with a phenol. The strong electron-withdrawing capacity of the nitro group, positioned ortho and para to the fluorine atom, is critical for activating the aromatic ring towards nucleophilic attack.

The choice of an aryl fluoride over other halides (like chlorides) is deliberate. The high electronegativity of fluorine polarizes the C-F bond, making the carbon atom highly electrophilic. Furthermore, the rate-determining step in most SNAr reactions is the initial nucleophilic attack to form a stabilized carbanion intermediate (the Meisenheimer complex).[3][4] Fluorine's ability to stabilize this intermediate via its strong inductive effect, despite not being the best leaving group in terms of bond strength, makes fluoronitrobenzenes highly reactive substrates for this transformation.[3][5]

Caption: Figure 1: General workflow for the synthesis of the target diaryl ether via SNAr.

Experimental Protocol 1: Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-bromophenol (1.0 eq.), 1,2-difluoro-4-nitrobenzene (1.1 eq.), and anhydrous potassium carbonate (2.0 eq.).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) to achieve a concentration of 0.5 M with respect to the 4-bromophenol.

• Reaction: Stir the mixture vigorously and heat to 80-100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-cold water. A precipitate should form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then with a cold, non-polar solvent like hexane to remove non-polar impurities. The crude product can be further purified by recrystallization from ethanol or by column chromatography on silica gel.

Section 2: Reactivity Face-Off: Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom on the 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene scaffold is highly activated for subsequent SNAr reactions. This allows for the introduction of a wide variety of nucleophiles (amines, alcohols, thiols), making it a cornerstone transformation in drug discovery.[6]

Comparative Analysis with Similar Building Blocks

The reactivity of the C-F bond is dictated by the electronic environment of the aromatic ring. Let's compare our target molecule with key alternatives:

• vs. 1-(4-Bromophenoxy)-4-fluoro-2-nitrobenzene (Isomeric Analog): In our target molecule, the nitro group is para to the fluorine, providing powerful activation through both resonance (-M) and inductive (-I) effects. In the isomeric analog, the nitro group is ortho to the fluorine. While both isomers are highly activated, the ortho-isomer often exhibits slightly higher reactivity. This is attributed to the stronger, distance-dependent inductive effect of the nitro group at the ortho position, which more effectively stabilizes the developing negative charge in the Meisenheimer intermediate.

• vs. 1-(4-Bromophenoxy)-2-chloro-4-nitrobenzene (Halogen Analog): The C-F bond is significantly more reactive in SNAr than a C-Cl bond in an analogous position. While chlorine is a better leaving group in principle, the rate-determining step is the nucleophilic attack. The superior ability of fluorine to stabilize the anionic intermediate through its powerful inductive effect lowers the activation energy for this step, making the fluoro-derivative the more reactive substrate.[3]

• vs. 2-Fluoro-4-nitrobenzonitrile (Activating Group Analog): The cyano (-CN) group is also a strong electron-withdrawing group that can activate a ring for SNAr. However, the nitro group is generally considered a stronger activating group due to its superior ability to delocalize the negative charge of the Meisenheimer intermediate through resonance. Therefore, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene would be expected to be more reactive than its cyano-substituted counterpart.

Data Summary: Relative Reactivity in SNAr

Building Block	Halogen Leaving Group	Activating Group Position	Expected Relative Reactivity	Rationale
1-(4-Bromophenoxy)-2-fluoro -4-nitrobenzene	F	para-NO₂	High	Strong activation from para-NO₂ group; F stabilizes intermediate via -I effect.
1-(4-Bromophenoxy)-4-fluoro -2-nitrobenzene	F	ortho-NO₂	Highest	Very strong activation from ortho-NO₂ group due to proximity-enhanced -I effect.
1-(4-Bromophenoxy)-2-chloro -4-nitrobenzene	Cl	para-NO₂	Moderate	Cl is less effective at stabilizing the Meisenheimer intermediate compared to F.
1-(4-Bromophenoxy)-2-fluoro-4-cyanobenzene	F	para-CN	Moderate-High	-CN group is a slightly weaker activating group for SNAr compared to -NO₂.
1-(4-Bromophenoxy)-3-fluoro-4-nitrobenzene	F	meta-NO₂	Low	-NO₂ group in the meta position activates primarily through the weaker -I effect only.[4][7]

Section 3: A Handle for Complexity: Palladium-Catalyzed Cross-Coupling

The bromine atom on the second phenyl ring serves as a robust handle for a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.[8][9] This orthogonality allows for the late-stage introduction of molecular complexity, a highly desirable feature in medicinal chemistry.

Caption: Figure 2: Orthogonal reactivity sites of the target building block.

Comparative Analysis of Aryl Halides in Cross-Coupling

The efficiency of cross-coupling reactions is highly dependent on the identity of the halogen.

• vs. Iodo-Analog: An aryl iodide would be the most reactive coupling partner. The C-I bond is weaker and more easily undergoes oxidative addition to the palladium(0) catalyst, which is often the rate-limiting step of the catalytic cycle. Reactions with aryl iodides can often be performed under milder conditions (lower temperatures, less reactive catalysts).

• vs. Chloro-Analog: An aryl chloride is the least reactive of the common halides. The strength of the C-Cl bond requires more forcing conditions and, critically, more specialized and electron-rich phosphine ligands to facilitate the difficult oxidative addition step.

The bromo-substituent in our target molecule represents an excellent compromise. It is significantly more reactive than the chloro-analog, allowing for a broader range of reaction conditions and coupling partners, while being more stable and cost-effective than the iodo-analog.[10]

Experimental Protocol 2: Model Suzuki-Miyaura Coupling

• Reagent Preparation: In a microwave vial, combine 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq.), an arylboronic acid (1.5 eq.), and cesium carbonate (3.0 eq.).

• Catalyst Addition: Add a palladium catalyst such as Pd(PPh₃)₄ (5 mol%) or a more advanced catalyst system like Pd₂(dba)₃ (2 mol%) with a suitable ligand like SPhos (4 mol%).

• Solvent Addition: Add a sparged solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Seal the vial and heat in a microwave reactor to 100-120 °C for 15-60 minutes. Alternatively, heat conventionally at 80-100 °C for 2-18 hours. Monitor by LC-MS.

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the residue by silica gel column chromatography.

Section 4: Unlocking New Possibilities: Nitro Group Reduction

The nitro group is not merely an activating group; it is a synthetic linchpin. Its reduction to an aniline is one of the most fundamental and reliable transformations in organic synthesis, providing access to a primary amine that can be further functionalized in countless ways (e.g., acylation, sulfonylation, diazotization).[11][12]

Common methods for this reduction include catalytic hydrogenation (e.g., H₂, Pd/C), or chemical reduction using metals in acidic media (e.g., SnCl₂, Fe/HCl). The choice of method depends on the tolerance of other functional groups in the molecule. Catalytic hydrogenation is generally clean and high-yielding but may affect other reducible groups.

Experimental Protocol 3: Nitro Group Reduction to Aniline

• Setup: To a flask containing 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq.) dissolved in ethanol or ethyl acetate, add 10% Palladium on carbon (10% w/w).

• Reaction: Seal the flask, evacuate and backfill with hydrogen gas (H₂) from a balloon three times. Stir the mixture vigorously under a positive pressure of H₂ at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed (typically 1-4 hours).

• Work-up: Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting aniline is often pure enough for subsequent steps, but can be purified by column chromatography if necessary.

Conclusion

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene stands out as a highly versatile and strategically valuable building block. It offers a trifecta of reactive sites that can be addressed with a high degree of orthogonality.

• The activated fluorine allows for efficient introduction of nucleophiles via SNAr, with a reactivity profile that is superior to its chloro-analog.

• The bromine atom provides a reliable handle for C-C and C-N bond formation through palladium-catalyzed cross-coupling, occupying a practical sweet spot between the high reactivity of iodides and the lower reactivity of chlorides.

• The nitro group serves as a potent activating group that can be readily converted into a highly functional aniline precursor.

For researchers in drug discovery and materials science, a deep understanding of the comparative reactivity of this scaffold and its analogs is essential for designing efficient, flexible, and robust synthetic routes to novel and complex molecular targets.

References

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• Islam, R. U., Witcomb, M., Scurrell, M., & Mallick, K. (2011). Conjugated Polymer Stabilized Palladium Nanoparticles as a Versatile Catalyst for Suzuki Cross-Coupling Reactions for Both Aryl and Heteroaryl Bromide Systems. Catalysis Science & Technology, 1(7), 1199-1205.
• Google Patents. (n.d.). CN101648890B - Synthesis method of 2-fluoro-4-nitrobenzonitrile.
• Li, Y., et al. (2021). Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. Journal of Agricultural and Food Chemistry, 69(28), 7741-7771.
• Wolschann, P., et al. (2001). Kinetic Studies on the Nucleophilic Aromatic Substitution of Fluoronitrobenzene Derivatives with Polyvinylamine in Water Mediated by 2,6-O-Dimethyl-β-cyclodextrin. Macromolecules, 34(23), 8045-8051.

• Chemistry Stack Exchange. (2021). Rate of aromatic nucleophilic substitution reaction on ortho and para fluoronitrobenzene. Retrieved from [Link]

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• Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917.

• Chemistry Stack Exchange. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution. Retrieved from [Link]

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A Comparative Guide to Alternatives for 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in Diaryl Ether Synthesis

Introduction: The Strategic Role of a Bifunctional Building Block

In the landscape of medicinal chemistry and drug development, efficiency and molecular diversity are paramount. Building blocks that offer multiple, orthogonal points for chemical modification are invaluable tools. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene stands out as such a reagent. Its structure is strategically designed for sequential functionalization: the electron-deficient, fluorinated ring is highly activated for Nucleophilic Aromatic Substitution (SNAr), while the brominated ring serves as a robust handle for subsequent transition-metal-catalyzed cross-coupling reactions.

This guide provides an in-depth comparison of this key intermediate with alternative reagents and synthetic strategies. We will explore the mechanistic underpinnings of its reactivity, present objective comparisons with viable alternatives, and provide detailed experimental protocols to inform your selection process for the construction of complex diaryl ether scaffolds.

The Core Chemistry: Nucleophilic Aromatic Substitution (SNAr)

The primary utility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene stems from its high reactivity in SNAr reactions. This process occurs via a two-step addition-elimination mechanism.

• Addition Step (Rate-Determining): A nucleophile attacks the carbon atom bearing the fluorine, breaking the ring's aromaticity and forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[1][2]

• Elimination Step (Fast): The leaving group (fluoride) is expelled, restoring the aromaticity of the ring and yielding the final substituted product.

The reactivity of the substrate is dictated by two key features:

• The Leaving Group: In SNAr, the reactivity order of halogens is F > Cl > Br > I.[3][4] This is contrary to SN2 reactions and is because the rate-determining step is the initial attack, not the departure of the leaving group. The high electronegativity of fluorine powerfully polarizes the C-F bond and stabilizes the negative charge in the Meisenheimer intermediate through a strong inductive effect.[5][6]

• Activating Groups: The nitro group, positioned para to the fluorine, is a potent electron-withdrawing group that stabilizes the Meisenheimer complex through resonance, significantly lowering the activation energy of the reaction.[2]

General mechanism of Nucleophilic Aromatic Substitution (S_NAr).

Comparative Analysis of Synthetic Alternatives

The choice of reagent is often a balance between reactivity, cost, availability, and the specific demands of a synthetic route. Here, we compare 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Reagent A ) with two primary classes of alternatives: a direct structural analog and modular, step-wise synthetic strategies.

Alternative 1: The Chloro-Analog [1-(4-Bromophenoxy)-2-chloro-4-nitrobenzene]

The most direct alternative involves simply swapping the fluorine leaving group for chlorine. While structurally similar, this substitution has significant kinetic consequences.

• Reactivity Profile: As dictated by the principles of SNAr, the C-Cl bond is less polarized than the C-F bond, leading to a higher activation barrier for the initial nucleophilic attack. Consequently, 1-(4-Bromophenoxy)-2-chloro-4-nitrobenzene is significantly less reactive than its fluoro counterpart.[4][7] This often necessitates harsher reaction conditions—higher temperatures, longer reaction times, or stronger bases—which can compromise functional group tolerance and lead to undesired side products.

• Synthetic Accessibility: This reagent can be synthesized from the SNAr reaction of 4-bromophenol and 3,4-dichloronitrobenzene.[8]

• When to Consider: This alternative may be suitable if cost is a primary driver and the nucleophile is robust and highly reactive. It is generally less desirable for complex substrates or delicate reaction partners.

Feature	Reagent A (Fluoro-Analog)	Alternative 1 (Chloro-Analog)
Relative Reactivity	High	Moderate to Low
Typical Temp.	25 - 80 °C	80 - 150 °C
Reaction Time	1 - 6 hours	6 - 24 hours
Functional Group Tolerance	Excellent	Good to Fair
Primary Advantage	High reactivity, mild conditions	Potentially lower cost

Alternative 2: Modular Synthesis via Ullmann Condensation

Instead of using a pre-formed diaryl ether, one can construct the C-O bond from simpler precursors using classic named reactions. The Ullmann condensation, a copper-catalyzed coupling of an aryl halide and a phenol, is a foundational method for this transformation.[9][10][11]

• Reaction: 4-Bromophenol + 1-Chloro-2,4-dinitrobenzene

• Reactivity Profile: Classical Ullmann conditions are often harsh, requiring high temperatures (>150 °C) and stoichiometric amounts of copper, which can be difficult to remove from the final product.[12] Modern protocols have been developed using ligands and soluble copper(I) sources that allow for milder conditions.[13][14] The high activation of 1-chloro-2,4-dinitrobenzene (due to two nitro groups) facilitates this reaction.[15]

• When to Consider: This approach is advantageous when the starting materials are readily available and inexpensive, and when potential copper contamination is not a critical concern for the final application.

Alternative 3: Modular Synthesis via Buchwald-Hartwig C-O Coupling

The Buchwald-Hartwig C-O coupling is a powerful, palladium-catalyzed method for diaryl ether synthesis that represents a significant advancement over the Ullmann reaction.[16][17][18]

• Reaction: 4-Bromophenol + 1-Bromo-2-fluoro-4-nitrobenzene (or other suitable aryl halide/triflate)

• Reactivity Profile: This method is renowned for its broad substrate scope, excellent functional group tolerance, and generally mild reaction conditions (often below 100 °C).[18][19] It relies on a catalytic cycle involving a Pd(0) species and specialized phosphine ligands.[17]

• When to Consider: This is the premier choice when functional group tolerance is critical, when mild conditions are required to preserve stereocenters or other sensitive functionalities, and when high yields are paramount. The primary drawbacks are the cost and air-sensitivity of the palladium catalysts and ligands.

Decision-Making Framework: Choosing Your Synthetic Path

Selecting the optimal approach requires careful consideration of several factors. The following flowchart provides a logical framework for this decision-making process.

Decision framework for selecting a synthetic strategy.

Experimental Protocols

To provide a practical comparison, detailed protocols for two distinct approaches are provided below.

Protocol 1: SNAr Reaction Using 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Reagent A)

This protocol details the reaction with a representative amine nucleophile, morpholine.

Experimental workflow for a typical S_NAr reaction.

Methodology:

• Reagents & Setup: To a stirred solution of 1-(4-bromophenoxy)-2-fluoro-4-nitrobenzene (3.28 g, 10.0 mmol, 1.0 eq) in dimethyl sulfoxide (DMSO, 40 mL) is added potassium carbonate (2.76 g, 20.0 mmol, 2.0 eq).

• Nucleophile Addition: Morpholine (1.05 mL, 12.0 mmol, 1.2 eq) is added dropwise at room temperature.

• Reaction: The reaction mixture is heated to 80 °C and stirred for 3 hours. Reaction progress is monitored by TLC (3:7 Ethyl Acetate:Hexanes).

• Workup: Upon completion, the mixture is cooled to room temperature and poured into 200 mL of ice-cold water. The resulting suspension is stirred for 30 minutes.

• Isolation: The precipitate is collected by vacuum filtration, washed thoroughly with water (3 x 50 mL), and dried under vacuum.

• Purification: The crude solid is recrystallized from isopropanol to afford 4-(4-(4-bromophenoxy)-3-nitrophenyl)morpholine as a yellow crystalline solid. (Expected Yield: 85-95%).

Protocol 2: Modular Synthesis via Buchwald-Hartwig C-O Coupling

This protocol details the synthesis of a related diaryl ether from separate fragments.

Methodology:

• Reagents & Setup: An oven-dried Schlenk flask is charged with Pd₂(dba)₃ (92 mg, 0.1 mmol, 2 mol%), RuPhos (186 mg, 0.4 mmol, 4 mol%), and sodium carbonate (1.59 g, 15.0 mmol, 1.5 eq). The flask is evacuated and backfilled with argon three times.

• Component Addition: 4-Bromophenol (1.73 g, 10.0 mmol, 1.0 eq) and 1-bromo-4-nitrobenzene (2.02 g, 10.0 mmol, 1.0 eq) are added, followed by anhydrous toluene (50 mL) via syringe.

• Reaction: The mixture is heated to 100 °C and stirred under argon for 12 hours. Reaction progress is monitored by LC-MS.

• Workup: The reaction is cooled to room temperature, diluted with ethyl acetate (50 mL), and filtered through a pad of Celite. The filtrate is concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel (gradient elution, 0% to 10% ethyl acetate in hexanes) to yield 1-bromo-4-(4-nitrophenoxy)benzene. (Expected Yield: 70-85%).

Conclusion and Outlook

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a highly effective and reactive building block for the synthesis of complex molecules, prized for its predictable reactivity in SNAr reactions under mild conditions. However, its utility must be weighed against alternative strategies.

• The direct chloro-analog presents a less reactive, though potentially more economical, option for robust substrates.

• Modular approaches, such as the Ullmann Condensation and Buchwald-Hartwig C-O Coupling , offer greater flexibility by constructing the diaryl ether from simpler, often more readily available precursors. The Buchwald-Hartwig reaction, in particular, stands out for its superior functional group tolerance and mild conditions, making it the method of choice for complex, late-stage syntheses.

The ultimate decision rests on a careful analysis of project-specific factors including cost, scale, required purity, and the chemical sensitivity of the substrates involved. This guide provides the foundational data and framework to make an informed and strategic choice.

References

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• Ma, D., & Cai, Q. (2003). N,N-Dimethyl Glycine-Promoted Ullmann-type Synthesis of Diaryl Ethers. Organic Letters, 5(21), 3799–3802. [Link][10]

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A Comparative Guide to Halogen Reactivity in Nucleophilic Aromatic Substitution: The Case of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Executive Summary

This guide provides an in-depth analysis of the comparative reactivity of halogen substituents in the context of nucleophilic aromatic substitution (SNAr) reactions, using 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene as a model substrate. Contrary to the trends observed in aliphatic substitution (SN2), fluoride is a significantly better leaving group than bromide in activated aromatic systems. This guide will elucidate the mechanistic principles governing this reactivity, present a logical framework for predicting reaction outcomes, and provide detailed experimental protocols for verification. We will demonstrate that the fluoro substituent on the nitro-activated ring is the exclusive site of nucleophilic attack, while the bromo substituent on the unactivated phenoxy ring remains inert under typical SNAr conditions.

Introduction: The Paradigm of Nucleophilic Aromatic Substitution (SNAr)

Aromatic rings are typically electron-rich and thus react with electrophiles. However, when substituted with potent electron-withdrawing groups, the aromatic ring becomes electron-deficient and susceptible to attack by nucleophiles.[1][2] This class of reactions, known as Nucleophilic Aromatic Substitution (SNAr), is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

The SNAr reaction proceeds via a distinct addition-elimination mechanism, which dictates a unique set of rules for leaving group ability among halogens—a concept that will be explored in detail.[3][4] Our model compound, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, presents two different halogen atoms on distinct aromatic rings, providing an excellent platform to compare their reactivity under SNAr conditions.

Mechanistic Principles of SNAr Reactions

The SNAr mechanism is a two-step process that is fundamentally different from SN1 or SN2 reactions.[1][5] Understanding this mechanism is critical to explaining the observed reactivity patterns.

The Addition-Elimination Pathway

• Step 1: Nucleophilic Addition (Rate-Determining Step): A nucleophile attacks the carbon atom bearing the leaving group. This disrupts the aromaticity of the ring and forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[5][6] This initial step is the slowest and therefore the rate-determining step of the overall reaction.[1][7]

• Step 2: Elimination and Rearomatization (Fast Step): The leaving group departs, and the aromaticity of the ring is restored. This step is energetically favorable and occurs rapidly.[3]

Caption: Figure 1: The SNAr Addition-Elimination Mechanism.

The Role of Electron-Withdrawing Groups (EWGs)

The presence of strong electron-withdrawing groups, such as a nitro group (-NO₂), positioned ortho or para to the leaving group is a prerequisite for a facile SNAr reaction.[2][3][4] These groups serve two primary functions:

• Activation: They inductively withdraw electron density from the ring, making it more electrophilic and susceptible to nucleophilic attack.

• Stabilization: They stabilize the negatively charged Meisenheimer complex through resonance, delocalizing the charge and lowering the activation energy of the rate-determining step.[8]

Halogen Reactivity: An Inverted Order

In SN2 reactions, the leaving group ability of halogens follows the order I > Br > Cl > F, which correlates with the C-X bond strength. In SNAr reactions, this order is inverted: F > Cl ≈ Br > I .[1][2][7]

This counterintuitive trend is a direct consequence of the addition-elimination mechanism. The rate-determining step is the nucleophilic attack, not the cleavage of the C-X bond.[9][10] The reactivity is therefore governed by the halogen's ability to facilitate this initial attack. Fluorine, being the most electronegative halogen, exerts a powerful inductive electron-withdrawing effect. This effect strongly polarizes the C-F bond, making the carbon atom highly electrophilic and stabilizing the developing negative charge in the transition state leading to the Meisenheimer complex.[6][11]

Comparative Reactivity in 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

In our target molecule, the two halogen atoms are in vastly different chemical environments:

• Fluorine: Attached to a benzene ring that is activated by a strongly deactivating nitro group at the para position.

• Bromine: Part of a phenoxy group, situated on a separate benzene ring that lacks any strong electron-withdrawing activation.

Based on the mechanistic principles discussed, a clear prediction can be made: The nucleophilic attack will occur exclusively at the carbon bearing the fluorine atom.

The C-F bond is on the electron-deficient, nitro-activated ring, making it the prime target for nucleophilic substitution. The C-Br bond, conversely, is on a non-activated, electron-rich phenoxy ring and will not undergo substitution under standard SNAr conditions.

Experimental Verification Protocol

To validate this predicted selectivity, a competitive SNAr reaction can be performed using a common nucleophile, such as morpholine. This protocol is designed to be a self-validating system.

Caption: Figure 2: Experimental Workflow for SNAr Reaction.

Materials

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• Morpholine

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure

• To a round-bottom flask, add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq).

• Dissolve the starting material in anhydrous DMSO.

• Add morpholine (1.2 eq) to the solution, followed by anhydrous K₂CO₃ (2.0 eq).

• Heat the reaction mixture to 80 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final product.

Data Presentation and Expected Outcome

The experiment is expected to yield a single major product where the fluorine atom is displaced by morpholine. The bromine atom will remain intact.

Feature	Starting Material	Expected Product
Structure	1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	4-(4-(4-Bromophenoxy)-3-nitrophenyl)morpholine
Reactive Site	C-F bond on the nitro-activated ring	N/A
Inert Site	C-Br bond on the phenoxy ring	C-Br bond remains
Molecular Weight	328.1 g/mol	393.2 g/mol
Expected Yield	N/A	>85% (typical for this type of reaction)

Characterization by ¹H NMR, ¹³C NMR, and Mass Spectrometry will confirm the structure of the product, showing the incorporation of the morpholine moiety and the retention of the bromine atom.

Conclusion

The comparative reactivity of halogens in 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is definitively governed by the principles of nucleophilic aromatic substitution. The reaction overwhelmingly favors the substitution of the fluorine atom due to its position on an aromatic ring that is strongly activated by an ortho/para nitro group. The high electronegativity of fluorine further enhances the electrophilicity of the reaction center, accelerating the rate-determining nucleophilic attack. The bromine atom, located on a non-activated ring, is a spectator in the reaction. This guide provides both the theoretical foundation and a practical, verifiable protocol for researchers and drug development professionals exploring the vast synthetic utility of SNAr reactions.

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A Comparative Spectroscopic Guide to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene and its Derivatives

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. Substituted diaryl ethers, such as 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, are prevalent scaffolds in medicinal chemistry and materials science. Their utility is intrinsically linked to their structure, which dictates their biological activity and material properties. Spectroscopic analysis provides the foundational data for unambiguous structure elucidation and quality control.

This guide offers an in-depth comparison of the spectral characteristics of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene and its key derivatives. Due to the limited availability of a complete public spectral database for the primary compound, this guide uniquely combines experimental data from structurally related analogs with expert-predicted spectral features for the target molecule. This approach not only provides a valuable reference but also illustrates the deductive processes that are central to structural chemistry. We will explore the nuances of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and UV-Visible (UV-Vis) spectroscopy, supported by detailed experimental protocols and the underlying scientific principles.

The Spectroscopic Fingerprint: A Comparative Analysis

The electronic and steric effects of the bromo, fluoro, and nitro substituents, along with the ether linkage, create a unique spectroscopic fingerprint for each molecule in this class. Understanding these effects is key to interpreting their spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For the compounds , ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

¹H NMR Spectroscopy: The proton NMR spectra of these aromatic compounds are characterized by complex splitting patterns in the aromatic region (typically 6.5-8.5 ppm). The chemical shifts and coupling constants are sensitive to the electronic environment created by the substituents.

¹³C NMR Spectroscopy: Carbon NMR provides information on the carbon skeleton of the molecule. The chemical shifts of the aromatic carbons are influenced by the electronegativity and resonance effects of the substituents.

¹⁹F NMR Spectroscopy: For fluorinated compounds, ¹⁹F NMR is a highly sensitive and informative technique.[1][2][3] The chemical shift of the fluorine atom is very sensitive to its electronic environment, making it an excellent probe for structural changes.

Table 1: Comparative ¹H, ¹³C, and ¹⁹F NMR Spectral Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹⁹F NMR (δ, ppm)
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Predicted)	Aromatic H: ~6.8-8.2 (complex multiplets)	Aromatic C: ~110-165	~ -115 to -125
1-Bromo-4-fluoro-2-nitrobenzene	Aromatic H: 7.4-8.1 (multiplets)[4]	Aromatic C: ~115-150[5]	Not available
4-Fluoronitrobenzene	Aromatic H: 7.24, 8.26 (multiplets)[3]	Aromatic C: ~116, 126, 149, 164	~ -110 (in CDCl₃)
1-Bromo-4-nitrobenzene	Aromatic H: 7.69, 8.10 (doublets)[6]	Aromatic C: 122.9, 125.6, 132.8, 147.9[7][8]	Not applicable

Causality Behind Experimental Choices: The choice of deuterated solvent is critical in NMR. Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds. Tetramethylsilane (TMS) is the standard internal reference (0 ppm) for ¹H and ¹³C NMR due to its chemical inertness and single, sharp resonance peak. For ¹⁹F NMR, CFCl₃ is often used as a reference.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of its molecular weight and elemental composition.

For 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, the presence of bromine is a key diagnostic feature in the mass spectrum. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. This results in a characteristic M and M+2 isotopic pattern for the molecular ion and any bromine-containing fragments, which is a powerful tool for identification.[9]

Table 2: Comparative Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key MS Fragments (m/z) and Features
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	C₁₂H₇BrFNO₃	312.09	M+• at ~311/313 (1:1 ratio) , fragments corresponding to loss of NO₂, Br, and cleavage of the ether bond.
1-Bromo-4-fluoro-2-nitrobenzene	C₆H₃BrFNO₂	220.00[10]	M+• at ~219/221 (1:1 ratio) , loss of NO₂.
4-Fluoronitrobenzene	C₆H₄FNO₂	141.10[11]	M+• at 141 , loss of NO₂ (m/z 95).
1-Bromo-4-nitrobenzene	C₆H₄BrNO₂	202.01[7]	M+• at ~201/203 (1:1 ratio) , loss of NO₂.[12]

Causality Behind Experimental Choices: Electron Ionization (EI) is a common ionization technique that provides reproducible fragmentation patterns, creating a "fingerprint" mass spectrum for a given compound. Gas Chromatography (GC) is often coupled with MS (GC-MS) to separate components of a mixture before they enter the mass spectrometer, ensuring that the resulting spectrum is of a pure compound.[5]

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of functional groups within a molecule. It is particularly useful for identifying the presence of specific bonds.

For 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene and its derivatives, key diagnostic peaks include:

• Aromatic C-H stretching: ~3000-3100 cm⁻¹

• Asymmetric and symmetric NO₂ stretching: Strong absorptions around 1530 cm⁻¹ and 1350 cm⁻¹, respectively. The exact position can be influenced by the electronic nature of the aromatic ring.[10]

• C-O-C (ether) stretching: ~1200-1250 cm⁻¹

• C-F stretching: ~1100-1200 cm⁻¹

• C-Br stretching: ~500-650 cm⁻¹

Table 3: Comparative IR Spectral Data (Key Absorptions, cm⁻¹)

Compound	Asymmetric NO₂ Stretch	Symmetric NO₂ Stretch	C-O-C Stretch	C-F Stretch
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Predicted)	~1525	~1345	~1240	~1180
1-Bromo-4-fluoro-2-nitrobenzene	~1530[10]	~1350[10]	Not applicable	~1200
4-Fluoronitrobenzene	~1520[11]	~1350[11]	Not applicable	~1210
1-Bromo-4-nitrobenzene	~1518[7]	~1345[7]	Not applicable	Not applicable

Causality Behind Experimental Choices: FTIR (Fourier Transform Infrared) spectroscopy is the modern standard for IR analysis, offering higher sensitivity and speed compared to older dispersive instruments. Samples can be prepared as neat liquids, in a KBr pellet for solids, or as a thin film.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light corresponds to the promotion of electrons from a ground state to an excited state. For aromatic compounds, these transitions are typically π → π*.

The presence of the nitro group and the extended conjugation in the diaryl ether system of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene would be expected to result in absorption maxima at longer wavelengths (a bathochromic or red shift) compared to simpler substituted benzenes.

Table 4: Comparative UV-Vis Spectral Data

Compound	λmax (nm)	Solvent
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (Predicted)	~280-320	Ethanol
4-Fluoronitrobenzene	~270	Not specified[13]
Nitrobenzene	~260	Ethanol

Causality Behind Experimental Choices: The choice of solvent for UV-Vis spectroscopy is important as it can influence the position of the absorption maxima. Solvents like ethanol and hexane are commonly used as they are transparent in the UV region of interest. The concentration of the sample is adjusted to ensure the absorbance falls within the linear range of the instrument (typically 0.1-1.0).

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectral data discussed above.

Protocol 1: NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a 90° pulse angle and a relaxation delay of 1-2 seconds.

  • Typically, 16-32 scans are sufficient.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or internal standard (TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • A longer relaxation delay (2-5 seconds) and a larger number of scans (e.g., 1024) are typically required due to the lower natural abundance of ¹³C.

  • Process and reference the spectrum similarly to the ¹H spectrum.

• ¹⁹F NMR Acquisition:

  • Tune the probe to the fluorine frequency.

  • Acquire the spectrum with proton decoupling.

  • Reference the spectrum to an external standard (e.g., CFCl₃).

Protocol 2: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Use a capillary column suitable for aromatic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

  • Set the injector temperature to 250°C.

  • Use a temperature program, for example, starting at 50°C, holding for 2 minutes, then ramping to 280°C at 10°C/min.

  • Use helium as the carrier gas.

• MS Conditions:

  • Use Electron Ionization (EI) at 70 eV.

  • Set the ion source temperature to 230°C.

  • Scan a mass range of m/z 40-500.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. Compare the obtained spectrum with library data if available.

Protocol 3: FTIR Spectroscopy

• Sample Preparation:

  • For a solid sample, grind a small amount with dry KBr powder and press into a thin pellet.

  • For a liquid sample, a drop can be placed between two salt (NaCl or KBr) plates.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the sample in the spectrometer and record the sample spectrum.

  • The final spectrum is the ratio of the sample spectrum to the background spectrum.

  • Typically, data is collected from 4000 to 400 cm⁻¹.

Protocol 4: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the sample in a UV-transparent solvent (e.g., ethanol). Dilute the stock solution to obtain a final concentration that gives an absorbance reading between 0.1 and 1.0.

• Data Acquisition:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to serve as a blank.

  • Fill a second quartz cuvette with the sample solution.

  • Scan the wavelength range from approximately 200 to 400 nm.

  • The instrument will automatically subtract the solvent absorbance.

Visualization of Experimental Workflows

Caption: General experimental workflows for key spectroscopic techniques.

Conclusion

This guide provides a comprehensive framework for the spectroscopic analysis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene and its derivatives. By combining predicted data for the target molecule with experimental data from its analogs, we have created a valuable resource for researchers in the field. The detailed protocols and explanations of the underlying principles are intended to empower scientists to confidently characterize these and other complex organic molecules, ensuring the integrity and reproducibility of their research.

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assessing the purity of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene by HPLC

An In-Depth Guide to the Purity Assessment of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is non-negotiable. This stringent requirement extends to all precursors and intermediates, as the impurity profile of these early-stage molecules can directly impact the quality, safety, and efficacy of the final drug product. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a complex aromatic compound that serves as a key building block in the synthesis of various novel therapeutic agents. Its structure, featuring a diphenyl ether linkage with bromo, fluoro, and nitro functional groups, presents a unique analytical challenge.

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth, experience-driven comparison of analytical methodologies for assessing the purity of this critical intermediate. We will focus on High-Performance Liquid Chromatography (HPLC) as the primary analytical technique, detailing a robust, self-validating protocol. Furthermore, we will compare its performance against Ultra-High-Performance Liquid Chromatography (UHPLC) to provide a comprehensive overview for researchers and drug development professionals.

The Analytical Imperative: Why HPLC is the Gold Standard

Choosing the right analytical method is the first and most critical step in purity assessment. For a non-volatile, complex organic molecule like 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, HPLC is the undisputed gold standard.[1] Its precision, versatility, and ability to separate complex mixtures make it indispensable.[1][2] Gas Chromatography (GC), while effective for volatile compounds, is unsuitable here due to the compound's high molecular weight and low volatility.[1]

The power of HPLC lies in the partitioning of the analyte between a liquid mobile phase and a solid stationary phase.[2] For our target molecule, Reversed-Phase HPLC (RP-HPLC) is the logical choice, utilizing a non-polar stationary phase and a polar mobile phase. This configuration allows for excellent separation of the main compound from potential process-related impurities, such as starting materials (e.g., 4-Bromophenol), positional isomers, or degradation products.

A Self-Validating HPLC Protocol for Purity Determination

The following protocol is designed not just to be followed, but to be understood. Each parameter has been selected based on the specific chemical properties of halogenated nitroaromatic compounds to ensure a robust and reliable separation. The trustworthiness of any analytical method hinges on its validation, which provides documented evidence of its suitability for the intended purpose.[3][4]

Experimental Workflow Overview

The entire process, from sample preparation to final purity calculation, follows a logical and systematic sequence to ensure data integrity.

Caption: A typical workflow for HPLC purity analysis.

Step-by-Step HPLC Methodology

1. Materials and Reagents:

• Analyte: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene sample and certified reference standard.

• Solvents: HPLC-grade Acetonitrile (ACN) and ultrapure water.

• Additive: Trifluoroacetic acid (TFA) or Phosphoric Acid.

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale (The "Why")
HPLC System	Quaternary or Binary Gradient HPLC	A gradient system is essential for eluting all potential impurities, which may have a wide range of polarities.
Stationary Phase	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)	The C18 phase provides strong hydrophobic interactions with the aromatic rings of the analyte, ensuring adequate retention and separation from more polar impurities.[5]
Mobile Phase	A: Water with 0.1% TFAB: Acetonitrile with 0.1% TFA	Acetonitrile is an excellent solvent for aromatic compounds. The TFA acidifies the mobile phase to suppress silanol interactions on the column, leading to sharper, more symmetrical peaks.[5]
Elution Mode	Gradient	A gradient (e.g., 50% to 95% B over 15 minutes) ensures that both early-eluting polar impurities and late-eluting non-polar impurities are resolved and eluted efficiently.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure.
Column Temp.	30°C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.[6]
Detector	UV-Vis Detector	The nitroaromatic structure of the analyte contains a strong chromophore, making UV detection highly sensitive.
Wavelength	254 nm	This wavelength provides a strong signal for most nitrobenzene derivatives, offering an excellent signal-to-noise ratio.[5][7]
Injection Vol.	10 µL	A typical volume to avoid column overloading while ensuring a detectable signal.

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the reference standard in the mobile phase (at initial conditions, e.g., 50:50 ACN:Water) to a concentration of approximately 0.5 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution to ensure accurate comparison.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to remove particulates and protect the HPLC column.

4. Method Validation: The Cornerstone of Trust

To ensure the method is fit for its purpose, it must be validated according to International Council for Harmonisation (ICH) guidelines.[8][9] This process establishes the performance characteristics of the procedure and provides a high degree of assurance that the method will consistently produce accurate and reliable results.[4]

Caption: Key validation parameters for a reliable HPLC method.

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or starting materials. This is demonstrated by injecting a blank, a placebo (if in a formulation), the analyte, and a spiked sample with known impurities to show that all peaks are well-resolved.

• Linearity and Range: The method's ability to elicit test results that are directly proportional to the concentration of the analyte.[10] This is typically established by analyzing a series of at least five concentrations across a range of 80-120% of the target concentration. The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

• Accuracy: The closeness of the test results to the true value. It is assessed by spiking a sample with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, 120%) and calculating the percent recovery.[8] For an assay, the mean recovery should be within 98.0% to 102.0%.[10]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability: Analysis of at least six replicate samples at 100% of the test concentration by the same analyst on the same day.

  • Intermediate Precision: The study is repeated by a different analyst on a different day to assess intra-laboratory variation. The relative standard deviation (RSD) for both should typically be ≤ 2%.[8]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, often determined at a signal-to-noise ratio of 3:1. The LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy, typically at a signal-to-noise ratio of 10:1.[8] These are critical for quantifying trace impurities.

Performance Comparison: HPLC vs. Ultra-High-Performance Liquid Chromatography (UHPLC)

While HPLC is a robust and reliable technique, the field of liquid chromatography is continually evolving.[1] UHPLC represents the next generation, offering significant advantages in speed and resolution. The choice between HPLC and UHPLC often depends on the specific needs of the laboratory, such as throughput requirements and sample complexity.

Causality of Performance Difference: UHPLC systems operate at much higher pressures (up to 15,000 psi) than conventional HPLC systems (~6,000 psi). This allows the use of columns packed with sub-2 µm particles. According to the van Deemter equation, smaller particles lead to a more efficient separation (higher plate count), which can be leveraged to either dramatically increase resolution or significantly shorten analysis time.

Feature	HPLC (High-Performance Liquid Chromatography)	UHPLC (Ultra-High-Performance Liquid Chromatography)
Typical Particle Size	3 - 5 µm	< 2 µm
Operating Pressure	4,000 - 6,000 psi	10,000 - 15,000 psi
Analysis Time	Standard (e.g., 15-30 min)	Very Fast (e.g., 1-5 min)
Resolution	Good to Excellent	Superior; allows for separation of very closely related impurities.
Solvent Consumption	Higher	Significantly Lower (up to 90% reduction), leading to cost savings and less waste.
Sensitivity	Good	Higher, due to sharper and narrower peaks.
System Cost	Lower initial investment.	Higher initial investment for the specialized pump and detector systems.
Method Transferability	Methods are well-established.	Methods may need re-development or careful transfer from existing HPLC methods.

For a research and development setting focused on process optimization, the high resolution of UHPLC can be invaluable for detecting and resolving trace-level impurities that might be missed with HPLC. For a routine quality control environment with established methods, traditional HPLC remains a cost-effective and highly reliable workhorse.[1]

Interpreting the Data: From Chromatogram to Certificate of Analysis

After a successful run, the output is a chromatogram. Purity is typically calculated using an area percent method. The area of the main peak is divided by the total area of all peaks in the chromatogram and multiplied by 100.

Hypothetical Purity Data:

Peak No.	Retention Time (min)	Peak Area (mAU*s)	Area %	Identification
1	3.45	15,230	0.15	Unknown Impurity
2	4.88	25,600	0.25	Starting Material
3	8.92	10,125,800	99.50	1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene
4	10.15	10,370	0.10	Positional Isomer
Total	10,177,000	100.00

This data clearly indicates a high-purity sample, with the main component at 99.50%. The validated method provides high confidence that the minor peaks are real impurities and have been accurately quantified.

Conclusion

The purity assessment of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a critical quality control step that demands a robust, reliable, and validated analytical method. Reversed-Phase HPLC stands out as the ideal technique, offering the necessary specificity and precision to separate and quantify the main component from process-related impurities. By following a well-designed protocol and adhering to the validation principles outlined by ICH guidelines, laboratories can ensure the integrity of their results. While UHPLC offers significant advantages in speed and resolution, a properly validated HPLC method remains the cornerstone of pharmaceutical analysis, providing the trustworthy data essential for advancing drug development programs.

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comparing the efficacy of catalysts for reactions involving 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

A Comparative Guide to Catalyst Efficacy for Reactions of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

Introduction

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a versatile polysubstituted aromatic compound that serves as a valuable building block in medicinal chemistry and materials science. Its structure features three distinct reactive sites: a bromo group amenable to cross-coupling, a nitro group that can be reduced, and a fluorine atom activated towards nucleophilic aromatic substitution (SNAr). The strategic and selective functionalization at these positions is paramount for the synthesis of complex target molecules. This guide provides a comparative analysis of catalyst efficacy for two critical transformations involving this substrate: palladium-catalyzed Sonogashira cross-coupling at the C-Br bond and the chemoselective reduction of the nitro group. By examining the performance of various catalytic systems, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions for their synthetic strategies.

The inherent reactivity differences among the functional groups allow for selective transformations. For instance, the carbon-bromine bond is significantly weaker than the carbon-fluorine bond, enabling preferential reaction at the bromine position in palladium-catalyzed cross-coupling reactions.[1] This chemoselectivity is a powerful tool for synthetic chemists.[1]

Part 1: Palladium-Catalyzed Sonogashira Cross-Coupling

The Sonogashira reaction, a cornerstone of C-C bond formation, couples terminal alkynes with aryl halides.[2][3] This reaction is instrumental in synthesizing substituted alkynes, which are precursors to a wide array of complex molecules and pharmaceuticals.[2] The efficacy of this transformation is highly dependent on the choice of the palladium catalyst, copper co-catalyst, and reaction conditions.[2][3]

Mechanism Overview: The Palladium and Copper Catalytic Cycles

The Sonogashira coupling proceeds via two interconnected catalytic cycles. In the primary palladium cycle, the active Pd(0) species undergoes oxidative addition to the aryl bromide (C-Br bond) to form a Pd(II) intermediate. Simultaneously, in the copper cycle, a copper(I) salt reacts with the terminal alkyne to form a copper acetylide intermediate. This acetylide then undergoes transmetalation with the Pd(II) complex. The resulting diorganopalladium(II) species undergoes reductive elimination to yield the final coupled product and regenerate the Pd(0) catalyst, thus completing the cycle.

Catalyst & Condition Comparison

The selection of the palladium source, ligand, and copper co-catalyst significantly impacts reaction yield and time. Below is a comparison of catalytic systems for Sonogashira couplings involving substrates analogous to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes & Reference
Pd(PPh₃)₄ / CuI	Et₃N / THF	THF	RT	16	~85-93%	Standard, highly effective conditions for activated aryl bromides.[4]
PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	12	~90%	A common and reliable catalyst system. Yields are for a similar bromo-fluoro-pyridine substrate.[5]
Pd(OAc)₂ / Urea	-	-	RT	-	Good	Copper and amine-free conditions, offering a greener alternative.[6]
Fe₃O₄@SiO₂-NHC-Pd(II)	-	Solvent-free	-	-	High	A reusable, heterogeneous catalyst, advantageous for process chemistry.[6]

Expert Insights on Catalyst Selection:

• For General-Purpose, High-Yield Synthesis: The classic combination of a palladium(0) or palladium(II) phosphine complex like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ with a copper(I) iodide co-catalyst remains the gold standard.[4] These systems are well-understood, reliable, and effective for a broad range of substrates, including those containing electron-withdrawing groups like the nitro functionality.

• For Greener Chemistry & Simplified Purification: Copper-free Sonogashira protocols are gaining traction.[6] These systems, often employing specialized ligands or palladium sources, mitigate the formation of alkyne homocoupling byproducts (Glaser coupling) and eliminate the need to remove copper residues, which can be crucial in pharmaceutical synthesis.

• For Scalability and Process Chemistry: Heterogeneous catalysts, such as palladium immobilized on magnetic nanoparticles, offer significant advantages.[6] Their primary benefit is the ease of separation from the reaction mixture via filtration or magnetic decantation, allowing for catalyst recycling and reducing product contamination with heavy metals.

Detailed Experimental Protocol: Sonogashira Coupling

This protocol is a representative procedure for the Sonogashira coupling of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene with a terminal alkyne, adapted from established methods.[4]

• Preparation: To a dry, oven-baked flask under an inert atmosphere (Nitrogen or Argon), add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 equiv), Pd(PPh₃)₄ (0.05 equiv), and CuI (0.1 equiv).

• Solvent and Reagent Addition: Add degassed solvent (e.g., a mixture of THF and Et₃N, 2:1 v/v). Stir the mixture for 5 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Dilute the residue with ethyl acetate and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Visualization of the Experimental Workflow

Caption: Generalized workflow for a Sonogashira cross-coupling reaction.

Part 2: Chemoselective Reduction of the Nitro Group

The reduction of an aromatic nitro group to an amine is a fundamental transformation, providing access to anilines that are key intermediates for dyes, pharmaceuticals, and polymers. The primary challenge when reducing 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is chemoselectivity: the reduction must proceed without affecting the bromo or fluoro substituents (hydrodehalogenation).

Catalyst & Reagent Comparison

Various methods exist for nitro group reduction, ranging from catalytic hydrogenation to the use of stoichiometric metal reductants.[7][8] The choice of catalyst is critical for achieving high selectivity.

Catalyst/Reagent	Conditions	Selectivity	Notes & Reference
Catalytic Hydrogenation
Pd/C, PtO₂	H₂ (gas)	Variable	Classic method, but risk of hydrodehalogenation, especially at the C-Br bond.[7][9]
Transfer Hydrogenation
Fe powder	Water, 50°C	High	An efficient, eco-friendly, and highly chemoselective method using activated iron in water.[8]
Stoichiometric Reductants
SnCl₂	HCl / EtOH	High	A standard, reliable method for selective nitro reduction in the presence of halogens.[7]
B₂(OH)₄ / 4,4'-bipyridine	DMF, RT	Excellent	A modern, metal-free organocatalytic system that is rapid and highly selective for sensitive functional groups, including halogens.[10][11]

Expert Insights on Catalyst Selection:

• For Robustness and Cost-Effectiveness: The use of iron powder in water is an excellent choice for large-scale synthesis.[8] It is inexpensive, environmentally benign, and demonstrates high chemoselectivity, avoiding the reduction of other functional groups.[8] Similarly, tin(II) chloride is a classic and dependable reagent.

• For Mildness and Functional Group Tolerance: The metal-free system using tetrahydroxydiboron and 4,4'-bipyridine is superior when dealing with highly sensitive substrates.[10][11] The reaction proceeds rapidly at room temperature and preserves a wide array of functional groups that might be compromised under harsher conditions.[10][11]

• Avoiding Catalytic Hydrogenation: While catalytic hydrogenation with catalysts like Pd/C is a powerful reduction method, it should be used with caution for this specific substrate. The palladium catalyst can readily facilitate the cleavage of the C-Br bond, leading to undesired byproducts.

Detailed Experimental Protocol: Metal-Free Nitro Reduction

This protocol is adapted from a modern, highly chemoselective method for the reduction of aromatic nitro compounds.[10][11]

• Preparation: In a round-bottom flask, dissolve 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 equiv) in dimethylformamide (DMF).

• Reagent Addition: Add 4,4'-bipyridine (0.01 equiv) followed by tetrahydroxydiboron [B₂(OH)₄] (2.0 equiv) to the solution.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete within 5-15 minutes. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, carefully add water to the reaction mixture to quench any unreacted B₂(OH)₄.

• Extraction: Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting aniline is often pure enough for subsequent steps, but can be further purified by column chromatography if necessary.

Visualization of the Reaction Pathway

Caption: Chemoselective reduction of the nitro group to an amine.

Conclusion

The efficient and selective functionalization of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene hinges on the judicious selection of catalysts and reaction conditions. For C-C bond formation at the bromine position via Sonogashira coupling, traditional Pd/Cu catalytic systems provide high yields and reliability, while newer heterogeneous and copper-free systems offer advantages in process chemistry and purification. For the reduction of the nitro group, chemoselectivity is the paramount concern. Modern metal-free methods or classic stoichiometric reductants like iron powder provide superior selectivity, preserving the valuable halogen handles for subsequent transformations and avoiding the common pitfall of hydrodehalogenation associated with catalytic hydrogenation. The protocols and comparative data presented herein serve as a foundational guide for researchers to optimize their synthetic routes and accelerate the development of novel chemical entities.

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• Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with... ResearchGate. Available at: [Link]

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• Exploring the Reactivity of 2-Fluoro-4-bromonitrobenzene in Organic Chemistry. Available at: [Link]

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• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

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• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. PubMed. Available at: [Link]

• Razafindrainibe, F., et al. (2017). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. University of Southampton Institutional Repository. Available at: [Link]

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A Comprehensive Technical Guide to the Applications of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: A Versatile Building Block in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical synthesis, the strategic design and utilization of highly functionalized building blocks are paramount to the efficient construction of complex molecular architectures. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene emerges as a molecule of significant interest, offering a unique combination of reactive sites that can be selectively addressed to forge new bonds and introduce molecular diversity. This guide provides an in-depth exploration of the synthetic utility of this diaryl ether, presenting a comparative analysis of its reactivity and applications, supported by experimental insights and protocols.

The Molecular Architecture: A Triad of Reactive Centers

The synthetic potential of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is rooted in its distinct structural features: a diaryl ether linkage, a fluorine atom activated by a nitro group, and a bromine atom on the phenoxy ring. Each of these components imparts specific reactivity, allowing for a stepwise and controlled functionalization.

The diaryl ether core is a privileged scaffold found in numerous biologically active compounds, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2] The 2-fluoro-4-nitrophenyl moiety is primed for nucleophilic aromatic substitution (SNAr) . The potent electron-withdrawing nitro group, positioned para to the fluorine atom, strongly activates the aromatic ring towards nucleophilic attack, rendering the fluorine an excellent leaving group.[3] Concurrently, the bromine atom on the other phenyl ring serves as a handle for transition-metal-catalyzed cross-coupling reactions , such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings, enabling the formation of carbon-carbon and carbon-heteroatom bonds.[4]

Synthesis of the Core Scaffold: A Nucleophilic Aromatic Substitution Approach

The primary route to 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene involves a nucleophilic aromatic substitution reaction between a suitable fluoronitrobenzene derivative and 4-bromophenol. The choice of the fluorinated precursor is critical for the success of this synthesis.

Comparative Analysis of Precursors:

Precursor	Key Features	Expected Outcome
1,2-Difluoro-4-nitrobenzene	Highly activated fluorine at C1 due to the ortho-nitro group.	Good to excellent yields of the desired diaryl ether. The fluorine at C2 in the product remains for subsequent functionalization.
2,4-Difluoronitrobenzene	Both fluorine atoms are activated by the nitro group.	Potential for mixture of isomers, although the fluorine para to the nitro group is generally more labile.[1]
1-Chloro-2-fluoro-4-nitrobenzene	Fluorine is a better leaving group than chlorine in SNAr.	Selective displacement of fluorine is expected, yielding the target molecule.

Experimental Protocol: Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This protocol is based on established methodologies for the synthesis of diaryl ethers via SNAr.[5]

Materials:

• 1,2-Difluoro-4-nitrobenzene

• 4-Bromophenol

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a stirred solution of 4-bromophenol (1.0 eq.) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq.).

• Stir the mixture at room temperature for 30 minutes to form the potassium phenoxide.

• Add a solution of 1,2-difluoro-4-nitrobenzene (1.1 eq.) in anhydrous DMF dropwise to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

Unleashing the Synthetic Potential: A Comparative Look at Subsequent Reactions

The true utility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene lies in its capacity for diverse and selective transformations.

Nucleophilic Aromatic Substitution at the Fluoro-Position

The fluorine atom, activated by the para-nitro group, is the most labile site for a second SNAr reaction. This allows for the introduction of a wide range of nucleophiles, leading to the synthesis of complex, multi-substituted diaryl ethers.

Comparison of Nucleophiles:

Nucleophile	Product Type	Potential Applications
Amines (R-NH2)	N-substituted amino-diaryl ethers	Precursors for kinase inhibitors and other pharmaceuticals.
Alcohols/Phenols (R-OH)	Triaryl ethers	Building blocks for materials science and complex natural products.
Thiols (R-SH)	Thioether-linked diaryl ethers	Synthesis of agrochemicals and compounds with potential antimicrobial activity.[6]

Experimental Protocol: SNAr with a Secondary Amine (e.g., Morpholine)

This protocol is adapted from procedures for SNAr reactions on activated fluoroarenes.[1]

Materials:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

• Morpholine

• Potassium carbonate (K2CO3), anhydrous

• Dimethyl sulfoxide (DMSO), anhydrous

Procedure:

• In a sealed tube, dissolve 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq.) in anhydrous DMSO.

• Add morpholine (1.2 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Heat the mixture to 120 °C with stirring for 4-6 hours, monitoring by TLC.

• After cooling, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.

• Purify by column chromatography to yield the N-substituted product.

Cross-Coupling Reactions at the Bromo-Position

The bromine atom provides an orthogonal reactive handle for the introduction of various substituents via well-established cross-coupling methodologies.

Comparison of Cross-Coupling Reactions:

Reaction	Coupling Partner	Bond Formed	Key Advantages
Suzuki Coupling	Boronic acids/esters	C-C	Wide functional group tolerance, commercially available reagents.
Buchwald-Hartwig Amination	Amines	C-N	Efficient formation of N-aryl bonds, crucial in medicinal chemistry.
Sonogashira Coupling	Terminal alkynes	C-C (alkyne)	Introduction of a versatile alkynyl moiety for further transformations.

Reduction of the Nitro Group

The nitro group can be readily reduced to an amine, which can then be further functionalized. This transformation is a cornerstone in the synthesis of many pharmaceuticals and agrochemicals.[7] Common reducing agents include SnCl2/HCl, H2/Pd-C, or Fe/NH4Cl. The resulting aniline can undergo a plethora of reactions, including diazotization, acylation, and sulfonylation.

Applications in Drug Discovery and Agrochemicals

The structural motifs accessible from 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene are of high value in the development of new bioactive molecules.

• Medicinal Chemistry: The diaryl ether scaffold is a key component of many kinase inhibitors used in cancer therapy. The ability to introduce diverse substituents at the 2-position (via SNAr) and the 4'-position (via cross-coupling) allows for the fine-tuning of binding affinities and pharmacokinetic properties. The introduction of a bromine atom can also enhance biological activity through halogen bonding.[4] Furthermore, the late-stage functionalization of the aniline derived from the nitro group reduction provides access to a wide array of amides and sulfonamides with therapeutic potential.

• Agrochemicals: Many herbicides and fungicides contain the diaryl ether linkage.[1] The nitro group is a common feature in agrochemical precursors.[7] The synthetic versatility of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene makes it an attractive starting material for the discovery of new crop protection agents with improved efficacy and environmental profiles.

Conclusion

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene stands as a testament to the power of strategic molecular design. Its trifunctional nature provides a robust platform for the synthesis of a diverse array of complex molecules. By understanding the relative reactivity of its functional groups, chemists can devise elegant and efficient synthetic routes to novel compounds with significant potential in medicinal chemistry and agrochemical research. This guide serves as a foundational resource for harnessing the full synthetic potential of this versatile building block.

References

A comprehensive list of references will be provided upon request, including links to peer-reviewed articles and technical datasheets.

Sources

• 1. Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]

biological activity of compounds synthesized from 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene

This guide provides a comprehensive comparison of the biological activities of novel diaryl ether derivatives, focusing on their potential as anticancer agents. We will delve into the synthesis, structure-activity relationships (SAR), and mechanistic insights of a promising compound, (E)-3-(4-((4-chlorophenyl)oxy)-3-fluorophenyl)-1-(piperidin-1-yl)prop-2-en-1-one (referred to as Compound 5h), and compare its performance against established alternatives, supported by experimental data. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Diaryl Ether Scaffold in Oncology

The diaryl ether motif is a privileged structure in medicinal chemistry, found in numerous compounds with a wide array of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1] Its structural rigidity, combined with the potential for diverse substitutions on either phenyl ring, allows for fine-tuning of its pharmacological properties. The specific substitution pattern of a halogen (like bromine or chlorine) and a fluorine atom on the phenoxy ring, similar to the core of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, is of particular interest for developing targeted therapies. This guide will focus on a series of derivatives synthesized to explore their potential as novel anticancer agents, with a specific emphasis on a lead compound identified through rigorous screening.[2]

Synthetic Strategy and Rationale

The synthesis of the target diaryl ether derivatives begins with a nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of modern medicinal chemistry. The general workflow involves the coupling of a substituted phenol with an activated fluoro-nitrobenzene derivative. The nitro group is crucial as it is strongly electron-withdrawing, thus activating the fluorine atom for substitution. Following the formation of the diaryl ether core, the nitro group is reduced to an amine, which then serves as a versatile handle for further chemical modifications to generate a library of compounds.

Below is a generalized workflow for the synthesis of the diaryl ether derivatives discussed in this guide.

Caption: Generalized Synthetic Workflow for Diaryl Ether Derivatives.

Comparative Analysis of Anticancer Activity

A series of diaryl ether derivatives were synthesized and evaluated for their in vitro anticancer activity against a panel of human cancer cell lines. The antiproliferative effects were quantified by determining the half-maximal inhibitory concentration (IC50), with the standard chemotherapeutic agent Doxorubicin serving as a positive control.

Lead Compound Identification

Among the synthesized compounds, (E)-3-(4-((4-chlorophenyl)oxy)-3-fluorophenyl)-1-(piperidin-1-yl)prop-2-en-1-one (Compound 5h) emerged as a particularly potent agent. Structure-activity relationship studies revealed that the presence of a chlorine atom at the para-position of the phenoxy ring significantly enhanced its anticancer activity.[2]

Quantitative Performance Comparison

The cytotoxic effects of Compound 5h were compared with those of a structurally related analogue, Compound 5k (containing a hydroxyl group instead of chlorine), and the standard drug Doxorubicin. The results are summarized in the table below.[2][3]

Compound	Target Modification	IC50 (µM) vs. HepG2 (Liver Cancer)	IC50 (µM) vs. A549 (Lung Cancer)	IC50 (µM) vs. HT-29 (Colon Cancer)	IC50 (µM) vs. MCF-7 (Breast Cancer)
Compound 5h	p-Chloro on phenoxy ring	2.57	5.48	30.04	18.86 (HeLa)
Compound 5k	p-Hydroxy on phenoxy ring	> 40	> 40	> 40	Not Reported
Doxorubicin	Positive Control (Standard)	Not Reported	Not Reported	Not Reported	~1.8

Note: The IC50 value for Compound 5h against HeLa (cervical cancer) was 18.86 µM.[2] The IC50 for Doxorubicin against MCF-7 is provided as a representative value for a standard chemotherapeutic agent.[3]

As the data indicates, Compound 5h demonstrated significantly more potent growth inhibitory activity against HepG2 and A549 cell lines compared to its hydroxylated counterpart (Compound 5k).[2] While not as potent as Doxorubicin in the context of breast cancer, its efficacy in the low micromolar range against liver and lung cancer cell lines marks it as a promising candidate for further investigation.

Mechanistic Insights: Induction of Apoptosis

To understand the mechanism underlying its anticancer activity, the effect of Compound 5h on key cell cycle and apoptosis regulatory proteins was investigated. Treatment of cancer cells with Compound 5h was found to upregulate the expression of p21, a cyclin-dependent kinase inhibitor, and cleaved-caspase-3, a key executioner of apoptosis.[2]

Caption: Proposed Mechanism of Action for Compound 5h.

This suggests that Compound 5h exerts its antitumor effects by inducing cell cycle arrest and promoting programmed cell death (apoptosis).[2]

Experimental Protocols

To ensure scientific integrity and reproducibility, the detailed methodology for the key biological assay is provided below.

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is a standard method for assessing the antiproliferative effects of chemical compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for measuring cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Step-by-Step Protocol:

• Cell Seeding:

  • Harvest cancer cells (e.g., HepG2, A549) during their logarithmic growth phase.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Rationale: This density ensures that cells are actively dividing and have not reached confluency, which could affect their response to the test compound.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Compound 5h in dimethyl sulfoxide (DMSO).

  • Create a series of dilutions of the compound in culture medium to achieve the desired final concentrations (e.g., ranging from 0.1 µM to 100 µM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of Compound 5h. Include wells with medium and DMSO only as a vehicle control.

  • Incubate the plates for an additional 48-72 hours.

  • Rationale: A 48-72 hour incubation period is typically sufficient to observe significant antiproliferative effects.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Rationale: This allows viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization and Data Acquisition:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Rationale: The absorbance is directly proportional to the number of viable, metabolically active cells.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and use a non-linear regression analysis to determine the IC50 value.

Caption: Experimental Workflow for the MTT Cytotoxicity Assay.

Conclusion and Future Directions

The diaryl ether derivative, Compound 5h, demonstrates promising anticancer activity, particularly against liver and lung cancer cell lines, with a mechanism involving the induction of apoptosis. Its performance, especially when compared to less active analogues, underscores the critical role of specific substitutions in modulating biological activity. While established chemotherapeutics like Doxorubicin exhibit greater potency in certain contexts, the favorable activity profile of Compound 5h warrants further investigation. Future studies should focus on optimizing the structure to enhance potency and selectivity, conducting in vivo efficacy studies in animal models, and further elucidating its molecular targets to refine its therapeutic potential.

References

• Title: Structure-based design, structure-activity relationship analysis, and antitumor activity of diaryl ether derivatives Source: PubMed URL: [Link]

• Title: Novel 3-fluoro-4-morpholinoaniline derivatives: synthesis and assessment of anti-cancer activity in breast cancer cells Source: CSIR-NCL Library, Pune URL: [Link]

• Title: Diaryl ether derivatives as anticancer agents – a review Source: RSC Publishing URL: [Link]

Sources

• 1. Diaryl ether derivatives as anticancer agents – a review - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 2. Structure-based design, structure-activity relationship analysis, and antitumor activity of diaryl ether derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. library.ncl.res.in [library.ncl.res.in]

A Senior Application Scientist's Guide to Diaryl Ether Synthesis: A Cost-Benefit Analysis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the diaryl ether motif is a cornerstone in the design of potent therapeutics, particularly kinase inhibitors. The strategic selection of building blocks and synthetic routes is paramount to achieving efficient, scalable, and cost-effective drug development. This guide provides an in-depth technical analysis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a key intermediate in the synthesis of complex diaryl ethers. We will objectively compare its performance and cost-effectiveness against alternative reagents and synthetic strategies, supported by experimental data and established protocols.

The Strategic Importance of Fluorinated Nitroaromatics in Diaryl Ether Synthesis

1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene is a highly valuable reagent due to its trifunctional nature. The fluorine atom, activated by the strongly electron-withdrawing nitro group, is an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions. The bromine atom provides a handle for subsequent cross-coupling reactions, allowing for further molecular elaboration. The nitro group, after serving its activating role, can be readily reduced to an amine, opening up another avenue for functionalization.

The primary application of this and similar reagents is the construction of the diaryl ether linkage, a critical pharmacophore in numerous kinase inhibitors that target signaling pathways implicated in cancer and other diseases. The ether linkage often serves to correctly orient key binding fragments of the inhibitor within the ATP-binding pocket of the target kinase.

Comparative Analysis of Synthetic Methodologies for Diaryl Ether Construction

The synthesis of diaryl ethers can be broadly approached through three primary methodologies:

• Nucleophilic Aromatic Substitution (SNAr)

• Ullmann Condensation

• Buchwald-Hartwig C-O Cross-Coupling

The choice between these routes is dictated by factors such as substrate scope, functional group tolerance, reaction conditions, catalyst cost, and overall process efficiency.

Nucleophilic Aromatic Substitution (SNAr): The Advantage of Activated Fluoroaromatics

The SNAr reaction is a powerful method for forming C-O bonds, particularly when an electron-deficient aromatic ring is attacked by a nucleophile.[1] The presence of a nitro group ortho or para to a halogen significantly accelerates this reaction. Fluorine, despite being a weak leaving group in SN2 reactions, is an excellent leaving group in SNAr because the rate-determining step is the initial nucleophilic attack, which is facilitated by the high electronegativity of fluorine.[1]

Causality Behind Experimental Choices: The use of a polar aprotic solvent like DMSO or DMF is crucial as it solvates the cation of the base (e.g., K2CO3 or Cs2CO3) while leaving the phenoxide nucleophile relatively unsolvated and thus more reactive. The choice of a strong base is necessary to deprotonate the phenol, generating the nucleophilic phenoxide.

Experimental Protocol: Typical SNAr Synthesis of a Diaryl Ether

Caption: General workflow for SNAr-mediated diaryl ether synthesis.

Materials:

• 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (1.0 eq)

• Substituted Phenol (1.1 eq)

• Potassium Carbonate (K2CO3) (2.0 eq)

• Dimethyl Sulfoxide (DMSO)

Procedure:

• To a round-bottom flask, add 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, the substituted phenol, and potassium carbonate.

• Add DMSO and stir the mixture at a specified temperature (e.g., 100 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

The Ullmann Condensation: A Classic Copper-Catalyzed Approach

The Ullmann condensation is a classical method for forming diaryl ethers, typically involving the reaction of an aryl halide with a phenol in the presence of a copper catalyst and a base at elevated temperatures.[2] While effective, traditional Ullmann conditions can be harsh, requiring high temperatures and stoichiometric amounts of copper. Modern modifications have led to milder conditions with catalytic amounts of copper, often in the presence of ligands.

Causality Behind Experimental Choices: The copper catalyst is essential for facilitating the C-O bond formation. The choice of a high-boiling point solvent is often necessary to achieve the required reaction temperatures. The base is critical for deprotonating the phenol. The selection of an appropriate ligand can significantly improve the reaction rate and yield by stabilizing the copper catalyst and facilitating the reductive elimination step.

Experimental Protocol: Modern Ullmann-Type Diaryl Ether Synthesis

Caption: General workflow for a modern Ullmann diaryl ether synthesis.

Materials:

• Aryl Halide (e.g., 1-bromo-4-nitrobenzene) (1.0 eq)

• Phenol (1.2 eq)

• Copper(I) Iodide (CuI) (0.1 eq)

• N,N-Dimethylglycine (0.2 eq)

• Cesium Carbonate (Cs2CO3) (2.0 eq)

• 1,4-Dioxane

Procedure:

• To a Schlenk tube, add the aryl halide, phenol, CuI, N,N-dimethylglycine, and Cs2CO3.

• Evacuate and backfill the tube with an inert gas (e.g., Argon).

• Add anhydrous 1,4-dioxane via syringe.

• Seal the tube and heat the reaction mixture at a specified temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with aqueous ammonia and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Buchwald-Hartwig C-O Cross-Coupling: A Palladium-Catalyzed Powerhouse

The Buchwald-Hartwig amination has been extended to the formation of C-O bonds, providing a versatile and often milder alternative to the Ullmann condensation.[3] This palladium-catalyzed reaction couples aryl halides or triflates with alcohols or phenols. The choice of ligand is critical to the success of this reaction.

Causality Behind Experimental Choices: The palladium catalyst, in conjunction with a suitable phosphine ligand, forms the active catalytic species. The ligand's steric and electronic properties are crucial for promoting oxidative addition, transmetalation (or deprotonation/coordination), and reductive elimination. A strong, non-nucleophilic base is required to deprotonate the phenol without interfering with the catalyst.

Experimental Protocol: Buchwald-Hartwig Diaryl Ether Synthesis

Caption: General workflow for a Buchwald-Hartwig diaryl ether synthesis.

Materials:

• Aryl Halide (e.g., 1-bromo-4-nitrobenzene) (1.0 eq)

• Phenol (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)2) (0.02 eq)

• XPhos (0.04 eq)

• Potassium Phosphate (K3PO4) (2.0 eq)

• Toluene

Procedure:

• In a glovebox, charge a vial with Pd(OAc)2, XPhos, K3PO4, the aryl halide, and the phenol.

• Add toluene and seal the vial with a Teflon-lined cap.

• Remove the vial from the glovebox and heat the reaction mixture at a specified temperature (e.g., 100 °C).

• Monitor the reaction by LC-MS.

• Upon completion, cool the mixture, dilute with an organic solvent, and filter.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Cost-Benefit Analysis: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene vs. Alternatives

The economic viability of a synthetic route is a critical consideration in drug development. This analysis compares the cost and potential benefits of using 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in an SNAr approach with alternative starting materials and methodologies.

Data Presentation: Reagent Cost Comparison

Reagent	Supplier Example	Price (USD/g) (Approximate)	Key Considerations
1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene	Varies	High	Pre-formed diaryl ether; fewer steps for some targets.
1-Bromo-2-fluoro-4-nitrobenzene	Thermo Scientific Chemicals	$4.84 (for 25g)[4]	Requires subsequent C-O coupling step.
1,2-Difluoro-4-nitrobenzene	Synthonix	$2.00 (for 10g)[5]	Two reactive sites for sequential SNAr.
4-Fluoronitrobenzene	Fluoryx Labs	$0.09 (for 500g)[6]	Simple starting material; requires C-Br bond formation if needed.
4-Chloronitrobenzene	A B Enterprises	~$0.10/kg (bulk)	Less reactive in SNAr than fluoro analogue.
Palladium Catalysts (e.g., Pd(OAc)2)	Varies	High	Costly but used in catalytic amounts.
Copper Catalysts (e.g., CuI)	Varies	Moderate	Less expensive than palladium but can require higher loadings.

Analysis:

• Direct Use of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene (via SNAr):

  • Benefit: This reagent offers a more convergent synthetic route if the 4-bromophenoxy moiety is part of the final target structure. This can lead to a shorter overall synthesis and potentially higher overall yields.

  • Cost: The initial cost of this more complex starting material is significantly higher than its simpler precursors. This approach is most justifiable when the convergence it offers significantly improves the overall efficiency of the synthesis, especially for complex molecules in late-stage development.

• Stepwise Approach using Simpler Precursors (e.g., 1-Bromo-2-fluoro-4-nitrobenzene):

  • Benefit: The starting materials are considerably cheaper. This approach offers greater flexibility in introducing diverse phenol fragments.

  • Cost: This route involves an additional C-O bond-forming step (SNAr, Ullmann, or Buchwald-Hartwig), which adds to the overall cost in terms of reagents, solvents, and labor. The yield of this additional step is a critical factor in the overall cost-effectiveness.

• Methodology Comparison:

  • SNAr: Generally the most cost-effective method when an activated fluoro- or chloro-nitroaromatic substrate can be used. It avoids the use of expensive transition metal catalysts and ligands.

  • Ullmann Condensation: Utilizes a less expensive copper catalyst compared to palladium. However, it often requires higher temperatures and longer reaction times, which can increase energy costs and may not be suitable for sensitive substrates.

  • Buchwald-Hartwig Coupling: Offers broad substrate scope and generally milder conditions than the Ullmann reaction. However, the high cost of palladium catalysts and specialized phosphine ligands can be a significant drawback, particularly on a large scale. Catalyst poisoning by certain functional groups can also be an issue.[7]

Conclusion and Recommendations

The choice of synthetic strategy for constructing diaryl ethers is a multifactorial decision.

• For the synthesis of diaryl ether-containing kinase inhibitors where the 4-bromophenoxy moiety is a common structural feature, the use of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene via an SNAr reaction can be a highly efficient and ultimately cost-effective strategy due to its convergent nature, despite the higher initial cost of the reagent.

• When exploring a wide range of phenolic substituents or when cost of starting materials is the primary driver, a stepwise approach starting from a simpler and cheaper precursor like 1,2-difluoro-4-nitrobenzene or 1-bromo-2-fluoro-4-nitrobenzene is preferable.

• In terms of methodology, Nucleophilic Aromatic Substitution should be the first choice whenever the electronic properties of the aryl halide allow for it, due to its operational simplicity and avoidance of expensive catalysts.

• For less activated aryl halides, the Buchwald-Hartwig C-O coupling offers the broadest applicability and mildest conditions, making it a powerful tool despite the catalyst cost. Modern Ullmann-type reactions with improved catalysts and ligands can be a viable, more economical alternative to palladium-catalyzed methods in certain cases.

Ultimately, the optimal approach will be determined by a careful evaluation of the specific target molecule, the scale of the synthesis, and a thorough process of cost analysis that considers not only the price of reagents but also reaction efficiency, purification requirements, and overall process time.

References

• Synthonix. 2,4-Difluoro-1-nitrobenzene. synthonix.com. Accessed January 20, 2026. [Link]

• A B Enterprises. 4 - Chloronitrobenzene. indiamart.com. Accessed January 20, 2026. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. masterorganicchemistry.com. August 20, 2018. [Link]

• Salgado-Zamora, H. A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components. Soc. Quím. Méx. 2004, 48 (1), 47-49. [Link]

• Wikipedia. Buchwald–Hartwig amination. en.wikipedia.org. Accessed January 20, 2026. [Link]

• Pompeo, M. M., et al. Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. Beilstein J. Org. Chem. 2015, 11, 2384–2394. [Link]

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• 1. Diaryl ether synthesis by etherification (arylation) [organic-chemistry.org]
• 2. 4-Bromo-2-fluoro-1-nitrobenzene | C6H3BrFNO2 | CID 2783362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-bromo-4-ethoxy-2-fluoro-5-nitrobenzene 95% | CAS: 1807188-44-8 | AChemBlock [achemblock.com]
• 4. 1-Bromo-2-fluoro-4-nitrobenzene, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. Synthonix, Inc > 446-35-5 | 2,4-Difluoro-1-nitrobenzene [synthonix.com]
• 6. fluoryx.com [fluoryx.com]
• 7. scbt.com [scbt.com]

Safety & Regulatory Compliance

Navigating the Synthesis of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene: A Guide to Personal Protective Equipment and Safe Handling

For the pioneering researchers and drug development professionals dedicated to advancing novel therapeutics, the synthesis and handling of complex molecules is a daily reality. 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene, a halogenated nitroaromatic compound, represents a class of reagents with significant potential in medicinal chemistry. However, its structural motifs also signal the need for a meticulous and informed approach to laboratory safety. This guide provides an in-depth, experience-driven framework for the selection and use of personal protective equipment (PPE), ensuring both the integrity of your research and the safety of your team.

Hazard Assessment: Understanding the Intrinsic Risks

Based on the hazard classifications of its structural analogs, 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene should be presumed to pose significant health risks.[1][2][3] The primary hazards associated with this class of compounds include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled as a dust or mist.[1][2][3]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

• Organ Toxicity: May cause respiratory irritation and damage to organs through prolonged or repeated exposure.[1][5]

• Carcinogenicity: Suspected of causing cancer.[1][6]

Given that this compound is likely a solid powder, the primary routes of exposure are inhalation of dust particles and dermal contact.[7] Therefore, our PPE strategy must create a robust barrier against these pathways.

Core Directive: Selecting Your Personal Protective Equipment

The selection of appropriate PPE is not a one-size-fits-all approach; it must be tailored to the scale of the operation and the potential for exposure. The following table outlines the recommended PPE for handling 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene in common laboratory scenarios.

Task/Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and small-scale solution preparation (<1g)	Chemical safety goggles conforming to EN166 or ANSI Z87.1.[1][3]	Double-gloving: an inner nitrile glove followed by an outer glove of butyl rubber or Viton for extended contact.[2][4][8]	Standard laboratory coat.	Work within a certified chemical fume hood.[2][4]
Medium-scale synthesis and purification (1-50g)	Chemical safety goggles and a face shield.[9]	Double-gloving: an inner nitrile glove and an outer, thicker butyl rubber or Viton glove.[2][4][8]	Chemical-resistant lab coat or apron over a standard lab coat.[10]	Work within a certified chemical fume hood. A NIOSH-approved respirator with particulate filters (P100) may be necessary if there is a risk of dust generation outside of the hood.[1][3]
Large-scale operations and transfers (>50g)	Chemical splash goggles and a full-face shield.[9][11]	Heavy-duty, extended-cuff butyl rubber or Viton gloves. Consider Norfoil gloves for maximum protection.[2][4]	Chemical-resistant suit or coveralls.[9][10]	A full-face air-purifying respirator (APR) with P100 filters or a powered air-purifying respirator (PAPR) is strongly recommended.[8][9]
Spill Cleanup	Chemical splash goggles and a full-face shield.[9][11]	Heavy-duty, extended-cuff butyl rubber or Viton gloves.[2][4]	Chemical-resistant suit or coveralls.[9][10]	A full-face APR with P100 filters or a self-contained breathing apparatus (SCBA) may be required depending on the spill size.[9]

The Rationale Behind Our Recommendations:

• Eye and Face Protection: The risk of serious eye irritation necessitates, at a minimum, chemical splash goggles that form a seal around the eyes.[12] A face shield provides an additional layer of protection against splashes, especially during larger-scale operations.[11]

• Hand Protection: Aromatic and halogenated hydrocarbons are known to permeate many common glove materials.[10] Nitrile gloves offer good general protection for incidental contact but are not recommended for prolonged exposure to this class of chemicals.[2][13] Therefore, a double-gloving strategy is essential. The inner nitrile glove provides a "last line of defense" and alerts the user to a breach in the outer glove. The outer glove, made of butyl rubber or Viton, offers superior resistance to aromatic and chlorinated solvents.[4][8][14]

• Body Protection: A standard lab coat is sufficient for small-scale work within a fume hood. For larger quantities where the risk of splashes and spills is higher, a chemical-resistant apron or suit is necessary to prevent skin contact.[10]

• Respiratory Protection: Due to the potential for inhalation toxicity and suspected carcinogenicity, all handling of the solid compound should be performed in a certified chemical fume hood to minimize the generation of airborne dust.[7][15] For situations where dust may escape the containment of a fume hood, respiratory protection is crucial.

A Step-by-Step Guide to PPE Implementation

Donning PPE: A Deliberate Approach

Caption: PPE Donning Workflow

• Preparation: Before entering the laboratory, inspect all PPE for any signs of damage, such as cracks, tears, or discoloration. Wash your hands thoroughly.[16]

• Body Protection: Don your lab coat or chemical-resistant suit.

• Inner Gloves: Put on the first pair of nitrile gloves.

• Respiratory Protection: If required, don your respirator. Perform a positive and negative pressure seal check.

• Eye and Face Protection: Put on your chemical safety goggles, followed by a face shield if the procedure warrants it.

• Outer Gloves: Don the outer pair of chemical-resistant gloves, ensuring the cuffs are pulled up over the sleeves of your lab coat or suit.

Doffing PPE: Preventing Cross-Contamination

Caption: PPE Doffing Workflow

The principle of doffing is to move from the most contaminated items to the least.

• Outer Gloves: Remove the outer gloves without touching your bare skin.

• Body Protection: Remove your lab coat or suit by rolling it outwards and away from your body.

• Eye and Face Protection: Remove your face shield and goggles.

• Inner Gloves: Remove the inner pair of nitrile gloves.

• Respirator: If you were wearing a respirator, remove it last.

• Final Wash: Wash your hands thoroughly with soap and water.

Emergency Protocols: Immediate and Decisive Action

In the event of an exposure, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

• Eye Contact: Flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[1] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Responsible Stewardship

Proper disposal of contaminated materials is a critical component of laboratory safety.

• Contaminated PPE: All disposable PPE, including gloves, lab coats, and any absorbent materials used for cleanup, should be placed in a sealed, labeled hazardous waste container.[17]

• Chemical Waste: 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene and any solutions containing it should be disposed of as halogenated organic waste.[18][19] Never dispose of this chemical down the drain. Follow all local, state, and federal regulations for hazardous waste disposal.

By adopting a comprehensive and informed approach to personal protective equipment and safe handling, you can confidently and safely unlock the scientific potential of 1-(4-Bromophenoxy)-2-fluoro-4-nitrobenzene.

References

Sources

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Nitrobenzene [cdc.gov]
• 2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 3. nrc.gov [nrc.gov]
• 4. safety.caltech.edu [safety.caltech.edu]
• 5. cdc.gov [cdc.gov]
• 6. glovesbyweb.com [glovesbyweb.com]
• 7. ehs.wisc.edu [ehs.wisc.edu]
• 8. safety.nmsu.edu [safety.nmsu.edu]
• 9. NITROBENZENE | Occupational Safety and Health Administration [osha.gov]
• 10. chemistry.osu.edu [chemistry.osu.edu]
• 11. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. ehs.sfsu.edu [ehs.sfsu.edu]
• 13. ehs.yale.edu [ehs.yale.edu]
• 14. safety.fsu.edu [safety.fsu.edu]
• 15. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 16. artsci.usu.edu [artsci.usu.edu]
• 17. Hazardous Waste - Decontamination | Occupational Safety and Health Administration [osha.gov]
• 18. campusoperations.temple.edu [campusoperations.temple.edu]
• 19. hazardouswasteexperts.com [hazardouswasteexperts.com]